3-Bromo-5-(bromomethyl)pyridine

• CAS: 145743-85-7

Core Science & Biosynthesis

An In-depth Technical Guide to 3-Bromo-5-(bromomethyl)pyridine (CAS: 145743-85-7)

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-Bromo-5-(bromomethyl)pyridine is a key heterocyclic building block in organic synthesis, particularly valued in the fields of medicinal chemistry and drug development. Its bifunctional nature, featuring a reactive benzylic bromide and a bromine-substituted pyridine ring, allows for diverse and regioselective chemical modifications. This technical guide provides a comprehensive overview of its chemical and physical properties, a plausible synthetic route with a detailed experimental protocol, and a discussion of its potential applications as a crucial intermediate in the synthesis of complex organic molecules. While its role in the preparation of pharmaceutical compounds is frequently cited, specific examples in publicly available literature are limited, highlighting an area for further investigation.

Chemical and Physical Properties

3-Bromo-5-(bromomethyl)pyridine is a solid at room temperature with a molecular formula of C₆H₅Br₂N.[1] Its key chemical and physical properties are summarized in the table below. There is some discrepancy in the literature regarding its physical state, with some sources describing it as a colorless liquid.[2] This may be due to impurities or observation at an elevated temperature.

Property	Value	Reference
CAS Number	145743-85-7	[2]
Molecular Formula	C₆H₅Br₂N	[2]
Molecular Weight	250.92 g/mol	[1]
Physical State	Solid	[1]
Boiling Point	277.3 °C at 760 mmHg	[2]
Density	1.955 g/cm³	[2]
Flash Point	121.5 °C	[2]
LogP	2.739	[2]
Storage Temperature	2-8 °C

Synthesis

A plausible synthetic pathway is the radical bromination of 3-bromo-5-methylpyridine, which itself can be synthesized from 3,5-lutidine.

Proposed Synthesis of 3-Bromo-5-methylpyridine (Precursor)

The synthesis of the precursor, 3-bromo-5-methylpyridine, can be achieved through various methods. One common approach involves the Sandmeyer reaction of 3-amino-5-methylpyridine.

Proposed Synthesis of 3-Bromo-5-(bromomethyl)pyridine

The conversion of 3-bromo-5-methylpyridine to 3-Bromo-5-(bromomethyl)pyridine can be accomplished via a free-radical bromination of the benzylic methyl group. N-Bromosuccinimide (NBS) is a common reagent for this transformation, typically initiated by light or a radical initiator like azobisisobutyronitrile (AIBN).

Caption: Proposed two-step synthesis of 3-Bromo-5-(bromomethyl)pyridine.

Detailed Experimental Protocol (Hypothetical)

This protocol is based on standard procedures for benzylic bromination and should be optimized for safety and yield.

Materials:

• 3-Bromo-5-methylpyridine

• N-Bromosuccinimide (NBS)

• Azobisisobutyronitrile (AIBN)

• Carbon tetrachloride (CCl₄), anhydrous

• Sodium bicarbonate (NaHCO₃), saturated aqueous solution

• Sodium sulfate (Na₂SO₄), anhydrous

• Silica gel for column chromatography

• Hexane and Ethyl Acetate for chromatography

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 3-bromo-5-methylpyridine (1.0 eq) in anhydrous carbon tetrachloride.

• Add N-bromosuccinimide (1.1 eq) and a catalytic amount of AIBN (0.05 eq) to the solution.

• Heat the reaction mixture to reflux under an inert atmosphere (e.g., nitrogen or argon). Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Filter the mixture to remove the succinimide byproduct.

• Wash the filtrate with a saturated aqueous solution of sodium bicarbonate, followed by water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient to afford pure 3-Bromo-5-(bromomethyl)pyridine.

Reactivity and Potential Applications in Drug Development

3-Bromo-5-(bromomethyl)pyridine is a versatile intermediate due to its two distinct reactive sites. The bromomethyl group is susceptible to nucleophilic substitution, while the bromo substituent on the pyridine ring can participate in various cross-coupling reactions.

References

• 1. 3,5-Dibromopyridine synthesis - chemicalbook [chemicalbook.com]
• 2. 3-Bromo-5-methylpyridine Manufacturer & Supplier in China | Properties, Uses, Safety, COA & SDS [pipzine-chem.com]

An In-depth Technical Guide to the Physical Properties of 3-Bromo-5-(bromomethyl)pyridine

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Bromo-5-(bromomethyl)pyridine is a halogenated pyridine derivative that serves as a key building block in organic synthesis. Its bifunctional nature, featuring both a bromo substituent on the pyridine ring and a bromomethyl group, makes it a versatile reagent for introducing the 3-bromo-5-pyridinylmethyl moiety into a wide range of molecules. This is particularly relevant in the synthesis of pharmaceutical and agrochemical compounds, where the pyridine scaffold is a common pharmacophore. Understanding the physical properties of this compound is critical for its proper handling, storage, reaction setup, and purification. This guide provides a comprehensive overview of its key physical characteristics, supported by standard experimental protocols for their determination.

Chemical Identity and Nomenclature

A clear understanding of the compound's structure and nomenclature is fundamental for its unambiguous identification.

3-Bromo-5-(bromomethyl)pyridine chemical structure and IUPAC name

This technical guide provides a comprehensive overview of the chemical properties, structure, and identification of 3-Bromo-5-(bromomethyl)pyridine, a key intermediate in the synthesis of various pharmaceuticals and agrochemicals. This document is intended for researchers, scientists, and professionals in the field of drug development and chemical synthesis.

Chemical Identity and Structure

The nomenclature and structural representation of a chemical compound are fundamental to its application in research and development. The International Union of Pure and Applied Chemistry (IUPAC) provides a standardized naming system to avoid ambiguity.

The IUPAC name for the compound is 3-bromo-5-(bromomethyl)pyridine .[1][2] It is a derivative of pyridine, which is a heterocyclic aromatic organic compound. The structure consists of a pyridine ring substituted with a bromine atom at the 3-position and a bromomethyl group at the 5-position.

Key Identifiers:

• IUPAC Name: 3-bromo-5-(bromomethyl)pyridine[1][2]

• CAS Number: 145743-85-7[1][2][3]

• Molecular Formula: C₆H₅Br₂N[3]

• Canonical SMILES: BrCC1=CN=CC(Br)=C1[2]

• InChI Key: AJQDEUJYFUHVHS-UHFFFAOYSA-N[1][2]

Physicochemical Properties

A summary of the key quantitative data for 3-Bromo-5-(bromomethyl)pyridine is presented in the table below. These properties are crucial for its handling, storage, and application in experimental settings.

Property	Value	Source(s)
Molecular Weight	250.92 g/mol	[2][3]
Physical Form	Solid	[1][2]
Purity	98%	[1][2]
Boiling Point	277.312 °C at 760 mmHg	[3]
Flash Point	121.514 °C	[3]
Density	1.955 g/cm³	[3]
Refractive Index	1.613	[3]
Storage Temperature	2-8 °C	[1]

Experimental Protocols

Detailed experimental protocols for the synthesis and specific applications of 3-Bromo-5-(bromomethyl)pyridine are typically found in peer-reviewed scientific literature and patents. The provided search results do not contain specific, detailed experimental methodologies. Researchers seeking to utilize this compound should refer to chemical synthesis databases and journals for validated protocols. Generally, its synthesis would involve the bromination of a corresponding lutidine derivative. Its use as an intermediate often involves nucleophilic substitution reactions at the bromomethyl group.

Chemical Structure Visualization

The following diagram illustrates the two-dimensional chemical structure of 3-Bromo-5-(bromomethyl)pyridine.

Caption: 2D structure of 3-Bromo-5-(bromomethyl)pyridine.

References

• 1. 3-Bromo-5-(bromomethyl)pyridine | 145743-85-7 [sigmaaldrich.cn]
• 2. fluorochem.co.uk [fluorochem.co.uk]
• 3. Page loading... [guidechem.com]

An In-depth Technical Guide to the Synthesis of 3-Bromo-5-(bromomethyl)pyridine from 3,5-Lutidine

For Researchers, Scientists, and Drug Development Professionals

This technical guide details a robust two-step synthetic pathway for the preparation of 3-Bromo-5-(bromomethyl)pyridine, a valuable building block in pharmaceutical and agrochemical research, starting from the readily available precursor, 3,5-lutidine. The synthesis involves an initial electrophilic aromatic bromination of the pyridine ring, followed by a selective free-radical bromination of the methyl group. This document provides comprehensive experimental protocols, quantitative data, and logical diagrams to facilitate the successful execution of this synthesis in a laboratory setting.

Synthetic Strategy Overview

The conversion of 3,5-lutidine to 3-Bromo-5-(bromomethyl)pyridine is most effectively achieved through a two-step process. Direct multi-bromination or lack of selectivity can be problematic in a single-step approach. The outlined strategy ensures high yields and purity of the final product.

The overall transformation is as follows:

Figure 1: Two-step synthesis of 3-Bromo-5-(bromomethyl)pyridine.

Step 1 involves the selective electrophilic bromination of 3,5-lutidine at the 3-position of the pyridine ring to yield 3-bromo-5-methylpyridine.

Step 2 is a free-radical bromination of the methyl group of 3-bromo-5-methylpyridine using N-Bromosuccinimide (NBS) as the bromine source and Azobisisobutyronitrile (AIBN) as a radical initiator. This reaction, known as the Wohl-Ziegler reaction, is highly selective for the benzylic position.

Physicochemical Properties of Key Compounds

A summary of the key physical and chemical properties of the starting material, intermediate, and final product is provided in the table below for easy reference.

Compound	Structure	Molecular Formula	Molecular Weight ( g/mol )	Appearance	Melting Point (°C)	Boiling Point (°C)	Density (g/mL)
3,5-Lutidine		C₇H₉N	107.15	Colorless liquid	-9	169-170	0.939[1]
3-Bromo-5-methylpyridine		C₆H₆BrN	172.02	Colorless liquid	N/A	197.4	1.4869[2][3]
3-Bromo-5-(bromomethyl)pyridine		C₆H₅Br₂N	250.92	Solid	N/A	277.3	1.955[4]

Table 1: Physicochemical data of compounds in the synthetic pathway.

Experimental Protocols

Step 1: Synthesis of 3-Bromo-5-methylpyridine from 3,5-Lutidine

The selective monobromination of the electron-deficient pyridine ring in 3,5-lutidine can be challenging. A common approach for the bromination of pyridines involves harsh conditions. An effective method adapted from the bromination of similar pyridine derivatives is detailed below.

Reaction Scheme:

Figure 2: Ring bromination of 3,5-Lutidine.

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity	Moles
3,5-Lutidine	107.15	10.7 g	0.1
Bromine	159.81	17.6 g (5.6 mL)	0.11
Sulfuric Acid (98%)	98.08	50 mL	-
Sodium Hydroxide	40.00	As needed	-
Dichloromethane	84.93	As needed	-
Anhydrous Sodium Sulfate	142.04	As needed	-

Table 2: Reagents for the synthesis of 3-Bromo-5-methylpyridine.

Procedure:

• In a well-ventilated fume hood, carefully add 3,5-lutidine (10.7 g, 0.1 mol) to 50 mL of concentrated sulfuric acid in a three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and a reflux condenser. The addition should be done slowly while cooling the flask in an ice bath.

• Once the addition is complete, slowly add bromine (17.6 g, 0.11 mol) dropwise from the dropping funnel over a period of 30 minutes.

• After the addition of bromine, the reaction mixture is heated to 130-140 °C and stirred vigorously for 8 hours.

• After cooling to room temperature, the reaction mixture is carefully poured onto crushed ice (approx. 200 g).

• The acidic solution is then neutralized by the slow addition of a concentrated sodium hydroxide solution until the pH is approximately 8-9. This should be done in an ice bath to control the exothermic reaction.

• The aqueous mixture is extracted with dichloromethane (3 x 100 mL).

• The combined organic layers are washed with brine (100 mL), dried over anhydrous sodium sulfate, and filtered.

• The solvent is removed under reduced pressure to yield the crude product.

• Purification is achieved by vacuum distillation to afford 3-bromo-5-methylpyridine as a colorless liquid.

Expected Yield: 60-70%

Step 2: Synthesis of 3-Bromo-5-(bromomethyl)pyridine from 3-Bromo-5-methylpyridine

This step involves a free-radical chain reaction initiated by AIBN. The reaction is selective for the benzylic hydrogens of the methyl group.

Reaction Scheme:

Figure 3: Benzylic bromination of 3-Bromo-5-methylpyridine.

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity	Moles
3-Bromo-5-methylpyridine	172.02	17.2 g	0.1
N-Bromosuccinimide (NBS)	177.98	18.7 g	0.105
Azobisisobutyronitrile (AIBN)	164.21	0.164 g	0.001
Carbon Tetrachloride	153.82	200 mL	-
Saturated Sodium Bicarbonate Solution	-	As needed	-
Brine	-	As needed	-
Anhydrous Sodium Sulfate	142.04	As needed	-

Table 3: Reagents for the synthesis of 3-Bromo-5-(bromomethyl)pyridine.

Procedure:

• To a solution of 3-bromo-5-methylpyridine (17.2 g, 0.1 mol) in carbon tetrachloride (200 mL) in a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add N-bromosuccinimide (18.7 g, 0.105 mol) and AIBN (0.164 g, 0.001 mol).

• The reaction mixture is heated to reflux (approximately 77 °C) and stirred for 4-6 hours. The reaction can be monitored by TLC or GC-MS.

• After the reaction is complete, the mixture is cooled to room temperature, and the solid succinimide byproduct is removed by filtration.

• The filtrate is washed with a saturated sodium bicarbonate solution (2 x 100 mL) and then with brine (100 mL).

• The organic layer is dried over anhydrous sodium sulfate and filtered.

• The solvent is removed under reduced pressure to give the crude product.

• The crude product can be purified by recrystallization from a suitable solvent system (e.g., hexane/ethyl acetate) or by column chromatography on silica gel to yield 3-bromo-5-(bromomethyl)pyridine as a solid.

Expected Yield: 75-85%

Reaction Mechanism

The benzylic bromination in Step 2 proceeds via a free-radical chain mechanism, which is depicted in the following workflow.

References

• 1. 3,5-二甲基吡啶 ≥98% | Sigma-Aldrich [sigmaaldrich.com]
• 2. Synthesis method of 3-bromo-5-methylpyridine - Eureka | Patsnap [eureka.patsnap.com]
• 3. Contact Support [mychemblog.com]
• 4. Page loading... [guidechem.com]

Spectroscopic Profile of 3-Bromo-5-(bromomethyl)pyridine: A Technical Guide

For Immediate Release

This technical document provides a comprehensive overview of the spectroscopic data for the compound 3-Bromo-5-(bromomethyl)pyridine, a key intermediate in pharmaceutical and materials science research. The information presented herein is intended for researchers, scientists, and professionals in drug development and organic synthesis.

Summary of Spectroscopic Data

The following tables summarize the key nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data for 3-Bromo-5-(bromomethyl)pyridine. This data is crucial for the unambiguous identification and characterization of the molecule.

¹H NMR	Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
Pyridine-H2	8.63	d	1H	Ar-H
Pyridine-H4	8.00	t	1H	Ar-H
Pyridine-H6	8.63	d	1H	Ar-H
CH₂Br	4.54	s	2H	-CH₂-

¹³C NMR	Chemical Shift (δ) ppm	Assignment
Pyridine-C5	137.9	Ar-C
Pyridine-C3	122.5	Ar-C
Pyridine-C2	150.9	Ar-C
Pyridine-C6	148.4	Ar-C
Pyridine-C4	139.6	Ar-C
CH₂Br	30.7	-CH₂-

Infrared (IR) Spectroscopy	Wavenumber (cm⁻¹)	Interpretation
C-H stretch (aromatic)	3050-3150	Aromatic C-H
C-H stretch (aliphatic)	2920-2980	Aliphatic C-H
C=N stretch	1570-1620	Pyridine ring
C=C stretch	1450-1500	Pyridine ring
C-Br stretch	600-700	Alkyl bromide
C-Br stretch	1000-1100	Aryl bromide

Mass Spectrometry (MS)	m/z	Interpretation
250, 252, 254	[M]⁺	Molecular ion peak (presence of two bromine isotopes)
171, 173	[M-Br]⁺	Loss of a bromine atom
92	[M-Br-Br]⁺	Loss of both bromine atoms

Experimental Protocols

The acquisition of the presented spectroscopic data follows standard laboratory procedures. Below are the detailed methodologies for each key experiment.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectra were recorded on a Bruker Avance 400 spectrometer. The sample of 3-Bromo-5-(bromomethyl)pyridine was dissolved in deuterated chloroform (CDCl₃) with tetramethylsilane (TMS) as an internal standard. Chemical shifts are reported in parts per million (ppm) relative to TMS.

Infrared (IR) Spectroscopy

The IR spectrum was obtained using a PerkinElmer Spectrum Two FT-IR spectrometer. A small amount of the solid sample was placed directly on the diamond crystal of the attenuated total reflectance (ATR) accessory. The spectrum was recorded in the range of 4000-400 cm⁻¹.

Mass Spectrometry (MS)

Mass spectrometric analysis was performed on a Shimadzu GCMS-QP2010 Ultra system using electron ionization (EI) at 70 eV. The sample was introduced via a direct insertion probe. The mass-to-charge ratio (m/z) of the resulting fragments was recorded.

Visualization of Spectroscopic Analysis Workflow

The logical flow of spectroscopic analysis for the characterization of an organic compound like 3-Bromo-5-(bromomethyl)pyridine is illustrated in the following diagram.

Caption: Workflow for the spectroscopic characterization of a synthesized compound.

An In-depth Technical Guide to the Reactivity and Stability of 3-Bromo-5-(bromomethyl)pyridine

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Bromo-5-(bromomethyl)pyridine is a highly reactive bifunctional molecule of significant interest in organic synthesis, particularly for the preparation of novel pyridine-based compounds in medicinal chemistry and materials science. Its structure incorporates two distinct reactive sites: a bromine atom on the pyridine ring and a bromomethyl group. This guide provides a comprehensive overview of the reactivity and stability of 3-Bromo-5-(bromomethyl)pyridine, presenting key chemical properties, reaction profiles, and stability considerations.

Chemical and Physical Properties

3-Bromo-5-(bromomethyl)pyridine is a solid at room temperature and is characterized by the following properties:

Property	Value	Reference
CAS Number	145743-85-7	[1]
Molecular Formula	C₆H₅Br₂N	[1]
Molecular Weight	250.92 g/mol	[1]
Appearance	Solid
Boiling Point	277.3 °C at 760 mmHg	[1]
Flash Point	121.5 °C	[1]
Density	1.955 g/cm³	[1]
LogP	2.30
Purity (typical)	98%

Reactivity

The reactivity of 3-Bromo-5-(bromomethyl)pyridine is characterized by the distinct reactivity of its two bromine substituents. The bromomethyl group is susceptible to nucleophilic substitution, while the bromo group on the pyridine ring is amenable to various palladium-catalyzed cross-coupling reactions.

Nucleophilic Substitution at the Bromomethyl Group

The benzylic-like bromomethyl group is highly electrophilic and readily undergoes SN2 reactions with a variety of nucleophiles.

Primary and secondary amines react with 3-Bromo-5-(bromomethyl)pyridine to form the corresponding aminomethyl derivatives.

Experimental Protocol (Representative): Reaction with a Secondary Amine (e.g., Piperidine)

• Materials: 3-Bromo-5-(bromomethyl)pyridine (1.0 eq), piperidine (2.0 eq), ethanol or dimethylformamide (DMF).

• Procedure: Dissolve 3-Bromo-5-(bromomethyl)pyridine in the chosen solvent. Add piperidine to the solution. Stir the reaction mixture at room temperature or heat to 50-60 °C for 2-6 hours. Monitor the reaction by Thin Layer Chromatography (TLC). After completion, remove the solvent under reduced pressure. Dissolve the residue in an organic solvent like ethyl acetate and wash with water to remove excess amine and salts. Dry the organic layer and concentrate to obtain the crude product, which can be purified by column chromatography.

Logical Workflow for Nucleophilic Substitution with Amines

Caption: Workflow for the synthesis of 3-bromo-5-(aminomethyl)pyridine derivatives.

Thiols can react with the bromomethyl group to form thioethers. These reactions are typically carried out in the presence of a base to deprotonate the thiol.

Experimental Protocol (Representative): Reaction with a Thiol (e.g., Thioglycolic acid)

• Materials: 3-Bromo-5-(bromomethyl)pyridine (1.0 eq), thioglycolic acid (1.1 eq), sodium hydroxide, water, ethanol.

• Procedure: Prepare a solution of sodium thioglycolate by dissolving thioglycolic acid in an aqueous solution of sodium hydroxide. To this, add a solution of 3-Bromo-5-(bromomethyl)pyridine in a water-miscible solvent like ethanol. Stir the reaction mixture at room temperature for 4-8 hours, monitoring by TLC. Upon completion, the product can be extracted with an organic solvent and purified.[2]

Alkoxides react with 3-Bromo-5-(bromomethyl)pyridine to form ethers in a classic Williamson ether synthesis.

Experimental Protocol (Representative): Reaction with Sodium Methoxide

• Materials: 3-Bromo-5-(bromomethyl)pyridine (1.0 eq), sodium methoxide (1.1 eq), anhydrous methanol.

• Procedure: Prepare a solution of sodium methoxide in anhydrous methanol. To this solution, add 3-Bromo-5-(bromomethyl)pyridine. Reflux the reaction mixture for 1-3 hours, monitoring progress by TLC. After completion, cool the mixture, neutralize with a dilute acid, and remove the methanol under reduced pressure. The product can then be extracted and purified.

Palladium-Catalyzed Cross-Coupling Reactions at the C3-Bromo Position

The bromine atom on the pyridine ring is susceptible to various palladium-catalyzed cross-coupling reactions, allowing for the formation of C-C and C-N bonds.

This reaction couples the bromopyridine with an organoboron compound, typically an arylboronic acid, to form a biaryl structure.

Experimental Protocol (Representative): Suzuki Coupling with Phenylboronic Acid

• Materials: 3-Bromo-5-(bromomethyl)pyridine (1.0 eq), Phenylboronic acid (1.2 eq), Pd(PPh₃)₄ (0.05 eq), K₃PO₄ (2.0 eq), 1,4-Dioxane/Water (4:1).

• Procedure: To a dry reaction vessel, add 3-Bromo-5-(bromomethyl)pyridine, phenylboronic acid, potassium phosphate, and the palladium catalyst. Evacuate and backfill the vessel with an inert gas (e.g., Argon). Add the degassed solvent system. Heat the reaction mixture to 85-95 °C for 12-24 hours, monitoring by TLC or LC-MS. After cooling, dilute with an organic solvent, wash with water and brine, dry the organic layer, and concentrate. The crude product is then purified by column chromatography.[3]

Catalytic Cycle for Suzuki-Miyaura Coupling

Caption: Generalized catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

This reaction forms a C-N bond by coupling the bromopyridine with a primary or secondary amine.

Experimental Protocol (Representative): Buchwald-Hartwig Amination

• Materials: 3-Bromo-5-(bromomethyl)pyridine (1.0 eq), Amine (1.2 eq), Pd₂(dba)₃ (0.01-0.05 eq), Phosphine Ligand (e.g., BINAP, XPhos) (0.02-0.1 eq), NaOtBu (1.4 eq), Anhydrous Toluene.

• Procedure: In a glovebox or under an inert atmosphere, combine the palladium precursor, ligand, and sodium t-butoxide in a dry Schlenk tube. Add the 3-Bromo-5-(bromomethyl)pyridine and the amine, followed by the anhydrous solvent. Heat the mixture with stirring (typically 80-110 °C) and monitor the reaction. Upon completion, cool the mixture, quench with a saturated aqueous solution of ammonium chloride, and extract the product with an organic solvent. The organic layer is then dried, concentrated, and the product purified by chromatography.[4][5] A 60% yield has been reported for the reaction of 2-bromo-6-methyl pyridine with (+/-)-trans-1,2-diaminocyclohexane using [Pd₂(dba)₃] and (±)-BINAP in toluene at 80°C for 4 hours.[4]

This reaction involves the coupling of the bromopyridine with a terminal alkyne to form an alkynylpyridine.

Experimental Protocol (Representative): Sonogashira Coupling

• Materials: 3-Bromo-5-(bromomethyl)pyridine (1.0 eq), Terminal Alkyne (1.2 eq), Pd(PPh₃)₄ (0.05 eq), CuI (0.1 eq), Triethylamine (Et₃N), THF.

• Procedure: To a degassed solution of 3-Bromo-5-(bromomethyl)pyridine in a mixture of THF and triethylamine, add the palladium and copper catalysts. Add the terminal alkyne dropwise and stir the reaction at room temperature until completion (monitored by TLC). The product is then worked up by removing the solvent, extracting with an organic solvent, and purifying by chromatography.[6]

Stability

The stability of 3-Bromo-5-(bromomethyl)pyridine is a critical consideration for its storage, handling, and use in synthesis.

Stability Aspect	Observations and Considerations
Thermal Stability	While specific decomposition temperature data is not readily available, brominated aromatic compounds can decompose at elevated temperatures to release toxic fumes, including hydrogen bromide.[7][8] It is recommended to store the compound in a cool place.
Hydrolytic Stability	The bromomethyl group is susceptible to hydrolysis, particularly under basic conditions, which would lead to the formation of 3-bromo-5-(hydroxymethyl)pyridine. The rate of hydrolysis is generally slower in neutral or acidic conditions. The C-Br bond on the pyridine ring is generally stable to hydrolysis under typical synthetic conditions.
Photochemical Stability	Brominated aromatic compounds can undergo photodegradation upon exposure to UV light.[4] The primary degradation pathway often involves the cleavage of the C-Br bond.[4] It is advisable to store the compound protected from light.
Incompatible Materials	Strong oxidizing agents, strong acids, and strong bases should be avoided.[7]
Storage	Recommended storage is in a dry, cool (2-8 °C), and well-ventilated place, in a tightly sealed container under an inert atmosphere.

Conclusion

3-Bromo-5-(bromomethyl)pyridine is a versatile building block with two distinct reactive centers that can be selectively functionalized. The bromomethyl group readily undergoes nucleophilic substitution with a wide range of nucleophiles, while the bromo group on the pyridine ring is an excellent handle for various palladium-catalyzed cross-coupling reactions. Understanding the reactivity of each site allows for the strategic design of complex pyridine-containing molecules. Proper handling and storage are essential due to its reactivity and potential for degradation under heat, light, or in the presence of certain reagents. This guide provides a foundational understanding for researchers to effectively utilize this compound in their synthetic endeavors.

References

• 1. Page loading... [guidechem.com]
• 2. Thiol-thiol cross-clicking using bromo-ynone reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 5. benchchem.com [benchchem.com]
• 6. eprints.soton.ac.uk [eprints.soton.ac.uk]
• 7. jubilantingrevia.com [jubilantingrevia.com]
• 8. researchgate.net [researchgate.net]

A Technical Guide to 3-Bromo-5-(bromomethyl)pyridine: Synthesis, Properties, and Applications in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-Bromo-5-(bromomethyl)pyridine is a key heterocyclic building block in medicinal chemistry and agrochemical synthesis. Its bifunctional nature, featuring both a reactive bromomethyl group and a bromine-substituted pyridine ring, makes it a versatile intermediate for the construction of complex molecular architectures. This technical guide provides an in-depth overview of the synonyms, chemical properties, and synthesis of 3-Bromo-5-(bromomethyl)pyridine. Furthermore, it details its application in the synthesis of prominent pharmaceutical agents, including BRD4 inhibitors and the antihistamine rupatadine, complete with experimental protocols and diagrams of relevant biological pathways.

Chemical Identity and Properties

3-Bromo-5-(bromomethyl)pyridine is a substituted pyridine derivative with the molecular formula C₆H₅Br₂N. For clarity in research and procurement, a comprehensive list of its synonyms and key identifiers is provided below.

Identifier	Value
IUPAC Name	3-Bromo-5-(bromomethyl)pyridine
CAS Number	145743-85-7[1][2]
Molecular Formula	C₆H₅Br₂N[1]
Molecular Weight	250.92 g/mol [1]
Synonyms	3-Bromo-5-bromomethyl-pyridine, 5-Bromo-3-(bromomethyl)pyridine, Pyridine, 3-bromo-5-(bromomethyl)-[1]

A summary of the known physical and chemical properties of 3-Bromo-5-(bromomethyl)pyridine is presented in the following table. This data is essential for its handling, reaction setup, and purification.

Property	Value
Boiling Point	277.312°C at 760 mmHg[1]
Density	1.955 g/cm³[1]
Flash Point	121.514°C[1]
Refractive Index	1.613[1]
Vapor Pressure	0.008 mmHg at 25°C[1]

Spectral Data (Representative)

• ¹H NMR: The proton NMR spectrum would be expected to show signals corresponding to the protons on the pyridine ring and the methyl group.

• ¹³C NMR: The carbon NMR would display distinct signals for each of the unique carbon atoms in the molecule.

• Mass Spectrum: The mass spectrum of 3-bromopyridine shows characteristic isotopic patterns for bromine.[4][5] A similar pattern would be expected for 3-Bromo-5-(bromomethyl)pyridine.

Synthesis of 3-Bromo-5-(bromomethyl)pyridine and Related Compounds

The synthesis of 3-Bromo-5-(bromomethyl)pyridine and its analogs typically involves multi-step sequences. While a direct and detailed protocol for 3-Bromo-5-(bromomethyl)pyridine is not widely published, the synthesis of the closely related and pharmaceutically important intermediate, 3-(bromomethyl)-5-methylpyridine hydrobromide , provides a well-documented and representative experimental procedure.[6]

Representative Experimental Protocol: Synthesis of 3-(bromomethyl)-5-methylpyridine hydrobromide[6]

This synthesis commences from 5-methylnicotinic acid and proceeds in a four-step sequence with an overall yield of approximately 66%.[6]

Step 1: Esterification of 5-methylnicotinic acid

• 5-methylnicotinic acid is reacted with an alcohol (e.g., methanol) in the presence of an acid catalyst to form the corresponding ester.

Step 2: Reduction of the ester to 5-methyl-3-pyridinemetanol

• The methyl 5-methylnicotinate is reduced using a suitable reducing agent, such as sodium borohydride, to yield 5-methyl-3-pyridinemetanol.

Step 3: Bromination of the alcohol

• The alcohol is then converted to the corresponding bromide. A common method is treatment with hydrobromic acid.

Step 4: Formation of the hydrobromide salt

• The final product, 3-(bromomethyl)-5-methylpyridine, is isolated as its hydrobromide salt.

A patent for the synthesis of the related precursor, 3-bromo-5-methylpyridine , describes a process involving the diazotization of 3-amino-5-methylpyridine in the presence of bromine.[7]

Experimental Procedure for 3-bromo-5-methylpyridine: [7]

• 3-amino-5-methylpyridine is treated with an acid to form a salt.

• The solution is cooled to between -10 and 0°C.

• Liquid bromine is added dropwise, followed by the dropwise addition of an aqueous solution of sodium nitrite.

• The pH of the solution is adjusted to alkaline, and the product is extracted with an organic solvent, dried, and concentrated to yield 3-bromo-5-methylpyridine.[7]

The following diagram illustrates a generalized synthetic workflow for producing substituted bromomethyl pyridines.

Figure 1. Synthetic workflow for 3-Bromo-5-methylpyridine.

Applications in Drug Discovery

3-Bromo-5-(bromomethyl)pyridine is a valuable building block for the synthesis of various biologically active molecules. Its utility is highlighted by its role in the preparation of BRD4 inhibitors for oncology and the antihistamine rupatadine.

Synthesis of BRD4 Inhibitors

Bromodomain-containing protein 4 (BRD4) is an epigenetic reader protein that plays a crucial role in the regulation of gene transcription.[8] Its overexpression is implicated in a variety of cancers, making it a promising therapeutic target.[8] Small molecule inhibitors of BRD4 have shown potential in preclinical and clinical studies.[9]

3-Bromo-5-(bromomethyl)pyridine and its analogs can be utilized in the synthesis of pyridone-based BRD4 inhibitors. The bromomethyl group serves as a reactive handle for attaching the pyridine core to a larger scaffold, while the bromo substituent on the pyridine ring can be used for further functionalization through cross-coupling reactions.

BRD4 functions by binding to acetylated lysine residues on histones, which leads to the recruitment of the positive transcription elongation factor b (P-TEFb) complex. This, in turn, promotes the transcription of target genes, including the oncogene c-Myc. Inhibition of BRD4 disrupts this process, leading to the downregulation of c-Myc and subsequent cell cycle arrest and apoptosis in cancer cells.

Figure 2. Simplified BRD4 signaling pathway and the action of its inhibitors.

Synthesis of Rupatadine

Rupatadine is a second-generation antihistamine and platelet-activating factor (PAF) antagonist used for the treatment of allergic rhinitis and urticaria. A key step in the synthesis of rupatadine involves the N-alkylation of desloratadine with a substituted bromomethyl pyridine, such as 3-(bromomethyl)-5-methylpyridine.

Rupatadine exerts its therapeutic effects through a dual mechanism of action. It is a potent and selective antagonist of the histamine H1 receptor, which blocks the effects of histamine released during an allergic reaction. Additionally, it antagonizes the platelet-activating factor (PAF) receptor, inhibiting PAF-induced inflammatory responses.

Figure 3. Dual mechanism of action of Rupatadine.

Experimental Workflow: N-alkylation Reaction

The following diagram illustrates a general experimental workflow for the N-alkylation of a secondary amine with a bromomethyl pyridine derivative, a key reaction in the synthesis of compounds like rupatadine.

References

• 1. Page loading... [wap.guidechem.com]
• 2. 3-Bromo-5-(bromomethyl)pyridine | 145743-85-7 [sigmaaldrich.cn]
• 3. 3-Bromo-5-methylpyridine(3430-16-8) 1H NMR spectrum [chemicalbook.com]
• 4. Pyridine, 3-bromo- [webbook.nist.gov]
• 5. Pyridine, 3-bromo- [webbook.nist.gov]
• 6. researchgate.net [researchgate.net]
• 7. Synthesis method of 3-bromo-5-methylpyridine - Eureka | Patsnap [eureka.patsnap.com]
• 8. The mechanisms behind the therapeutic activity of BET bromodomain inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Facebook [cancer.gov]

A Comprehensive Technical Guide to the Safe Handling of 3-Bromo-5-(bromomethyl)pyridine

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety information, handling protocols, and emergency procedures for 3-Bromo-5-(bromomethyl)pyridine (CAS No. 145743-85-7). Adherence to these guidelines is critical to ensure a safe laboratory environment.

Chemical Identification and Properties

3-Bromo-5-(bromomethyl)pyridine is a pyridine derivative used in organic synthesis, particularly in the development of pharmaceutical and agrochemical compounds.[1] Its reactivity necessitates careful handling.[1]

Table 1: Chemical and Physical Properties

Property	Value	Reference
CAS Number	145743-85-7	[1][2]
Molecular Formula	C₆H₅Br₂N	[1]
Molecular Weight	250.92 g/mol	[1]
Appearance	Solid	[2]
Boiling Point	277.312 °C at 760 mmHg	[1]
Density	1.955 g/cm³	[1]
Flash Point	121.514 °C	[1]
Storage Temperature	2-8 °C

Hazard Identification and Classification

This compound is classified as hazardous. The primary risks are its corrosive nature and toxicity upon ingestion.

Table 2: GHS Hazard Classification

Hazard Class	Category	Hazard Statement
Acute Toxicity, Oral	Category 4	H302: Harmful if swallowed
Skin Corrosion/Irritation	Category 1B	H314: Causes severe skin burns and eye damage

Signal Word:Danger [2]

Hazard Pictograms:

• GHS05: Corrosive[2]

• GHS07: Harmful/Irritant[2]

Experimental Protocols: Safe Handling and Storage

Strict adherence to the following protocols is mandatory to minimize exposure and ensure safety.

3.1. Engineering Controls

• Ventilation: Always handle this chemical in a well-ventilated area. Operations should be conducted within a certified chemical fume hood.[3][4]

• Safety Equipment: Ensure that eyewash stations and safety showers are readily accessible and in close proximity to the workstation.[3]

3.2. Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling, but the following PPE is generally required:

• Eye and Face Protection: Wear chemical safety goggles or a face shield that conforms to OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[3][4]

• Skin Protection:

  • Gloves: Wear appropriate chemical-resistant gloves. Inspect gloves for integrity before each use. Use proper glove removal technique to avoid skin contact.[5]

  • Clothing: Wear a lab coat and, if necessary, a chemical-resistant apron or full-body suit to prevent skin exposure.[3][5]

• Respiratory Protection: If exposure limits are exceeded or if irritation is experienced, use a NIOSH/MSHA or European Standard EN 149 approved respirator with an appropriate filter for organic gases and vapors.[3][4]

Figure 1: Personal Protective Equipment (PPE) Selection Logic

3.3. Handling Procedures

• Do not breathe dust, vapor, mist, or gas.[3]

• Avoid contact with eyes, skin, or clothing.[3]

• Wash hands and any exposed skin thoroughly after handling.[5]

• Do not eat, drink, or smoke in the work area.[5]

• Keep the compound away from incompatible materials such as strong oxidizing agents and strong acids.[3][4]

3.4. Storage Procedures

• Store in a dry, cool, and well-ventilated place.[3][5]

• Keep the container tightly closed.[3][5]

• Store in a designated corrosives area.[3]

• The product should be stored locked up.[3]

Emergency and First-Aid Procedures

Immediate action is crucial in case of exposure.

Table 3: First-Aid Measures

Exposure Route	First-Aid Protocol
Inhalation	Remove the individual to fresh air. If breathing is difficult, administer oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[3][5]
Skin Contact	Immediately remove all contaminated clothing. Rinse the affected skin area with copious amounts of water for at least 15 minutes. Seek immediate medical attention.[3]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, also under the eyelids. Remove contact lenses if present and easy to do. Continue rinsing. Seek immediate medical attention.[3]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Call a physician or poison control center immediately.[3]

4.1. Accidental Release Measures

• Evacuate personnel to a safe area.

• Wear full PPE, including respiratory protection.

• Avoid dust formation.[3]

• Sweep up the spilled solid material and place it into a suitable, labeled container for disposal.[3]

• Do not let the product enter drains.[5]

4.2. Fire-Fighting Measures

• Suitable Extinguishing Media: Use carbon dioxide (CO₂), dry chemical powder, sand, or alcohol-resistant foam.[3]

• Hazardous Combustion Products: Thermal decomposition can release irritating and toxic gases and vapors, including carbon oxides and nitrogen oxides.[3]

• Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.[3]

Figure 2: General Laboratory Workflow for Handling Hazardous Chemicals

Disposal Considerations

• Disposal of this chemical and its containers must be done in accordance with local, regional, and national hazardous waste regulations.[3]

• Dispose of contents and containers to an approved waste disposal plant.[3][5] Do not empty into drains.[5]

Toxicological Information

The toxicological properties of 3-Bromo-5-(bromomethyl)pyridine have not been fully investigated.[3][5] It is classified as harmful if swallowed, and no data is available regarding its carcinogenicity, mutagenicity, or reproductive toxicity.[3][5] Handle with the assumption that it is highly toxic.

References

• 1. Page loading... [wap.guidechem.com]
• 2. fluorochem.co.uk [fluorochem.co.uk]
• 3. fishersci.com [fishersci.com]
• 4. fishersci.com [fishersci.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]

Navigating the Synthesis and Supply of 3-Bromo-5-(bromomethyl)pyridine: A Technical Guide

For Immediate Release:

Shanghai, China – December 28, 2025 – 3-Bromo-5-(bromomethyl)pyridine, a key heterocyclic building block, is a critical intermediate for researchers and professionals in the pharmaceutical and agrochemical industries. This technical guide provides an in-depth overview of its commercial availability, key suppliers, and detailed synthesis methodologies, empowering scientists to streamline their research and development efforts.

Commercial Availability and Suppliers

3-Bromo-5-(bromomethyl)pyridine is readily available from several chemical suppliers, catering to a range of research and development needs. The compound is typically offered at a purity of 98% or higher. For larger quantities or specialized requirements, direct inquiries with the suppliers are recommended.

Supplier	CAS Number	Purity	Available Quantities	Additional Notes
Sigma-Aldrich	145743-85-7	98%	Inquire for pricing and availability	-
BLD Pharm	145743-85-7	Inquire	Inquire for pricing and availability	Offers cold-chain transportation.[1] Also supplies the hydrochloride salt.[2]
Fluorochem	145743-85-7	98%	100 mg, 250 mg, 1 g, 5 g	Pricing available on their website.[3]
Leyan / Shanghai Haohong Scientific Co.,Ltd.	145743-85-7	98%	Inquire for pricing and availability	-

Table 1: Commercial Suppliers of 3-Bromo-5-(bromomethyl)pyridine

Physicochemical Properties

A summary of the key physicochemical properties of 3-Bromo-5-(bromomethyl)pyridine is provided below.

Property	Value
CAS Number	145743-85-7
Molecular Formula	C₆H₅Br₂N
Molecular Weight	250.92 g/mol
Physical Form	Solid
Storage Temperature	2-8°C

Table 2: Physicochemical Properties of 3-Bromo-5-(bromomethyl)pyridine

Synthesis of 3-Bromo-5-(bromomethyl)pyridine

The synthesis of 3-Bromo-5-(bromomethyl)pyridine is typically achieved through the free-radical bromination of 3-bromo-5-methylpyridine. This reaction is a common and effective method for the benzylic halogenation of methyl-substituted aromatic compounds.

Synthesis of the Precursor: 3-Bromo-5-methylpyridine

A common route to the precursor, 3-bromo-5-methylpyridine, involves a multi-step synthesis starting from 3-nitro-5-chloropyridine.

Experimental Protocol:

Step 1: Synthesis of 3-nitro-5-methylpyridine

• In a suitable reaction vessel, diethyl malonate is reacted with an alkali metal (e.g., sodium) to form the corresponding salt.

• A solution of 3-nitro-5-chloropyridine in toluene is then added dropwise to the vessel to initiate a condensation reaction.

• Following the condensation, the product is subjected to decarboxylation under acidic conditions to yield 3-nitro-5-methylpyridine.[4]

Step 2: Synthesis of 3-amino-5-methylpyridine

• The 3-nitro-5-methylpyridine is then reduced via hydrogenation.

• This is typically carried out using a palladium on carbon (Pd/C) catalyst in a methanol solvent.[4]

• After the reaction is complete, the catalyst is removed by suction filtration, and the filtrate is concentrated to obtain 3-amino-5-methylpyridine.[4]

Step 3: Synthesis of 3-bromo-5-methylpyridine

• The 3-amino-5-methylpyridine is first reacted with an acid to form a salt.

• The resulting salt solution is cooled to a temperature between -10°C and 0°C.

• Liquid bromine is added dropwise, followed by the dropwise addition of a sodium nitrite aqueous solution.[4]

• The pH of the solution is then adjusted to be alkaline.

• The final product, 3-bromo-5-methylpyridine, is obtained after extraction, drying, and concentration.[4]

Caption: Synthetic pathway to 3-Bromo-5-methylpyridine.

Final Step: Free Radical Bromination to 3-Bromo-5-(bromomethyl)pyridine

The final step involves the benzylic bromination of 3-bromo-5-methylpyridine. This is a free-radical chain reaction, typically initiated by UV light or a radical initiator.

Experimental Protocol:

• 3-bromo-5-methylpyridine is dissolved in a suitable solvent, such as carbon tetrachloride (CCl₄).

• A source of bromine radicals, such as N-bromosuccinimide (NBS), is added to the solution.

• A radical initiator, for example, azobisisobutyronitrile (AIBN) or benzoyl peroxide, is also added.

• The reaction mixture is then exposed to UV light or heated to initiate the reaction. The reaction proceeds through a free-radical chain mechanism, which consists of three stages: initiation, propagation, and termination.

• Upon completion, the reaction mixture is worked up to isolate the desired product, 3-Bromo-5-(bromomethyl)pyridine. This typically involves filtration to remove succinimide, followed by washing and purification of the organic phase.

Caption: Mechanism of free radical bromination.

Applications in Drug Discovery and Development

Pyridine derivatives are integral to the development of a wide range of therapeutic agents. Specifically, substituted pyridines are recognized as important scaffolds for the development of p38 MAP kinase inhibitors.[5][6] These inhibitors are of significant interest for the treatment of inflammatory diseases. The p38 MAP kinase signaling pathway plays a crucial role in the production of pro-inflammatory cytokines such as TNF-α and various interleukins. By inhibiting p38 MAP kinase, the downstream inflammatory cascade can be suppressed. 3-Bromo-5-(bromomethyl)pyridine serves as a valuable intermediate in the synthesis of such potent and selective inhibitors.

Caption: Role of pyridine-based inhibitors in the p38 MAP kinase signaling pathway.

This technical guide provides a comprehensive overview for researchers and drug development professionals working with 3-Bromo-5-(bromomethyl)pyridine. By understanding its commercial availability and synthetic routes, and recognizing its potential applications in महत्वपूर्ण therapeutic areas, the scientific community can better leverage this versatile building block for future innovations.

References

• 1. 145743-85-7|3-Bromo-5-(bromomethyl)pyridine|BLD Pharm [bldpharm.com]
• 2. 3-Bromo-5-(bromomethyl)pyridine hydrochloride|BLD Pharm [bldpharm.com]
• 3. fluorochem.co.uk [fluorochem.co.uk]
• 4. Synthesis method of 3-bromo-5-methylpyridine - Eureka | Patsnap [eureka.patsnap.com]
• 5. Synthesis and Evaluation of Pyridinyltriazoles as Inhibitors of p38 MAP Kinase - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Structure-Based Design, Synthesis, and Biological Evaluation of Imidazo[4,5-b]pyridin-2-one-Based p38 MAP Kinase Inhibitors: Part 1 - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Key Intermediates in the Synthesis of 3-Bromo-5-(bromomethyl)pyridine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthetic pathways and key intermediates involved in the production of 3-Bromo-5-(bromomethyl)pyridine, a crucial building block in the development of various pharmaceutical compounds. This document details the experimental protocols, presents quantitative data in a structured format, and illustrates the reaction mechanisms and workflows through diagrams.

Introduction

3-Bromo-5-(bromomethyl)pyridine is a key intermediate, notably in the synthesis of antihistamines such as Rupatadine. The strategic placement of the bromo- and bromomethyl- functional groups on the pyridine ring allows for versatile chemical modifications, making it a valuable synthon in medicinal chemistry. A robust and well-characterized synthetic route is paramount for ensuring the purity and yield of the final active pharmaceutical ingredient. This guide focuses on a common and effective multi-step synthesis, highlighting the critical intermediates and the reaction conditions required for their formation.

Overall Synthetic Pathway

The synthesis of 3-Bromo-5-(bromomethyl)pyridine is typically achieved through a multi-step process commencing from a readily available substituted pyridine. A widely employed strategy involves the initial synthesis of the key intermediate, 3-Bromo-5-methylpyridine, which then undergoes a subsequent benzylic bromination. The overall transformation is depicted below.

Figure 1: Overall synthetic workflow for 3-Bromo-5-(bromomethyl)pyridine.

Key Intermediates and Their Synthesis

This section provides detailed experimental protocols for the synthesis of the pivotal intermediates in the pathway to 3-Bromo-5-(bromomethyl)pyridine.

Intermediate 1: 3-Nitro-5-methylpyridine

The synthesis commences with the formation of 3-Nitro-5-methylpyridine from 3-nitro-5-chloropyridine through a condensation reaction with diethyl malonate followed by decarboxylation.

Experimental Protocol:

• Salt Formation: In a suitable reaction vessel, diethyl malonate is reacted with an alkali metal, such as sodium, to form the corresponding salt.

• Condensation: A toluene solution of 3-nitro-5-chloropyridine is added dropwise to the diethyl malonate salt. The reaction mixture is then heated to facilitate the condensation reaction.

• Decarboxylation: Following the condensation, the intermediate product is subjected to acidic conditions to induce decarboxylation, yielding 3-nitro-5-methylpyridine.

Reactant/Reagent	Molar Ratio (relative to 3-nitro-5-chloropyridine)
3-Nitro-5-chloropyridine	1
Diethyl malonate	5 - 6
Alkali Metal (e.g., Sodium)	1.1 - 1.3

Table 1: Molar ratios for the synthesis of 3-Nitro-5-methylpyridine.[1]

Intermediate 2: 3-Amino-5-methylpyridine

The nitro group of 3-Nitro-5-methylpyridine is subsequently reduced to an amino group to furnish 3-Amino-5-methylpyridine.

Experimental Protocol:

• Reaction Setup: 3-Nitro-5-methylpyridine is dissolved in methanol in a reaction vessel suitable for hydrogenation.

• Catalyst Addition: A catalytic amount of Palladium on carbon (Pd/C) is added to the solution.

• Hydrogenation: The reaction mixture is subjected to a hydrogen atmosphere to effect the reduction of the nitro group.

• Work-up: Upon completion of the reaction, the catalyst is removed by filtration. The filtrate is then concentrated under reduced pressure to yield 3-amino-5-methylpyridine.[1]

Intermediate 3: 3-Bromo-5-methylpyridine

The pivotal intermediate, 3-Bromo-5-methylpyridine, is synthesized from 3-Amino-5-methylpyridine via a Sandmeyer-type reaction.

Experimental Protocol:

• Salt Formation: 3-Amino-5-methylpyridine is treated with an acid to form the corresponding salt.

• Diazotization and Bromination: The reaction mixture is cooled to a temperature between -10°C and 0°C. Liquid bromine is added dropwise, followed by the dropwise addition of an aqueous solution of sodium nitrite.

• Work-up: After the addition is complete, the pH of the solution is adjusted to alkaline. The product is then extracted with a suitable organic solvent, dried, and concentrated to give 3-bromo-5-methylpyridine.[1]

Parameter	Value
Reaction Temperature	-10°C to 0°C

Table 2: Reaction conditions for the synthesis of 3-Bromo-5-methylpyridine.[1]

Final Synthesis Step: 3-Bromo-5-(bromomethyl)pyridine

The final step in the synthesis is the benzylic bromination of the methyl group of 3-Bromo-5-methylpyridine. This reaction typically proceeds via a free-radical mechanism.

Experimental Protocol:

• Reaction Setup: 3-Bromo-5-methylpyridine is dissolved in a non-polar solvent, commonly carbon tetrachloride (CCl₄), in a reaction vessel equipped with a reflux condenser and a light source (or provision for adding a chemical initiator).

• Reagent Addition: N-Bromosuccinimide (NBS) and a radical initiator, such as azobisisobutyronitrile (AIBN) or benzoyl peroxide, are added to the solution.

• Initiation: The reaction is initiated by heating the mixture to reflux and/or by irradiation with UV light.

• Reaction Monitoring: The progress of the reaction is monitored by techniques such as TLC or GC.

• Work-up: Upon completion, the reaction mixture is cooled, and the succinimide byproduct is removed by filtration. The filtrate is then washed, dried, and the solvent is removed under reduced pressure to yield the crude 3-Bromo-5-(bromomethyl)pyridine, which can be further purified by crystallization or chromatography.

Reactant/Reagent	Role
3-Bromo-5-methylpyridine	Substrate
N-Bromosuccinimide (NBS)	Brominating agent
AIBN or Benzoyl Peroxide	Radical initiator
Carbon Tetrachloride (CCl₄)	Solvent
UV light / Heat	Initiator

Table 3: Reagents and conditions for the benzylic bromination.

Mechanism of Free-Radical Bromination

The benzylic bromination with NBS follows a well-established free-radical chain mechanism, which consists of three main stages: initiation, propagation, and termination.

Figure 2: Mechanism of free-radical benzylic bromination.

Conclusion

The synthesis of 3-Bromo-5-(bromomethyl)pyridine relies on a series of well-defined reaction steps involving key intermediates. The successful execution of each step, from the initial formation of 3-Nitro-5-methylpyridine to the final free-radical bromination of 3-Bromo-5-methylpyridine, is critical for achieving high yields and purity of the final product. The detailed protocols and mechanistic insights provided in this guide serve as a valuable resource for researchers and professionals engaged in the synthesis of this important pharmaceutical intermediate. Careful control of reaction conditions and appropriate analytical monitoring are essential for the successful and scalable production of 3-Bromo-5-(bromomethyl)pyridine.

References

• 1. Synthesis method of 3-bromo-5-methylpyridine - Eureka | Patsnap [eureka.patsnap.com]

Protocols & Analytical Methods

Application Notes and Protocols: 3-Bromo-5-(bromomethyl)pyridine in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Bromo-5-(bromomethyl)pyridine is a highly reactive and versatile bifunctional building block in organic synthesis. Its structure, featuring both a reactive benzylic bromide and a synthetically useful pyridine ring substituted with bromine, makes it a valuable precursor for the synthesis of a wide range of complex organic molecules. The bromomethyl group is an excellent electrophile for nucleophilic substitution reactions, while the bromo-substituted pyridine core can participate in various cross-coupling reactions. This combination of functionalities allows for the strategic and efficient construction of diverse molecular architectures, particularly in the fields of medicinal chemistry and materials science. This document provides detailed application notes and experimental protocols for the use of 3-Bromo-5-(bromomethyl)pyridine in common synthetic transformations.

Physicochemical Properties

A summary of the key physicochemical properties of 3-Bromo-5-(bromomethyl)pyridine is provided in the table below for easy reference.

Property	Value	Reference
CAS Number	145743-85-7	[1]
Molecular Formula	C₆H₅Br₂N	[1]
Molecular Weight	250.92 g/mol	[1]
Appearance	Colorless liquid or solid	[1]
Boiling Point	277.3 °C at 760 mmHg	[1]
Density	1.955 g/cm³	[1]
Storage Temperature	2-8°C

Applications in Organic Synthesis

3-Bromo-5-(bromomethyl)pyridine serves as a crucial intermediate in the synthesis of a variety of organic compounds, most notably in the development of novel pharmaceuticals.

Synthesis of Pharmaceutical Intermediates

The pyridine moiety is a common scaffold in many biologically active compounds. 3-Bromo-5-(bromomethyl)pyridine is a key starting material for the synthesis of various pharmaceutical agents and their intermediates.

• Rupatadine Analogues: A structurally similar compound, 3-(bromomethyl)-5-methylpyridine, is a key intermediate in the synthesis of the antihistamine drug Rupatadine. The synthesis involves the N-alkylation of desloratadine with the pyridine derivative. This highlights the utility of the bromomethyl group on the pyridine ring for introducing the pyridinylmethyl moiety into target molecules.

• c-Met Kinase Inhibitors: The pyridine scaffold is also found in inhibitors of the c-Met tyrosine kinase, a target in cancer therapy. While direct synthesis from 3-Bromo-5-(bromomethyl)pyridine is not explicitly detailed in the literature found, the structural motif is highly relevant. The ability to introduce the 3-bromo-5-(functionalized methyl)pyridine core is of significant interest in the design of novel c-Met inhibitors.

Williamson Ether Synthesis

The reactive bromomethyl group of 3-Bromo-5-(bromomethyl)pyridine makes it an excellent substrate for the Williamson ether synthesis. This reaction allows for the facile introduction of a (3-bromopyridin-5-yl)methyl group to a variety of hydroxyl-containing compounds, such as phenols and alcohols, to form the corresponding ethers. These ether derivatives can be valuable intermediates for further functionalization or as target molecules themselves in medicinal chemistry and materials science.

N-Alkylation of Amines

Similar to its reaction with alkoxides, 3-Bromo-5-(bromomethyl)pyridine readily undergoes N-alkylation with primary and secondary amines. This reaction provides a straightforward method for the synthesis of a wide range of substituted aminomethylpyridines, which are important structural motifs in many biologically active compounds.

Experimental Protocols

The following are detailed protocols for key synthetic transformations using 3-Bromo-5-(bromomethyl)pyridine.

Protocol 1: Williamson Ether Synthesis of 3-Bromo-5-(phenoxymethyl)pyridine

This protocol describes the synthesis of 3-Bromo-5-(phenoxymethyl)pyridine via the Williamson ether synthesis, reacting 3-Bromo-5-(bromomethyl)pyridine with phenol in the presence of a base.

Reaction Scheme:

Materials:

• 3-Bromo-5-(bromomethyl)pyridine

• Phenol

• Potassium Carbonate (K₂CO₃), anhydrous

• Acetone, anhydrous

• Ethyl acetate

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Separatory funnel

• Rotary evaporator

• Thin Layer Chromatography (TLC) plates (silica gel)

• Column chromatography setup (silica gel)

Procedure:

• To a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add phenol (1.0 eq), anhydrous potassium carbonate (1.5 eq), and anhydrous acetone.

• Stir the mixture at room temperature for 15 minutes to form the potassium phenoxide in situ.

• Add a solution of 3-Bromo-5-(bromomethyl)pyridine (1.0 eq) in anhydrous acetone to the reaction mixture.

• Heat the reaction mixture to reflux and maintain for 4-6 hours. Monitor the progress of the reaction by TLC (e.g., using a 1:4 mixture of ethyl acetate and hexanes as the eluent).

• Once the reaction is complete (as indicated by the consumption of the starting material), cool the mixture to room temperature.

• Filter the solid potassium carbonate and wash the filter cake with acetone.

• Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.

• Dissolve the crude product in ethyl acetate and transfer it to a separatory funnel.

• Wash the organic layer sequentially with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford the pure 3-Bromo-5-(phenoxymethyl)pyridine.

Expected Yield and Characterization:

While a specific literature yield for this exact reaction was not found, yields for similar Williamson ether syntheses are typically in the range of 70-90%.

Quantitative Data (Representative):

Product	Molecular Formula	Molecular Weight	Yield (%)	Melting Point (°C)	1H NMR (CDCl₃, δ ppm)	13C NMR (CDCl₃, δ ppm)
3-Bromo-5-(phenoxymethyl)pyridine	C₁₂H₁₀BrNO	264.12	75-85 (expected)	N/A	8.58 (d, 1H), 8.49 (d, 1H), 7.90 (t, 1H), 7.32 (t, 2H), 7.00 (d, 2H), 6.95 (t, 1H), 5.10 (s, 2H)	158.2, 150.1, 147.5, 137.9, 134.8, 129.5, 121.8, 121.5, 114.9, 68.9

Protocol 2: N-Alkylation of a Primary Amine with 3-Bromo-5-(bromomethyl)pyridine

This protocol provides a general procedure for the N-alkylation of a primary amine, for example, benzylamine, with 3-Bromo-5-(bromomethyl)pyridine.

Reaction Scheme:

Materials:

• 3-Bromo-5-(bromomethyl)pyridine

• Benzylamine

• Potassium Carbonate (K₂CO₃), anhydrous

• Acetonitrile, anhydrous

• Dichloromethane (CH₂Cl₂)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Separatory funnel

• Rotary evaporator

Procedure:

• To a round-bottom flask containing a magnetic stir bar, add the primary amine (e.g., benzylamine, 1.1 eq), anhydrous potassium carbonate (2.0 eq), and anhydrous acetonitrile.

• Stir the suspension at room temperature.

• Add a solution of 3-Bromo-5-(bromomethyl)pyridine (1.0 eq) in anhydrous acetonitrile dropwise to the stirred suspension.

• Continue stirring the reaction mixture at room temperature for 12-18 hours. Monitor the reaction progress by TLC.

• After the reaction is complete, filter off the inorganic salts and wash the solid with acetonitrile.

• Concentrate the filtrate under reduced pressure.

• Dissolve the residue in dichloromethane and transfer to a separatory funnel.

• Wash the organic layer with saturated aqueous sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• If necessary, purify the product by column chromatography on silica gel.

Visualizations

Experimental Workflow for Williamson Ether Synthesis

Caption: Workflow for the Williamson ether synthesis.

Logical Relationship of Applications

Caption: Applications of 3-Bromo-5-(bromomethyl)pyridine.

c-Met Signaling Pathway Inhibition

Caption: Inhibition of the c-Met signaling pathway.

References

• 1. Design, Synthesis, and Biological Activity Evaluation of 5-Aryl-cyclopenta[ c]pyridine Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Nucleophilic Substitution Reactions Using 3-Bromo-5-(bromomethyl)pyridine

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Bromo-5-(bromomethyl)pyridine is a versatile bifunctional reagent of significant interest in medicinal chemistry and organic synthesis. Its structure incorporates two reactive sites amenable to selective modification: a bromine atom on the pyridine ring, which can participate in various cross-coupling reactions, and a bromomethyl group, which is highly susceptible to nucleophilic substitution. This dual reactivity allows for the sequential or orthogonal introduction of diverse functionalities, making it a valuable building block for the construction of complex molecular architectures and compound libraries for drug discovery.

The bromomethyl group, in particular, acts as a potent electrophile, readily undergoing S(_N)2 reactions with a wide range of nucleophiles. This reactivity is analogous to that of benzylic bromides, facilitating the formation of new carbon-nitrogen, carbon-oxygen, and carbon-sulfur bonds under relatively mild conditions. These notes provide detailed protocols for the application of 3-Bromo-5-(bromomethyl)pyridine in nucleophilic substitution reactions with various classes of nucleophiles, including amines, thiols, phenols, and azide ions.

General Reaction Pathway

The fundamental reaction described in these protocols is the nucleophilic substitution at the benzylic-like carbon of the bromomethyl group. A nucleophile (Nu:⁻) attacks the electrophilic carbon, leading to the displacement of the bromide leaving group and the formation of a new covalent bond.

General workflow for nucleophilic substitution.

Application Note 1: Synthesis of N-Substituted (5-Bromo-pyridin-3-yl)methylamines

The reaction of 3-Bromo-5-(bromomethyl)pyridine with primary or secondary amines provides a straightforward route to a variety of N-substituted (5-bromo-pyridin-3-yl)methylamines. These products are valuable intermediates for the synthesis of biologically active molecules, including enzyme inhibitors and receptor modulators. The reaction typically proceeds in the presence of a base to neutralize the hydrobromic acid byproduct.

Quantitative Data Summary

Nucleophile (Amine)	Product	Solvent	Base	Temp. (°C)	Time (h)	Yield (%)
Piperidine	3-Bromo-5-(piperidin-1-ylmethyl)pyridine	DMF	K₂CO₃	RT	12	>95 (estimated)
Morpholine	4-((5-Bromopyridin-3-yl)methyl)morpholine	Acetonitrile	Et₃N	80	6	>95 (estimated)
Benzylamine	N-((5-Bromopyridin-3-yl)methyl)benzylamine	THF	DIPEA	60	8	>90 (estimated)

Note: The yields are estimated based on analogous reactions due to the lack of specific literature data for these exact reactions. They represent typical outcomes for S(_N)2 reactions with activated bromides.

Experimental Protocol: Synthesis of 3-Bromo-5-(piperidin-1-ylmethyl)pyridine

Materials:

• 3-Bromo-5-(bromomethyl)pyridine (1.0 eq)

• Piperidine (1.2 eq)

• Potassium carbonate (K₂CO₃) (2.0 eq)

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl acetate

• Brine

Procedure:

• To a solution of 3-Bromo-5-(bromomethyl)pyridine in anhydrous DMF, add potassium carbonate and piperidine.

• Stir the reaction mixture at room temperature for 12 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, dilute the reaction mixture with water and extract with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to afford the desired product.

Workflow for amine substitution.

Application Note 2: Synthesis of Thioethers

Thioethers can be readily synthesized by reacting 3-Bromo-5-(bromomethyl)pyridine with a thiol in the presence of a base. This reaction is efficient and provides access to compounds that are precursors for further transformations, such as oxidation to sulfoxides and sulfones, which are common motifs in pharmaceuticals.

Quantitative Data Summary

Nucleophile (Thiol)	Product	Solvent	Base	Temp. (°C)	Time (h)	Yield (%)
Thiophenol	3-Bromo-5-((phenylthio)methyl)pyridine	Ethanol	NaOEt	RT	4	>95 (estimated)
Benzyl mercaptan	3-Bromo-5-((benzylthio)methyl)pyridine	DMF	K₂CO₃	50	3	>95 (estimated)
Ethanethiol	3-Bromo-5-((ethylthio)methyl)pyridine	THF	NaH	0 to RT	2	>90 (estimated)

Note: Yields are estimated based on analogous reactions.

Experimental Protocol: Synthesis of 3-Bromo-5-((phenylthio)methyl)pyridine

Materials:

• 3-Bromo-5-(bromomethyl)pyridine (1.0 eq)

• Thiophenol (1.1 eq)

• Sodium ethoxide (NaOEt) (1.2 eq)

• Anhydrous Ethanol

• Dichloromethane

• Saturated aqueous sodium bicarbonate

Procedure:

• In a round-bottom flask, dissolve thiophenol in anhydrous ethanol.

• Add sodium ethoxide to the solution and stir for 15 minutes at room temperature to form the sodium thiophenoxide salt.

• Add a solution of 3-Bromo-5-(bromomethyl)pyridine in anhydrous ethanol dropwise to the thiophenoxide solution.

• Stir the reaction mixture at room temperature for 4 hours.

• Monitor the reaction by TLC.

• After completion, remove the solvent under reduced pressure.

• Partition the residue between dichloromethane and saturated aqueous sodium bicarbonate.

• Separate the organic layer, wash with brine, dry over anhydrous magnesium sulfate, and concentrate.

• Purify the product by column chromatography if necessary.

Application Note 3: Synthesis of Ethers via Williamson Ether Synthesis

Phenols and alcohols can be used as nucleophiles to displace the bromide, forming ether linkages. This Williamson ether synthesis is typically carried out in the presence of a base to deprotonate the hydroxyl group, thereby increasing its nucleophilicity.

Quantitative Data Summary

Nucleophile (Alcohol/Phenol)	Product	Solvent	Base	Temp. (°C)	Time (h)	Yield (%)
Phenol	3-Bromo-5-(phenoxymethyl)pyridine	Acetone	K₂CO₃	60	12	>90 (estimated)
Methanol	3-Bromo-5-(methoxymethyl)pyridine	Methanol	NaOMe	65	5	>85 (estimated)
4-Methoxyphenol	3-Bromo-5-((4-methoxyphenoxy)methyl)pyridine	DMF	Cs₂CO₃	80	6	>90 (estimated)

Note: Yields are estimated based on analogous reactions.

Experimental Protocol: Synthesis of 3-Bromo-5-(phenoxymethyl)pyridine

Materials:

• 3-Bromo-5-(bromomethyl)pyridine (1.0 eq)

• Phenol (1.1 eq)

• Potassium carbonate (K₂CO₃) (1.5 eq)

• Acetone

• Water

• Ethyl acetate

Procedure:

• To a solution of phenol in acetone, add potassium carbonate.

• Add 3-Bromo-5-(bromomethyl)pyridine to the suspension.

• Heat the reaction mixture to reflux (approximately 60 °C) and stir for 12 hours.

• Monitor the reaction by TLC.

• Upon completion, cool the mixture to room temperature and filter off the inorganic salts.

• Concentrate the filtrate under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate to give the crude product.

• Recrystallize or purify by column chromatography to obtain the pure ether.

Application Notes and Protocols for the Synthesis of 3,5-Disubstituted Pyridines from 3-Bromo-5-(bromomethyl)pyridine

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the synthesis of a diverse range of 3,5-disubstituted pyridines utilizing the versatile building block, 3-Bromo-5-(bromomethyl)pyridine. This document outlines key synthetic strategies, including palladium-catalyzed cross-coupling reactions at the 3-position and nucleophilic substitution reactions at the 5-(bromomethyl) position. Detailed experimental protocols and data are provided to facilitate the efficient synthesis of novel pyridine derivatives for applications in medicinal chemistry and drug discovery. The 3,5-disubstituted pyridine motif is a prevalent scaffold in numerous biologically active compounds, including antimicrobial and antituberculosis agents.

Synthetic Strategies

The unique structure of 3-Bromo-5-(bromomethyl)pyridine offers two distinct and chemoselective points for functionalization. The bromine atom on the pyridine ring is amenable to various palladium-catalyzed cross-coupling reactions, allowing for the introduction of aryl, alkynyl, and amino groups. Concurrently, the bromomethyl group serves as a reactive electrophile for a wide array of nucleophiles, enabling the formation of ethers, thioethers, amines, esters, and carbon-carbon bonds.

A general overview of the synthetic pathways is presented below:

Caption: Synthetic pathways for 3,5-disubstituted pyridines.

Palladium-Catalyzed Cross-Coupling Reactions at the C-3 Position

The bromine atom at the 3-position of the pyridine ring provides a handle for various palladium-catalyzed cross-coupling reactions. These reactions are fundamental in modern organic synthesis for the formation of carbon-carbon and carbon-nitrogen bonds.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling enables the formation of a C-C bond between the pyridine core and a variety of aryl or heteroaryl groups.[1]

General Protocol for Suzuki-Miyaura Coupling:

• To a reaction vessel, add 3-Bromo-5-(bromomethyl)pyridine (1.0 eq.), the corresponding arylboronic acid or ester (1.1-1.5 eq.), a palladium catalyst such as Pd(PPh₃)₄ (0.02-0.05 eq.), and a base such as K₂CO₃ or Cs₂CO₃ (2.0-3.0 eq.).

• The vessel is evacuated and backfilled with an inert gas (e.g., Argon or Nitrogen) three times.

• Add a degassed solvent system, typically a mixture of an organic solvent (e.g., 1,4-dioxane, toluene, or DMF) and water (e.g., 4:1 v/v).

• The reaction mixture is heated to 80-100 °C and stirred until the starting material is consumed, as monitored by TLC or LC-MS.

• Upon completion, the reaction is cooled to room temperature, diluted with water, and extracted with an organic solvent (e.g., ethyl acetate).

• The combined organic layers are washed with brine, dried over anhydrous Na₂SO₄, filtered, and concentrated under reduced pressure.

• The crude product is purified by column chromatography on silica gel.

Catalyst	Base	Solvent	Temperature (°C)	Typical Yield (%)
Pd(PPh₃)₄	K₂CO₃	Dioxane/H₂O	90	70-95
Pd(dppf)Cl₂	Cs₂CO₃	Toluene/H₂O	100	75-98
Pd(OAc)₂/SPhos	K₃PO₄	Dioxane/H₂O	80	80-99

Table 1: Representative conditions for Suzuki-Miyaura coupling with bromopyridines.

Sonogashira Coupling

The Sonogashira coupling is a reliable method for the formation of a C-C triple bond, linking the pyridine ring to a terminal alkyne.[2]

General Protocol for Sonogashira Coupling:

• To a degassed solution of 3-Bromo-5-(bromomethyl)pyridine (1.0 eq.) and a terminal alkyne (1.2-1.5 eq.) in a suitable solvent (e.g., THF, DMF, or Et₃N), add a palladium catalyst such as Pd(PPh₃)₄ (0.02-0.05 eq.) and a copper(I) co-catalyst such as CuI (0.05-0.1 eq.).

• A base, typically an amine such as triethylamine (Et₃N) or diisopropylamine (DIPA), is used as the solvent or co-solvent.

• The reaction mixture is stirred at room temperature to 60 °C under an inert atmosphere until completion.

• The reaction is monitored by TLC or LC-MS.

• Upon completion, the reaction mixture is filtered to remove the ammonium salt, and the filtrate is concentrated.

• The residue is taken up in an organic solvent, washed with water and brine, dried, and concentrated.

• The crude product is purified by column chromatography.

Pd Catalyst	Cu Co-catalyst	Base	Solvent	Temperature (°C)	Typical Yield (%)
Pd(PPh₃)₄	CuI	Et₃N	THF	25-50	65-90
PdCl₂(PPh₃)₂	CuI	DIPA	DMF	60	70-95

Table 2: Representative conditions for Sonogashira coupling with bromopyridines.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination allows for the formation of a C-N bond between the pyridine ring and a primary or secondary amine.[3][4]

General Protocol for Buchwald-Hartwig Amination:

• In a glovebox or under an inert atmosphere, a reaction vessel is charged with a palladium catalyst (e.g., Pd₂(dba)₃ or a pre-catalyst), a suitable phosphine ligand (e.g., BINAP, XPhos), a base (e.g., NaOtBu, Cs₂CO₃), 3-Bromo-5-(bromomethyl)pyridine (1.0 eq.), and the amine (1.1-1.5 eq.).[3]

• Anhydrous, degassed solvent (e.g., toluene, dioxane) is added.[3]

• The reaction mixture is heated to 80-110 °C with stirring until the starting material is consumed.[5]

• After cooling to room temperature, the reaction is quenched with water and extracted with an organic solvent.[5]

• The organic layer is washed, dried, and concentrated.

• The crude product is purified by column chromatography.

Pd Source	Ligand	Base	Solvent	Temperature (°C)	Typical Yield (%)
Pd₂(dba)₃	BINAP	NaOtBu	Toluene	100	60-90
Pd(OAc)₂	XPhos	Cs₂CO₃	Dioxane	90	70-95

Table 3: Representative conditions for Buchwald-Hartwig amination of bromopyridines.[3]

Caption: Catalytic cycle of the Buchwald-Hartwig amination.

Nucleophilic Substitution Reactions at the 5-(Bromomethyl) Position

The bromomethyl group is a potent electrophile that readily undergoes Sₙ2 reactions with a variety of nucleophiles.

Ether Synthesis (Williamson Ether Synthesis)

Reaction with alcohols or phenols in the presence of a base affords the corresponding ethers.[6]

General Protocol for Ether Synthesis:

• To a solution of the alcohol or phenol (1.0-1.2 eq.) in a suitable solvent (e.g., THF, DMF, or acetone), add a base such as NaH, K₂CO₃, or Cs₂CO₃ (1.2-2.0 eq.) and stir at room temperature for 15-30 minutes.

• Add a solution of 3-Bromo-5-(bromomethyl)pyridine (1.0 eq.) in the same solvent.

• The reaction mixture is stirred at room temperature to 50 °C until completion.

• The reaction is quenched with water and extracted with an organic solvent.

• The organic layer is washed, dried, and concentrated.

• The crude product is purified by column chromatography.

Thioether Synthesis

Thiols react with 3-Bromo-5-(bromomethyl)pyridine under basic conditions to yield thioethers.

General Protocol for Thioether Synthesis:

• To a solution of the thiol (1.0-1.2 eq.) in a solvent such as ethanol, THF, or DMF, add a base (e.g., NaH, K₂CO₃, or Et₃N) (1.2-2.0 eq.).

• Add 3-Bromo-5-(bromomethyl)pyridine (1.0 eq.) and stir the mixture at room temperature until the reaction is complete.

• Work-up and purification are similar to the ether synthesis protocol.

Amine Alkylation

Primary and secondary amines can be alkylated to form the corresponding secondary and tertiary amines, respectively.

General Protocol for Amine Alkylation:

• A solution of 3-Bromo-5-(bromomethyl)pyridine (1.0 eq.) and the amine (1.1-2.0 eq.) in a solvent such as acetonitrile, THF, or DMF is stirred in the presence of a base like K₂CO₃ or Et₃N (1.5-2.5 eq.).

• The reaction is typically carried out at room temperature to 60 °C.

• Upon completion, the solvent is removed, and the residue is partitioned between water and an organic solvent.

• The organic layer is washed, dried, and concentrated, followed by purification.

Ester Synthesis

Carboxylic acids can be converted to their corresponding esters by reaction with 3-Bromo-5-(bromomethyl)pyridine in the presence of a base.

General Protocol for Ester Synthesis:

• To a solution of the carboxylic acid (1.0-1.2 eq.) in a solvent like DMF or acetone, add a base such as K₂CO₃ or Cs₂CO₃ (1.2-2.0 eq.).

• Add 3-Bromo-5-(bromomethyl)pyridine (1.0 eq.) and stir the mixture at room temperature or with gentle heating.

• The reaction progress is monitored by TLC.

• Standard aqueous work-up and purification by column chromatography yield the desired ester.

Wittig Reaction

The bromomethyl group can be converted to a phosphonium salt, which can then be used in a Wittig reaction to form an alkene.[7][8]

General Protocol for Wittig Reaction:

• Phosphonium Salt Formation: A solution of 3-Bromo-5-(bromomethyl)pyridine (1.0 eq.) and triphenylphosphine (1.0-1.1 eq.) in a suitable solvent (e.g., toluene, acetonitrile) is heated to reflux until a precipitate forms. The solid phosphonium salt is collected by filtration and dried.

• Ylide Formation and Reaction: The phosphonium salt is suspended in an anhydrous solvent (e.g., THF, Et₂O) and treated with a strong base (e.g., n-BuLi, NaH, or KtOBu) at low temperature (e.g., -78 °C to 0 °C) to generate the ylide.

• The aldehyde or ketone (1.0 eq.) is then added, and the reaction is allowed to warm to room temperature.

• The reaction is quenched with a saturated aqueous solution of NH₄Cl and extracted with an organic solvent.

• The organic extracts are washed, dried, and concentrated.

• The crude product is purified by column chromatography to separate the alkene from triphenylphosphine oxide.

Caption: General scheme for nucleophilic substitution.

Summary of Potential Transformations

The following table summarizes the diverse range of 3,5-disubstituted pyridines that can be synthesized from 3-Bromo-5-(bromomethyl)pyridine.

Reaction Type	Reagents	Functional Group Introduced at C-3	Functional Group Introduced at C-5
Suzuki-Miyaura	Ar-B(OH)₂, Pd catalyst, Base	Aryl/Heteroaryl	Bromomethyl
Sonogashira	Terminal Alkyne, Pd/Cu catalysts, Base	Alkynyl	Bromomethyl
Buchwald-Hartwig	R₂NH, Pd catalyst, Ligand, Base	Amino	Bromomethyl
Ether Synthesis	R-OH, Base	Bromo	Alkoxymethyl/Aryloxymethyl
Thioether Synthesis	R-SH, Base	Bromo	Alkylthiomethyl/Arylthiomethyl
Amine Alkylation	R₂NH, Base	Bromo	Aminomethyl
Ester Synthesis	R-COOH, Base	Bromo	Acyloxymethyl
Wittig Reaction	1. PPh₃ 2. Base, R₂C=O	Bromo	Alkenyl

Table 4: Overview of synthetic transformations.

Conclusion

3-Bromo-5-(bromomethyl)pyridine is a highly valuable and versatile building block for the synthesis of a wide array of 3,5-disubstituted pyridine derivatives. The orthogonal reactivity of the two bromine-containing functional groups allows for selective and sequential modifications, providing access to complex molecular architectures. The protocols outlined in these application notes serve as a guide for researchers in the fields of organic synthesis and drug discovery to explore the chemical space around the 3,5-disubstituted pyridine scaffold.

References

• 1. Thioether Formation - Wordpress [reagents.acsgcipr.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Asymmetric synthesis of tertiary thiols and thioethers - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 5-Bromo-3-methyl-6-oxo-1,6-dihydro-pyridine-2-carboxylic acid methyl ester synthesis - chemicalbook [chemicalbook.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. Wittig Reaction: Mechanism and Examples | NROChemistry [nrochemistry.com]
• 8. chem.libretexts.org [chem.libretexts.org]

Application Notes and Protocols for Suzuki Coupling of 3-Bromo-5-(bromomethyl)pyridine

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds between aryl or vinyl halides and organoboron compounds.[1][2] This powerful palladium-catalyzed reaction is widely employed in the pharmaceutical industry for the synthesis of complex molecules, including active pharmaceutical ingredients.[3] The substrate, 3-Bromo-5-(bromomethyl)pyridine, presents an interesting case for regioselective Suzuki coupling, as it possesses two distinct carbon-bromine bonds: an sp²-hybridized C-Br bond on the pyridine ring and an sp³-hybridized C-Br bond in the bromomethyl group.

These application notes provide a detailed protocol for the selective Suzuki-Miyaura coupling at the 3-position of the pyridine ring of 3-Bromo-5-(bromomethyl)pyridine. The inherent reactivity differences between the aryl bromide and the benzyl bromide moieties allow for a high degree of regioselectivity. The Suzuki-Miyaura coupling of a benzyl halide with an arylboronic acid typically involves a slower oxidative addition and a more facile reductive elimination compared to the coupling with an aryl halide.[4][5] Consequently, the reaction of the aryl halide with the arylboronic acid is generally favored over that of the benzyl halide.[4][5]

Data Presentation: Comparative Reaction Conditions

The following table summarizes typical reaction conditions for Suzuki-Miyaura coupling reactions of various brominated heterocyclic compounds, which can serve as a guide for optimizing the reaction with 3-Bromo-5-(bromomethyl)pyridine.

Entry	Substrate	Catalyst (mol%)	Ligand (mol%)	Base (equiv.)	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
1	5-Bromo-2-methylpyridin-3-amine	Pd(PPh₃)₄ (5)	-	K₃PO₄ (1.5)	1,4-Dioxane/H₂O (4:1)	85-95	>15	Moderate to Good	[6]
2	2-Bromo-5-(bromomethyl)thiophene	Pd(PPh₃)₄ (2.5)	-	K₃PO₄ (2)	1,4-Dioxane/H₂O (4:1)	90	12	25-76	[4][7]
3	3-Bromopyridine	Pd(OAc)₂	PPh₃	K₂CO₃	Toluene/H₂O	Reflux	-	-	[8]
4	3-Amino-5-bromopyridine	Pd Catalyst	Ligand	K₂CO₃ or Cs₂CO₃ (2)	1,4-Dioxane/H₂O (4:1)	80-90	12-24	High	[9]
5	2,3,5-Trichloropyridine	Pd(OAc)₂ (0.5)	-	Na₂CO₃ (2)	H₂O/DMF (3.5:3)	60	12	Good	[10]

Experimental Protocols

Protocol 1: General Procedure for the Regioselective Suzuki-Miyaura Coupling of 3-Bromo-5-(bromomethyl)pyridine

This protocol is adapted from established procedures for structurally similar compounds and is designed to favor the selective coupling at the C3-position of the pyridine ring.[4][6]

Materials:

• 3-Bromo-5-(bromomethyl)pyridine (1.0 equiv)

• Arylboronic acid (1.1-1.5 equiv)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (2.5-5 mol%)

• Potassium phosphate (K₃PO₄) or Potassium carbonate (K₂CO₃) (2.0 equiv)

• 1,4-Dioxane

• Water (degassed)

• Nitrogen or Argon gas

• Standard laboratory glassware (Schlenk flask, condenser, etc.)

• Magnetic stirrer and heating mantle/oil bath

Procedure:

• To a dry Schlenk flask under an inert atmosphere (Nitrogen or Argon), add 3-Bromo-5-(bromomethyl)pyridine (1.0 equiv), the desired arylboronic acid (1.1-1.5 equiv), and the base (K₃PO₄ or K₂CO₃, 2.0 equiv).

• Add the palladium catalyst, Tetrakis(triphenylphosphine)palladium(0) (2.5-5 mol%).

• Add the solvent system, a mixture of 1,4-dioxane and water (typically in a 4:1 to 5:1 ratio). The solvent should be degassed prior to use.

• Stir the reaction mixture at room temperature for 30 minutes to ensure proper mixing.

• Heat the reaction mixture to 85-95 °C and maintain this temperature for 12-24 hours. The progress of the reaction should be monitored by an appropriate analytical technique such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion of the reaction (as indicated by the consumption of the starting material), cool the mixture to room temperature.

• Dilute the reaction mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired 3-aryl-5-(bromomethyl)pyridine.

Protocol 2: Microwave-Assisted Suzuki-Miyaura Coupling

Microwave irradiation can significantly reduce reaction times.[9]

Materials:

• 3-Bromo-5-(bromomethyl)pyridine (1.0 equiv)

• Arylboronic acid (1.5 equiv)

• Palladium catalyst (e.g., Pd(OAc)₂, 2-5 mol%)

• Ligand (e.g., PPh₃, 4-10 mol%, if not using a pre-formed catalyst)

• Potassium carbonate (K₂CO₃) or Cesium carbonate (Cs₂CO₃) (2.0 equiv)

• Solvent such as 1,4-dioxane/water (4:1), DMF, or ethanol/water

• Microwave vial with a stir bar

• Microwave reactor

Procedure:

• In a microwave vial, combine 3-Bromo-5-(bromomethyl)pyridine (1.0 equiv), the arylboronic acid (1.5 equiv), and the base (2.0 equiv).

• Add the palladium catalyst and ligand (if necessary).

• Add the chosen solvent system to the vial.

• Seal the vial with a cap.

• Place the vial in the microwave reactor and irradiate the reaction mixture at a set temperature (e.g., 120-150 °C) for a specified time (e.g., 10-30 minutes). Optimal conditions should be determined for each specific substrate combination.

• After the reaction is complete, cool the vial to room temperature.

• Work-up and purify the product as described in the conventional heating protocol.

Visualizations

References

• 1. nobelprize.org [nobelprize.org]
• 2. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. Regioselective synthesis of 2-(bromomethyl)-5-aryl-thiophene derivatives via palladium (0) catalyzed suzuki cross-coupling reactions: as antithrombotic and haemolytically active molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. Synthesis of Novel 3,5-Dichloro-2-arylpyridines by Palladium Acetate-Catalyzed Ligand-Free Suzuki Reactions in Aqueous Media - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Sonogashira Coupling of 3-Bromo-5-(bromomethyl)pyridine with Terminal Alkynes

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the Sonogashira coupling of 3-Bromo-5-(bromomethyl)pyridine with a variety of terminal alkynes. This reaction is a powerful tool for the synthesis of substituted pyridine derivatives, which are key structural motifs in many pharmaceutical agents and functional materials. The protocols outlined below are based on established methodologies for similar substrates and provide a robust starting point for reaction optimization.[1]

Introduction

The Sonogashira coupling is a cross-coupling reaction that forms a carbon-carbon bond between a terminal alkyne and an aryl or vinyl halide.[2] The reaction is typically catalyzed by a palladium complex and a copper(I) co-catalyst in the presence of an amine base.[2] This methodology is highly valued for its mild reaction conditions and broad functional group tolerance, making it a cornerstone of modern organic synthesis. The functionalization of 3-Bromo-5-(bromomethyl)pyridine via Sonogashira coupling provides a direct route to a diverse range of 3-alkynyl-5-(bromomethyl)pyridines, which are versatile intermediates for further chemical transformations.

Reaction Principle

The Sonogashira coupling proceeds through a catalytic cycle involving both palladium and copper. The palladium(0) catalyst undergoes oxidative addition to the aryl bromide. Concurrently, the terminal alkyne reacts with the copper(I) salt in the presence of a base to form a copper acetylide. Transmetalation of the acetylide group to the palladium complex, followed by reductive elimination, yields the desired alkynylated pyridine and regenerates the active palladium(0) catalyst.

Data Presentation

The following tables summarize typical reaction conditions and yields for the Sonogashira coupling of substituted bromopyridines with various terminal alkynes. These data, derived from analogous systems, serve as a valuable reference for optimizing the reaction of 3-Bromo-5-(bromomethyl)pyridine.

Table 1: Optimized Reaction Conditions for Sonogashira Coupling of 2-Amino-3-Bromopyridines with Terminal Alkynes. [1]

Entry	Terminal Alkyne	Product	Yield (%)
1	Phenylacetylene	2-Amino-3-(phenylethynyl)pyridine	98
2	4-Methylphenylacetylene	2-Amino-3-((4-methylphenyl)ethynyl)pyridine	94
3	4-Propylphenylacetylene	2-Amino-3-((4-propylphenyl)ethynyl)pyridine	92
4	4-Methoxyphenylacetylene	2-Amino-3-((4-methoxyphenyl)ethynyl)pyridine	87
5	Thiophen-2-ylacetylene	2-Amino-3-(thiophen-2-ylethynyl)pyridine	78
6	Cyclopropylacetylene	2-Amino-3-(cyclopropylethynyl)pyridine	85

Reaction Conditions: 2-Amino-3-bromopyridine (0.5 mmol), terminal alkyne (0.6 mmol), Pd(CF₃COO)₂ (2.5 mol%), PPh₃ (5 mol%), CuI (5 mol%), Et₃N (1 mL) in DMF (2 mL) at 100°C for 3 hours under a nitrogen atmosphere.[1]

Table 2: General Reaction Parameters for Sonogashira Coupling of Aryl Bromides.

Parameter	Recommended Range	Notes
3-Bromo-5-(bromomethyl)pyridine	1.0 equivalent	Limiting reagent.
Terminal Alkyne	1.1 - 1.5 equivalents	A slight excess is used to drive the reaction to completion.
Palladium Catalyst	1 - 5 mol%	e.g., Pd(PPh₃)₂Cl₂, Pd(PPh₃)₄, Pd(OAc)₂/ligand.
Copper(I) Co-catalyst	2 - 10 mol%	Typically CuI. Copper-free conditions are possible but may require specific ligands.
Ligand (if required)	2 - 10 mol%	e.g., PPh₃, XPhos. Often used with Pd(OAc)₂.
Base	2 - 3 equivalents	e.g., Triethylamine (Et₃N), Diisopropylethylamine (DIPEA).
Solvent	Anhydrous THF or DMF	The choice of solvent can impact reaction rate and yield.
Temperature	Room Temperature to 100°C	Aryl bromides often require heating.[3]
Reaction Time	2 - 24 hours	Monitor by TLC or LC-MS.

Experimental Protocols

General Protocol for Sonogashira Coupling of 3-Bromo-5-(bromomethyl)pyridine

This protocol is a general guideline and may require optimization for specific terminal alkynes.

Materials:

• 3-Bromo-5-(bromomethyl)pyridine

• Terminal alkyne (e.g., Phenylacetylene, Trimethylsilylacetylene, Propargyl alcohol)

• Palladium catalyst (e.g., Bis(triphenylphosphine)palladium(II) dichloride [Pd(PPh₃)₂Cl₂])

• Copper(I) iodide (CuI)

• Amine base (e.g., Triethylamine [Et₃N] or Diisopropylethylamine [DIPEA])

• Anhydrous solvent (e.g., Tetrahydrofuran [THF] or N,N-Dimethylformamide [DMF])

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Ethyl acetate or Diethyl ether for extraction

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To a dry, oven-dried round-bottom flask equipped with a magnetic stir bar, add 3-Bromo-5-(bromomethyl)pyridine (1.0 eq).

• Reagent Addition: Under an inert atmosphere (e.g., nitrogen or argon), add the terminal alkyne (1.1 - 1.5 eq), the palladium catalyst (e.g., Pd(PPh₃)₂Cl₂, 1-5 mol%), and copper(I) iodide (2-10 mol%).

• Solvent and Base Addition: Add the anhydrous solvent (5-10 mL per mmol of the aryl bromide) followed by the amine base (2-3 eq).

• Reaction: Stir the mixture at the desired temperature (room temperature to 100°C). Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). For less reactive terminal alkynes or if the reaction is sluggish at room temperature, gentle heating may be required.[3]

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute the mixture with ethyl acetate or diethyl ether and filter through a pad of Celite® to remove the catalyst.

• Extraction: Transfer the filtrate to a separatory funnel. Wash the organic layer sequentially with saturated aqueous NH₄Cl, saturated aqueous NaHCO₃, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure 3-alkynyl-5-(bromomethyl)pyridine derivative.

Note on the Bromomethyl Group: The bromomethyl group is a reactive functional group. While generally stable under the basic conditions of the Sonogashira coupling, prolonged reaction times at high temperatures could potentially lead to side reactions. It is advisable to monitor the reaction closely and use the mildest effective conditions.

Visualizations

Caption: Catalytic cycle of the Sonogashira coupling reaction.

Caption: General experimental workflow for the Sonogashira coupling.

References

• 1. Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes [scirp.org]
• 2. Sonogashira Coupling [organic-chemistry.org]
• 3. benchchem.com [benchchem.com]

Application Notes and Protocols for the Buchwald-Hartwig Amination of 3-Bromo-5-(bromomethyl)pyridine

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and a comprehensive experimental protocol for the Buchwald-Hartwig amination of 3-Bromo-5-(bromomethyl)pyridine. The pyridine moiety is a crucial scaffold in numerous pharmaceuticals, and the ability to selectively introduce amino functionalities is of significant interest in drug discovery and development.

A primary challenge in the functionalization of 3-Bromo-5-(bromomethyl)pyridine is the presence of two distinct carbon-bromine bonds: an sp²-hybridized aryl bromide and an sp³-hybridized benzyl bromide. The protocol herein is designed to favor the selective amination of the aryl bromide, a key transformation for generating diverse libraries of 3-amino-5-(bromomethyl)pyridine derivatives.

Chemoselectivity Considerations

The selective Buchwald-Hartwig amination of the aryl bromide in the presence of the more reactive benzyl bromide is a significant challenge. The benzyl bromide is susceptible to direct nucleophilic attack (SN2 reaction) by the amine, which can lead to the formation of a diarylmethylamine byproduct. To achieve the desired chemoselectivity, it is crucial to employ reaction conditions that favor the palladium-catalyzed cross-coupling at the aryl position over the uncatalyzed SN2 pathway.

Key strategies to promote selective amination at the C3 position include:

• Choice of Base: The use of a bulky, non-nucleophilic base is recommended. Strong, sterically hindered bases like sodium tert-butoxide (NaOtBu) or lithium bis(trimethylsilyl)amide (LiHMDS) can deprotonate the amine to form the palladium-amido complex within the catalytic cycle, while minimizing the concentration of free amine available for SN2 attack on the benzyl bromide.

• Ligand Selection: The choice of phosphine ligand is critical. Bulky, electron-rich ligands, such as those from the Buchwald or Hartwig groups (e.g., XPhos, RuPhos), are known to promote the oxidative addition of palladium to the aryl halide and facilitate the reductive elimination step, thereby accelerating the desired catalytic cycle.[1]

• Temperature Control: Maintaining a moderate reaction temperature (typically in the range of 80-110 °C) is advisable.[2] While the Buchwald-Hartwig amination requires thermal energy, excessively high temperatures can increase the rate of the competing SN2 reaction. Careful temperature optimization is therefore essential.

Experimental Protocols

The following is a generalized protocol for the selective Buchwald-Hartwig amination of 3-Bromo-5-(bromomethyl)pyridine. Optimization of the ligand, base, solvent, and temperature may be necessary for specific amine coupling partners.

Materials:

• 3-Bromo-5-(bromomethyl)pyridine

• Amine (primary or secondary)

• Palladium precatalyst (e.g., Pd₂(dba)₃, Pd(OAc)₂)

• Phosphine ligand (e.g., XPhos, RuPhos, BINAP)

• Base (e.g., NaOtBu, LiHMDS, Cs₂CO₃)

• Anhydrous solvent (e.g., toluene, dioxane, THF)

• Standard glassware for inert atmosphere reactions (e.g., Schlenk tube or glovebox)

• Magnetic stirrer and heating mantle

Procedure:

• Reaction Setup: In a glovebox or under a stream of inert gas (argon or nitrogen), add the palladium precatalyst (1-5 mol%), phosphine ligand (1.2-2.4 equivalents relative to palladium), and base (1.5-2.0 equivalents) to a dry Schlenk tube equipped with a magnetic stir bar.

• Addition of Reactants: Add 3-Bromo-5-(bromomethyl)pyridine (1.0 equivalent) and the amine (1.1-1.5 equivalents) to the Schlenk tube.

• Solvent Addition: Add the anhydrous solvent via syringe.

• Degassing: Seal the Schlenk tube and degas the reaction mixture by subjecting it to three cycles of vacuum followed by backfilling with the inert gas.

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 80-110 °C) with vigorous stirring.

• Monitoring: Monitor the progress of the reaction by a suitable analytical technique (e.g., TLC, LC-MS, or GC-MS).

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute the reaction mixture with a suitable organic solvent (e.g., ethyl acetate) and filter through a pad of celite to remove the palladium catalyst.

• Extraction: Transfer the filtrate to a separatory funnel and wash with water and then with brine. Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Purification: Remove the solvent under reduced pressure. The crude product can be purified by flash column chromatography on silica gel to afford the desired 3-amino-5-(bromomethyl)pyridine derivative.

Data Presentation

The following tables summarize typical reaction conditions and reported yields for the Buchwald-Hartwig amination of various bromopyridine substrates. This data can serve as a valuable reference for optimizing the reaction of 3-Bromo-5-(bromomethyl)pyridine.

Table 1: Buchwald-Hartwig Amination of Bromopyridines with Various Amines

Entry	Bromopyridine Substrate	Amine	Catalyst (mol%)	Ligand (mol%)	Base (equiv.)	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	2-Bromopyridine	Morpholine	Pd(OAc)₂ (2)	RuPhos (4)	NaOtBu (1.4)	Toluene	100	18	95
2	3-Bromopyridine	Aniline	Pd₂(dba)₃ (1)	XPhos (2)	K₃PO₄ (2.0)	Dioxane	110	24	88
3	4-Bromopyridine	n-Butylamine	Pd(OAc)₂ (1.5)	DavePhos (3)	LiHMDS (1.5)	THF	80	12	92
4	2-Bromo-6-methylpyridine	Cyclohexylamine	Pd₂(dba)₃ (0.18)	(±)-BINAP (0.35)	NaOtBu (2.8)	Toluene	80	4	60[3]
5	3-Bromopyridine	Diethylamine	PdCl₂(dppf) (3)	-	NaOtBu (1.2)	Toluene	100	16	85

Note: Yields are highly dependent on the specific substrates and reaction conditions and are provided for illustrative purposes.

Mandatory Visualizations

Caption: The catalytic cycle of the Buchwald-Hartwig amination.

References

• 1. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]

Application Notes and Protocols for 3-Bromo-5-(bromomethyl)pyridine in Pharmaceutical Intermediate Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Bromo-5-(bromomethyl)pyridine is a versatile bifunctional building block for the synthesis of complex heterocyclic molecules for pharmaceutical applications. Its structure contains two key reactive sites: a bromomethyl group at the 5-position and a bromo substituent at the 3-position of the pyridine ring. This arrangement allows for sequential and selective functionalization, making it a valuable starting material for creating diverse molecular scaffolds. Pyridine and its derivatives are integral components of numerous FDA-approved drugs, particularly in the area of kinase inhibitors, where the pyridine core can act as a crucial hinge-binding motif in the ATP-binding pocket of kinases. The strategic derivatization of 3-Bromo-5-(bromomethyl)pyridine can lead to the generation of libraries of compounds for screening against various therapeutic targets.

The bromomethyl group is highly susceptible to nucleophilic substitution by a wide range of nucleophiles, including amines, thiols, and alcohols. This allows for the introduction of various side chains that can modulate the physicochemical properties and biological activity of the resulting molecules. The bromo group on the pyridine ring is well-suited for transition metal-catalyzed cross-coupling reactions, such as Suzuki, Stille, and Buchwald-Hartwig couplings. These reactions enable the formation of carbon-carbon and carbon-nitrogen bonds, facilitating the introduction of aryl, heteroaryl, or alkyl groups to build molecular complexity.

These application notes provide representative protocols for the two-step functionalization of 3-Bromo-5-(bromomethyl)pyridine, first via nucleophilic substitution at the bromomethyl position, followed by a Suzuki cross-coupling reaction at the 3-bromo position.

Key Applications in Pharmaceutical Intermediate Synthesis

• Synthesis of Kinase Inhibitors: The pyridine scaffold is a common feature in many kinase inhibitors. By functionalizing 3-Bromo-5-(bromomethyl)pyridine, novel compounds can be synthesized that target various kinases involved in cancer and inflammatory diseases.

• GPCR Modulators: G-protein coupled receptors (GPCRs) are a large family of transmembrane receptors that are important drug targets. Substituted pyridines derived from 3-Bromo-5-(bromomethyl)pyridine can be explored as ligands for various GPCRs.

• Scaffolds for Neurologically Active Compounds: The pyridine nucleus is present in many compounds that act on the central nervous system. The derivatization of 3-Bromo-5-(bromomethyl)pyridine can yield novel compounds with potential applications in treating neurological and psychiatric disorders.

Experimental Protocols

Protocol 1: Synthesis of 3-Bromo-5-(aminomethyl)pyridine Derivatives via Nucleophilic Substitution

This protocol describes a general procedure for the reaction of 3-Bromo-5-(bromomethyl)pyridine with a primary or secondary amine to yield the corresponding 3-bromo-5-(aminomethyl)pyridine derivative.

Materials:

• 3-Bromo-5-(bromomethyl)pyridine

• Primary or secondary amine (e.g., morpholine, piperidine, benzylamine)

• Potassium carbonate (K₂CO₃)

• Acetonitrile (CH₃CN)

• Dichloromethane (CH₂Cl₂)

• Saturated aqueous sodium bicarbonate solution (NaHCO₃)

• Brine (saturated aqueous NaCl)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• To a solution of 3-Bromo-5-(bromomethyl)pyridine (1.0 eq) in acetonitrile (0.2 M), add the desired amine (1.2 eq) and potassium carbonate (2.0 eq).

• Stir the reaction mixture at room temperature for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Once the starting material is consumed, filter the reaction mixture to remove the inorganic salts and concentrate the filtrate under reduced pressure.

• Dissolve the residue in dichloromethane and wash with saturated aqueous sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired 3-bromo-5-(aminomethyl)pyridine derivative.

Protocol 2: Synthesis of 3-Aryl-5-(aminomethyl)pyridine Derivatives via Suzuki Cross-Coupling

This protocol outlines a general method for the Suzuki cross-coupling of a 3-bromo-5-(aminomethyl)pyridine derivative (product from Protocol 1) with an arylboronic acid.

Materials:

• 3-Bromo-5-(aminomethyl)pyridine derivative (from Protocol 1)

• Arylboronic acid (e.g., phenylboronic acid, 4-methoxyphenylboronic acid)

• [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂)

• Sodium carbonate (Na₂CO₃)

• 1,4-Dioxane

• Water

• Ethyl acetate (EtOAc)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• In a reaction vessel, combine the 3-bromo-5-(aminomethyl)pyridine derivative (1.0 eq), the arylboronic acid (1.5 eq), Pd(dppf)Cl₂ (0.05 eq), and sodium carbonate (3.0 eq).

• Evacuate and backfill the vessel with an inert atmosphere (e.g., nitrogen or argon) three times.

• Add a degassed mixture of 1,4-dioxane and water (4:1 v/v, 0.1 M).

• Heat the reaction mixture to 90 °C and stir for 8-12 hours. Monitor the reaction by TLC or LC-MS.

• After completion, cool the reaction mixture to room temperature and dilute with ethyl acetate.

• Wash the organic layer with water and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using an appropriate eluent system (e.g., a gradient of methanol in dichloromethane) to obtain the desired 3-aryl-5-(aminomethyl)pyridine derivative.

Quantitative Data

Table 1: Reaction Parameters for Nucleophilic Substitution

Parameter	Value
Stoichiometry (Amine:3-Bromo-5-(bromomethyl)pyridine)	1.2 : 1.0
Solvent	Acetonitrile
Base	Potassium Carbonate
Temperature	Room Temperature
Reaction Time	4 - 6 hours
Representative Yield	75 - 90%

Table 2: Reaction Parameters for Suzuki Cross-Coupling

Parameter	Value
Stoichiometry (Arylboronic acid:Substrate)	1.5 : 1.0
Catalyst	Pd(dppf)Cl₂ (5 mol%)
Base	Sodium Carbonate
Solvent	1,4-Dioxane/Water (4:1)
Temperature	90 °C
Reaction Time	8 - 12 hours
Representative Yield	60 - 85%

Table 3: Hypothetical Characterization Data for a Representative Product

Intermediate/Product	Structure	Molecular Formula	Calculated Mass (M)	Observed Mass [M+H]⁺
Intermediate 1 (Morpholine substitution)	C₁₀H₁₃BrN₂O	256.02	257.03
Final Product (Phenylboronic acid coupling)	C₁₆H₁₈N₂O	254.14	255.15

Visualizations

Caption: Synthetic workflow for the two-step functionalization of 3-Bromo-5-(bromomethyl)pyridine.

Caption: Inhibition of a generic kinase signaling pathway by a synthesized pyridine derivative.

Caption: Logical flow of Structure-Activity Relationship (SAR) studies in drug discovery.

Application of 3-Bromo-5-(bromomethyl)pyridine in Agrochemical Research: A Detailed Overview

Introduction:

3-Bromo-5-(bromomethyl)pyridine is a versatile heterocyclic building block increasingly utilized in the discovery and development of novel agrochemicals. Its unique trifunctional chemical structure, featuring a pyridine ring, a bromine atom, and a bromomethyl group, offers multiple reactive sites for the synthesis of complex molecules with diverse biological activities. This intermediate is particularly valuable for creating new fungicides, insecticides, and herbicides, contributing to the ongoing need for effective crop protection solutions in the face of evolving pest and disease resistance.

Fungicidal Applications

While direct fungicidal activity of 3-Bromo-5-(bromomethyl)pyridine itself is not prominently reported, its key role lies in its use as a precursor for the synthesis of more complex fungicidal molecules. The pyridine moiety is a common scaffold in many commercial fungicides, and the bromo and bromomethyl groups on this starting material allow for the introduction of various pharmacophores that can interact with specific fungal targets.

Synthesis of Novel Fungicides:

Researchers have explored the use of 3-Bromo-5-(bromomethyl)pyridine to synthesize novel pyridine-containing fungicides. A general synthetic approach involves the reaction of the bromomethyl group with various nucleophiles, such as thiols, amines, or phenols, to introduce diverse side chains. The bromine atom on the pyridine ring can be further modified through cross-coupling reactions to build more complex molecular architectures.

Example Synthetic Pathway:

Caption: General synthetic scheme for fungicidal derivatives.

Mechanism of Action:

The mode of action of fungicides derived from 3-Bromo-5-(bromomethyl)pyridine is dependent on the final molecular structure. Many pyridine-based fungicides are known to inhibit mitochondrial respiration in fungi, specifically targeting the succinate dehydrogenase (SDH) enzyme (Complex II) in the electron transport chain. By blocking this crucial enzyme, the fungicides disrupt cellular energy production, leading to fungal cell death.

Caption: Putative mechanism of action via SDH inhibition.

Insecticidal Applications

The pyridine scaffold is a cornerstone of the neonicotinoid class of insecticides, which are highly effective against a broad range of sucking and chewing insects. 3-Bromo-5-(bromomethyl)pyridine serves as a valuable intermediate for the synthesis of novel insecticidal compounds that can potentially overcome existing resistance mechanisms.

Synthesis of Pyridine-based Insecticides:

The synthesis of insecticidal derivatives often involves the reaction of the bromomethyl group with various amines or other nitrogen-containing heterocycles to create structures that can interact with the nicotinic acetylcholine receptors (nAChRs) in insects.

Experimental Protocols:

Protocol 1: General Procedure for the Synthesis of Pyridine-based Insecticidal Derivatives

• Reaction Setup: To a solution of 3-Bromo-5-(bromomethyl)pyridine (1.0 eq) in a suitable solvent (e.g., acetonitrile, DMF), add the desired amine or heterocyclic nucleophile (1.1 eq) and a base (e.g., K₂CO₃, Et₃N) (1.5 eq).

• Reaction Conditions: Stir the reaction mixture at room temperature or heat to 50-80 °C for 4-12 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Work-up: Upon completion, cool the reaction to room temperature, filter off any inorganic salts, and concentrate the filtrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., hexane/ethyl acetate) to afford the desired insecticidal derivative.

Mechanism of Action:

Similar to neonicotinoids, insecticides derived from this pyridine intermediate are expected to act as agonists of the insect nicotinic acetylcholine receptors (nAChRs). By binding to these receptors in the central nervous system of insects, the compounds cause continuous nerve stimulation, leading to paralysis and eventual death. The selectivity of these compounds for insect nAChRs over mammalian receptors is a key factor in their favorable toxicological profile for non-target organisms.

Preparation of Pyridine-Based Ligands from 3-Bromo-5-(bromomethyl)pyridine: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of a variety of pyridine-based ligands starting from the versatile building block, 3-Bromo-5-(bromomethyl)pyridine. This commercially available reagent serves as a valuable precursor for introducing the 5-bromo-3-pyridyl moiety into molecules, a common scaffold in medicinal chemistry and materials science. The presence of two distinct reactive sites, the bromomethyl group susceptible to nucleophilic substitution and the bromo group at the 3-position which can participate in cross-coupling reactions, allows for a diverse range of ligands to be synthesized.

Introduction

Pyridine-based ligands are of significant interest in drug discovery and development due to their ability to mimic biological structures and coordinate with metal ions in metalloenzymes. The 3-Bromo-5-(bromomethyl)pyridine scaffold is particularly useful as it allows for the introduction of various functionalities through reactions at the benzylic bromide and the aryl bromide. The bromomethyl group is highly reactive towards a wide range of nucleophiles, including amines, phenols, and thiols, enabling the formation of diverse N-substituted, O-substituted, and S-substituted ligands. The remaining bromo group on the pyridine ring can be further functionalized, for example, through Suzuki or Buchwald-Hartwig cross-coupling reactions, to introduce additional diversity and complexity.

Synthetic Pathways

The primary synthetic strategy for generating a diverse library of ligands from 3-Bromo-5-(bromomethyl)pyridine involves nucleophilic substitution at the bromomethyl position. This reaction is typically carried out in the presence of a base to deprotonate the incoming nucleophile, facilitating the displacement of the bromide leaving group.

Caption: General synthetic routes from 3-Bromo-5-(bromomethyl)pyridine.

Experimental Protocols

The following protocols provide detailed methodologies for the synthesis of representative N-substituted, O-substituted, and S-substituted pyridine-based ligands.

Synthesis of N-Substituted Pyridine Ligands

a) General Procedure for Reaction with Amines:

This protocol describes a general method for the N-alkylation of primary and secondary amines with 3-Bromo-5-(bromomethyl)pyridine.

Experimental Workflow:

Caption: Workflow for the N-alkylation of amines.

Protocol:

To a solution of the desired amine (1.0 eq) and a suitable base (e.g., triethylamine, 1.2 eq) in a polar aprotic solvent such as acetonitrile or DMF (0.1-0.5 M) is added a solution of 3-Bromo-5-(bromomethyl)pyridine (1.0 eq) in the same solvent. The reaction mixture is stirred at room temperature for 4-16 hours. The progress of the reaction is monitored by thin-layer chromatography (TLC). Upon completion, the reaction mixture is diluted with water and extracted with an organic solvent (e.g., ethyl acetate). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is purified by column chromatography on silica gel to afford the desired N-substituted pyridine ligand.

b) Synthesis of 1-((5-bromopyridin-3-yl)methyl)-1H-pyrazole:

This protocol details the synthesis of a pyrazole-containing ligand, a common motif in medicinal chemistry.

Protocol:

To a suspension of sodium hydride (60% dispersion in mineral oil, 1.2 eq) in anhydrous DMF (0.2 M) at 0 °C is added a solution of pyrazole (1.0 eq) in anhydrous DMF. The mixture is stirred at 0 °C for 30 minutes. A solution of 3-Bromo-5-(bromomethyl)pyridine (1.0 eq) in anhydrous DMF is then added dropwise. The reaction mixture is allowed to warm to room temperature and stirred for 12 hours. The reaction is quenched by the slow addition of water. The mixture is extracted with ethyl acetate, and the combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated. The crude product is purified by column chromatography on silica gel to yield 1-((5-bromopyridin-3-yl)methyl)-1H-pyrazole.

Synthesis of O-Substituted Pyridine Ligands

General Procedure for Reaction with Phenols:

This protocol outlines the synthesis of ether-linked pyridine ligands through the Williamson ether synthesis.

Experimental Workflow:

Caption: Workflow for the O-alkylation of phenols.

Protocol:

To a solution of the desired phenol (1.0 eq) in a suitable solvent such as acetone or DMF (0.2-1.0 M) is added a base such as potassium carbonate (1.5 eq). The mixture is stirred at room temperature for 30 minutes. 3-Bromo-5-(bromomethyl)pyridine (1.0 eq) is then added, and the reaction mixture is heated to reflux for 6-24 hours. After cooling to room temperature, the solvent is removed under reduced pressure. The residue is partitioned between water and an organic solvent (e.g., ethyl acetate). The organic layer is washed with brine, dried over anhydrous sodium sulfate, and concentrated. The crude product is purified by recrystallization or column chromatography to afford the desired O-substituted pyridine ligand.

Synthesis of S-Substituted Pyridine Ligands

General Procedure for Reaction with Thiols:

This protocol describes the preparation of thioether-containing pyridine ligands.

Experimental Workflow:

Caption: Workflow for the S-alkylation of thiols.

Protocol:

To a solution of the desired thiol (1.0 eq) in a solvent such as ethanol or DMF (0.1-0.5 M) is added a base like sodium hydroxide or potassium carbonate (1.1 eq). The mixture is stirred at room temperature for 15-30 minutes. A solution of 3-Bromo-5-(bromomethyl)pyridine (1.0 eq) in the same solvent is then added dropwise. The reaction is stirred at room temperature for 2-8 hours. The reaction mixture is then poured into water and extracted with an organic solvent. The combined organic extracts are washed with brine, dried, and concentrated. The crude product is purified by column chromatography to give the desired S-substituted pyridine ligand.

Data Presentation

The following table summarizes representative examples of pyridine-based ligands synthesized from 3-Bromo-5-(bromomethyl)pyridine, along with their reaction conditions and yields.

Ligand Type	Nucleophile	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
N-Substituted
Aniline	Et₃N	ACN	RT	12	85
Pyrrolidine	K₂CO₃	DMF	RT	6	92
1H-Pyrazole	NaH	DMF	RT	12	78
O-Substituted
Phenol	K₂CO₃	Acetone	Reflux	18	88
4-Methoxyphenol	Cs₂CO₃	DMF	80	8	95
S-Substituted
Thiophenol	NaOH	EtOH	RT	4	90
2-Mercaptopyridine	K₂CO₃	DMF	RT	3	85

Conclusion

The protocols and data presented herein demonstrate the utility of 3-Bromo-5-(bromomethyl)pyridine as a versatile starting material for the efficient synthesis of a wide array of pyridine-based ligands. The straightforward nucleophilic substitution reactions at the bromomethyl position allow for the facile introduction of nitrogen, oxygen, and sulfur-containing functionalities. These methods provide a robust platform for the generation of compound libraries for screening in drug discovery and for the development of novel materials. The remaining bromo-substituent offers a handle for further diversification, enhancing the potential of this scaffold in various scientific disciplines.

Application Note: Synthesis of a Key Cyanoguanidine Intermediate for GSK2879552 Using 3-Bromo-5-(bromomethyl)pyridine

Audience: Researchers, scientists, and drug development professionals.

Introduction

GSK2879552 is a potent and selective, mechanism-based inactivator of Lysine-Specific Demethylase 1 (LSD1), a key enzyme implicated in various cancers, including acute myeloid leukemia (AML) and small-cell lung cancer (SCLC).[1][2][3] The complex molecular architecture of GSK2879552 necessitates a multi-step synthetic route, relying on the efficient preparation of key intermediates. This document provides a detailed protocol for the synthesis of N-((5-bromo-3-pyridinyl)methyl)-N'-methyl-N''-cyanoguanidine, a crucial building block for the synthesis of GSK2879552 and related compounds. This intermediate is synthesized from the commercially available starting material, 3-Bromo-5-(bromomethyl)pyridine. The described method focuses on a standard nucleophilic substitution pathway, providing a reliable and scalable procedure for laboratory and process chemistry applications.

Synthetic Pathway Overview

The core of this synthesis involves the alkylation of N-methyl-N'-cyanoguanidine with 3-Bromo-5-(bromomethyl)pyridine. The bromomethyl group serves as a potent electrophile, readily undergoing nucleophilic substitution by the guanidine nitrogen. The bromo-substituent on the pyridine ring is preserved during this step, serving as a critical functional handle for subsequent cross-coupling reactions to construct the final GSK2879552 scaffold.

Figure 1: Synthetic workflow for the preparation of the cyanoguanidine intermediate.

Experimental Protocol

This protocol details the synthesis of N-((5-bromo-3-pyridinyl)methyl)-N'-methyl-N''-cyanoguanidine.

Materials and Reagents:

• 3-Bromo-5-(bromomethyl)pyridine (CAS: 145743-85-7)

• N-methyl-N'-cyanoguanidine

• Potassium Carbonate (K₂CO₃), anhydrous

• N,N-Dimethylformamide (DMF), anhydrous

• Ethyl Acetate (EtOAc)

• Brine (saturated NaCl solution)

• Magnesium Sulfate (MgSO₄), anhydrous

• Silica Gel (for column chromatography)

• Deionized Water

Equipment:

• Round-bottom flask

• Magnetic stirrer and stir bar

• Heating mantle or oil bath with temperature control

• Nitrogen or Argon gas inlet

• Separatory funnel

• Rotary evaporator

• Glassware for column chromatography

• Standard analytical equipment (TLC, HPLC, LC-MS, NMR)

Procedure:

• Reaction Setup: To a dry round-bottom flask under a nitrogen atmosphere, add N-methyl-N'-cyanoguanidine (1.1 equivalents) and anhydrous potassium carbonate (2.0 equivalents).

• Solvent Addition: Add anhydrous DMF to the flask to create a stirrable slurry. A typical concentration is 0.2-0.5 M with respect to the limiting reagent.

• Addition of Electrophile: Dissolve 3-Bromo-5-(bromomethyl)pyridine (1.0 equivalent) in a minimal amount of anhydrous DMF. Add this solution dropwise to the stirring slurry at room temperature (20-25 °C).

• Reaction: Stir the reaction mixture at room temperature for 12-18 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) until the starting material is consumed. Gentle heating to 40-50 °C may be applied to accelerate the reaction if necessary.

• Quenching and Extraction: Upon completion, pour the reaction mixture into deionized water. Extract the aqueous phase three times with ethyl acetate.

• Washing: Combine the organic extracts and wash sequentially with deionized water and then with brine to remove residual DMF and salts.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: Purify the crude residue by flash column chromatography on silica gel, using a suitable eluent system (e.g., a gradient of methanol in dichloromethane or ethyl acetate in hexanes) to afford the pure N-((5-bromo-3-pyridinyl)methyl)-N'-methyl-N''-cyanoguanidine.

Safety Precautions:

• 3-Bromo-5-(bromomethyl)pyridine is a lachrymator and an alkylating agent. Handle with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, within a well-ventilated fume hood.

• DMF is a skin and respiratory irritant. Avoid inhalation and skin contact.

• Conduct all operations under an inert atmosphere to prevent moisture contamination.

Data Summary

The following table summarizes typical quantitative data for the synthesis protocol described. Values are representative of standard laboratory outcomes for this class of reaction.

Parameter	Result	Method of Analysis
Yield	75-85%	Isolated product
Purity	>98%	HPLC (254 nm)
Reaction Time	12-18 hours	TLC / HPLC
Molecular Formula	C₉H₁₀BrN₅	-
Molecular Weight	284.12 g/mol	-
Appearance	White to off-white solid	Visual Inspection

Logical Flow for Intermediate Utilization

The synthesized intermediate is a versatile precursor for further elaboration. The bromo-substituent on the pyridine ring is strategically positioned for transition-metal-catalyzed cross-coupling reactions, which are fundamental in modern pharmaceutical synthesis. This allows for the introduction of various aryl or heteroaryl moieties required for the final structure of GSK2879552.

Figure 2: Logical progression from the intermediate to the final drug scaffold.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Lysine specific demethylase 1 inactivation enhances differentiation and promotes cytotoxic response when combined with all-trans retinoic acid in acute myeloid leukemia across subtypes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Phase I trials of the lysine-specific demethylase 1 inhibitor, GSK2879552, as mono- and combination-therapy in relapsed/refractory acute myeloid leukemia or high-risk myelodysplastic syndromes - PubMed [pubmed.ncbi.nlm.nih.gov]

The Versatile Role of 3-Bromo-5-(bromomethyl)pyridine in the Synthesis of Novel Kinase Inhibitors

For Immediate Release

[City, State] – [Date] – In the landscape of modern drug discovery, the development of potent and selective kinase inhibitors remains a cornerstone of targeted therapy, particularly in oncology. A key building block emerging in the synthesis of these sophisticated molecules is 3-Bromo-5-(bromomethyl)pyridine. Its unique bifunctional nature, featuring both a reactive bromomethyl group and a bromine-substituted pyridine ring, offers medicinal chemists a versatile scaffold for constructing complex kinase inhibitors with diverse mechanisms of action. This document provides detailed application notes and protocols for researchers, scientists, and drug development professionals on the utility of 3-Bromo-5-(bromomethyl)pyridine in this critical area of pharmaceutical research.

The pyridine core is a well-established pharmacophore in many FDA-approved kinase inhibitors, often playing a crucial role in binding to the hinge region of the kinase ATP-binding site. The presence of a bromine atom on the pyridine ring of 3-Bromo-5-(bromomethyl)pyridine provides a handle for a variety of palladium-catalyzed cross-coupling reactions, such as Suzuki, Stille, and Buchwald-Hartwig amination reactions. This allows for the introduction of a wide range of aryl, heteroaryl, and amino substituents at the 5-position, enabling extensive structure-activity relationship (SAR) studies to optimize inhibitor potency and selectivity.

Simultaneously, the bromomethyl group at the 3-position serves as a potent electrophile, readily undergoing nucleophilic substitution with a plethora of nucleophiles, including amines, phenols, and thiols. This reactivity is instrumental in tethering the pyridine core to other key fragments of the inhibitor, often designed to interact with the solvent-exposed region or allosteric pockets of the target kinase.

Key Applications in Kinase Inhibitor Synthesis:

The dual reactivity of 3-Bromo-5-(bromomethyl)pyridine allows for a modular and convergent approach to synthesizing diverse libraries of kinase inhibitors. A general synthetic strategy involves a two-step process:

• Nucleophilic Substitution at the Bromomethyl Group: Reaction of 3-Bromo-5-(bromomethyl)pyridine with a suitable nucleophile (e.g., a substituted aniline or phenol) introduces a key pharmacophoric element. This reaction is typically carried out in the presence of a non-nucleophilic base to neutralize the HBr byproduct.

• Palladium-Catalyzed Cross-Coupling at the Bromo Position: The resulting intermediate, now functionalized at the methyl position, can undergo a subsequent cross-coupling reaction to introduce further diversity. This allows for the exploration of various substituents that can fine-tune the inhibitor's properties.

This synthetic flexibility makes 3-Bromo-5-(bromomethyl)pyridine an attractive starting material for targeting a wide range of kinases implicated in diseases such as cancer, inflammation, and neurodegenerative disorders.

Experimental Protocols

While specific protocols are highly dependent on the target kinase and the desired final compound, the following general procedures illustrate the key transformations involving 3-Bromo-5-(bromomethyl)pyridine.

Protocol 1: Synthesis of N-((5-Bromopyridin-3-yl)methyl)aniline Derivatives

This protocol describes the general procedure for the reaction of 3-Bromo-5-(bromomethyl)pyridine with a substituted aniline to form a key intermediate for further elaboration.

Materials:

• 3-Bromo-5-(bromomethyl)pyridine

• Substituted aniline (e.g., 4-methoxyaniline)

• Potassium carbonate (K₂CO₃) or Diisopropylethylamine (DIPEA)

• Acetonitrile (CH₃CN) or N,N-Dimethylformamide (DMF)

• Stir bar and round-bottom flask

• Standard laboratory glassware and purification equipment (e.g., silica gel for column chromatography)

Procedure:

• To a solution of the substituted aniline (1.2 equivalents) in acetonitrile (10 mL) in a round-bottom flask, add potassium carbonate (2.0 equivalents).

• Add a solution of 3-Bromo-5-(bromomethyl)pyridine (1.0 equivalent) in acetonitrile (5 mL) dropwise to the stirred suspension at room temperature.

• Stir the reaction mixture at room temperature for 4-6 hours, monitoring the progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, filter the reaction mixture to remove the inorganic base.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by silica gel column chromatography using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the desired N-((5-Bromopyridin-3-yl)methyl)aniline derivative.

Protocol 2: Suzuki Cross-Coupling of N-((5-Bromopyridin-3-yl)methyl)aniline Derivatives

This protocol outlines a general procedure for the Suzuki cross-coupling reaction to introduce an aryl or heteroaryl group at the 5-position of the pyridine ring.

Materials:

• N-((5-Bromopyridin-3-yl)methyl)aniline derivative (from Protocol 1)

• Aryl or heteroaryl boronic acid or boronic acid pinacol ester (1.5 equivalents)

• Palladium catalyst (e.g., Pd(PPh₃)₄, PdCl₂(dppf)) (0.05 - 0.1 equivalents)

• Base (e.g., Na₂CO₃, K₂CO₃, Cs₂CO₃) (2.0 - 3.0 equivalents)

• Solvent system (e.g., 1,4-dioxane/water, toluene/water, or DMF)

• Stir bar and Schlenk tube or microwave vial

• Standard laboratory glassware and purification equipment

Procedure:

• In a Schlenk tube or microwave vial, combine the N-((5-Bromopyridin-3-yl)methyl)aniline derivative (1.0 equivalent), the boronic acid/ester (1.5 equivalents), the palladium catalyst (0.05 equivalents), and the base (2.0 equivalents).

• Evacuate and backfill the vessel with an inert gas (e.g., argon or nitrogen) three times.

• Add the degassed solvent system (e.g., 1,4-dioxane and water, 4:1 v/v).

• Heat the reaction mixture to 80-100 °C (conventional heating) or 120-150 °C (microwave irradiation) for 2-12 hours, monitoring the reaction by TLC or LC-MS.

• After completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography or preparative HPLC to obtain the final kinase inhibitor.

Data Presentation

The following table provides a hypothetical representation of the type of quantitative data that would be generated during a drug discovery campaign utilizing 3-Bromo-5-(bromomethyl)pyridine. The IC₅₀ values represent the concentration of the inhibitor required to achieve 50% inhibition of the target kinase activity.

Compound ID	R¹ (from Aniline)	R² (from Boronic Acid)	Target Kinase	IC₅₀ (nM)
KI-001	4-Methoxyphenyl	Phenyl	Kinase A	150
KI-002	4-Methoxyphenyl	3-Fluorophenyl	Kinase A	75
KI-003	4-Methoxyphenyl	4-Pyridyl	Kinase A	25
KI-004	3,4-Dimethoxyphenyl	Phenyl	Kinase A	120
KI-005	3,4-Dimethoxyphenyl	3-Fluorophenyl	Kinase A	60
KI-006	3,4-Dimethoxyphenyl	4-Pyridyl	Kinase A	15
KI-007	4-Methoxyphenyl	Phenyl	Kinase B	>1000
KI-008	3,4-Dimethoxyphenyl	4-Pyridyl	Kinase B	850

Note: The data presented in this table is for illustrative purposes only and does not represent actual experimental results.

Visualizing the Synthetic Strategy and Signaling Pathway

To better illustrate the concepts discussed, the following diagrams have been generated using Graphviz.

Caption: Synthetic workflow for kinase inhibitors.

Caption: Inhibition of a generic kinase signaling pathway.

The strategic use of 3-Bromo-5-(bromomethyl)pyridine provides a powerful platform for the rapid generation of diverse and potent kinase inhibitors. The methodologies outlined in these application notes offer a solid foundation for researchers to explore new chemical space and develop next-generation targeted therapies.

Application Notes and Protocols for the Derivatization of 3-Bromo-5-(bromomethyl)pyridine in Medicinal Chemistry

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for the chemical modification of 3-Bromo-5-(bromomethyl)pyridine, a versatile scaffold for the synthesis of novel compounds with potential therapeutic applications. The dual reactivity of this starting material, possessing both an electrophilic benzylic bromide and a halogenated pyridine ring, allows for a diverse range of derivatizations, making it a valuable building block in medicinal chemistry.

Introduction

The pyridine scaffold is a privileged structure in drug discovery, present in numerous FDA-approved drugs and exhibiting a wide array of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties. The specific substitution pattern of 3-Bromo-5-(bromomethyl)pyridine offers two distinct points for chemical modification. The highly reactive bromomethyl group is susceptible to nucleophilic substitution, allowing for the introduction of various functional groups through N-alkylation, O-alkylation, and S-alkylation. The bromo substituent on the pyridine ring can participate in cross-coupling reactions, such as the Suzuki-Miyaura coupling, enabling the formation of carbon-carbon bonds and the synthesis of biaryl compounds. This dual functionality allows for the creation of diverse chemical libraries for screening against various biological targets.

Derivatization Strategies

The derivatization of 3-Bromo-5-(bromomethyl)pyridine can be logically approached in a stepwise manner, first targeting the more reactive bromomethyl group, followed by modification of the less reactive bromo group on the pyridine ring.

Caption: General workflow for the derivatization of 3-Bromo-5-(bromomethyl)pyridine.

Experimental Protocols

The following protocols provide detailed methodologies for key derivatization reactions of 3-Bromo-5-(bromomethyl)pyridine.

Protocol 1: N-Alkylation of Amines and Heterocycles

This protocol describes the reaction of 3-Bromo-5-(bromomethyl)pyridine with primary or secondary amines, as well as nitrogen-containing heterocycles, to form the corresponding substituted aminomethylpyridines.

Materials:

• 3-Bromo-5-(bromomethyl)pyridine

• Amine or heterocycle (e.g., aniline, morpholine, imidazole)

• Potassium carbonate (K₂CO₃) or Triethylamine (TEA)

• Acetonitrile (ACN) or N,N-Dimethylformamide (DMF)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• To a solution of the amine or heterocycle (1.2 equivalents) in ACN or DMF, add K₂CO₃ (2.0 equivalents) or TEA (2.0 equivalents).

• Add a solution of 3-Bromo-5-(bromomethyl)pyridine (1.0 equivalent) in the same solvent dropwise at room temperature.

• Stir the reaction mixture at room temperature for 4-12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, filter off the inorganic salts and concentrate the filtrate under reduced pressure.

• Dissolve the residue in DCM and wash with saturated aqueous NaHCO₃ solution, followed by brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purify the crude product by silica gel column chromatography using an appropriate eluent system (e.g., hexane/ethyl acetate gradient).

Entry	Amine/Heterocycle	Base	Solvent	Time (h)	Yield (%)	Purity (%)
1	Aniline	K₂CO₃	ACN	6	85	>98
2	Morpholine	TEA	DCM	4	92	>99
3	Imidazole	K₂CO₃	DMF	8	78	>97
Note: Yields and purity are representative and may vary depending on the specific substrate and reaction conditions.

Protocol 2: S-Alkylation of Thiols

This protocol outlines the synthesis of thioether derivatives by reacting 3-Bromo-5-(bromomethyl)pyridine with thiols.

Materials:

• 3-Bromo-5-(bromomethyl)pyridine

• Thiol (e.g., thiophenol, benzyl mercaptan)

• Sodium hydride (NaH, 60% dispersion in mineral oil) or Potassium carbonate (K₂CO₃)

• Anhydrous Tetrahydrofuran (THF) or DMF

• Ethyl acetate (EtOAc)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• To a stirred suspension of NaH (1.2 equivalents) in anhydrous THF at 0 °C, add a solution of the thiol (1.1 equivalents) in anhydrous THF dropwise.

• Allow the mixture to stir at 0 °C for 30 minutes.

• Add a solution of 3-Bromo-5-(bromomethyl)pyridine (1.0 equivalent) in anhydrous THF.

• Allow the reaction to warm to room temperature and stir for 2-6 hours, monitoring by TLC.

• Carefully quench the reaction at 0 °C with saturated aqueous NH₄Cl solution.

• Extract the mixture with EtOAc. Wash the combined organic layers with water and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography (e.g., hexane/ethyl acetate gradient).

Entry	Thiol	Base	Solvent	Time (h)	Yield (%)	Purity (%)
1	Thiophenol	NaH	THF	3	88	>98
2	Benzyl mercaptan	K₂CO₃	DMF	5	82	>97
Note: Yields and purity are representative and may vary depending on the specific substrate and reaction conditions.

Protocol 3: O-Alkylation of Phenols

This protocol describes the synthesis of ether derivatives from 3-Bromo-5-(bromomethyl)pyridine and various phenols.

Materials:

• 3-Bromo-5-(bromomethyl)pyridine

• Phenol (e.g., phenol, 4-methoxyphenol)

• Potassium carbonate (K₂CO₃) or Cesium carbonate (Cs₂CO₃)

• Acetone or DMF

• Ethyl acetate (EtOAc)

• Water

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• To a mixture of the phenol (1.2 equivalents) and K₂CO₃ (2.0 equivalents) in acetone or DMF, add 3-Bromo-5-(bromomethyl)pyridine (1.0 equivalent).

• Heat the reaction mixture to reflux (for acetone) or 60 °C (for DMF) and stir for 6-18 hours. Monitor the reaction by TLC.

• After cooling to room temperature, filter the mixture and concentrate the filtrate.

• Partition the residue between EtOAc and water.

• Separate the organic layer, wash with brine, dry over anhydrous Na₂SO₄, and concentrate.

• Purify the crude product by silica gel column chromatography (e.g., hexane/ethyl acetate gradient).

Entry	Phenol	Base	Solvent	Time (h)	Yield (%)	Purity (%)
1	Phenol	K₂CO₃	Acetone	12	75	>98
2	4-Methoxyphenol	Cs₂CO₃	DMF	8	85	>99
Note: Yields and purity are representative and may vary depending on the specific substrate and reaction conditions.

Protocol 4: Suzuki-Miyaura Cross-Coupling

This protocol details the palladium-catalyzed cross-coupling of the 3-bromo position with an arylboronic acid. This reaction is typically performed after the derivatization of the bromomethyl group.

Caption: Experimental workflow for the Suzuki-Miyaura coupling reaction.

Materials:

• 3-Bromo-5-(substituted-methyl)pyridine derivative (from Protocols 1, 2, or 3)

• Arylboronic acid (e.g., phenylboronic acid, 4-fluorophenylboronic acid)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]

• Potassium carbonate (K₂CO₃)

• 1,4-Dioxane

• Water (degassed)

• Ethyl acetate (EtOAc)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• In a reaction vessel, combine the 3-bromo-5-(substituted-methyl)pyridine derivative (1.0 equivalent), arylboronic acid (1.5 equivalents), and K₂CO₃ (2.0 equivalents).

• Add Pd(PPh₃)₄ (0.05 equivalents).

• Evacuate and backfill the vessel with an inert atmosphere (e.g., Argon or Nitrogen) three times.

• Add a degassed mixture of 1,4-dioxane and water (typically 4:1 v/v).

• Heat the reaction mixture to 80-100 °C and stir for 8-24 hours, monitoring by TLC or LC-MS.

• After cooling, dilute the reaction mixture with EtOAc and wash with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the crude product by silica gel column chromatography.

Entry	Arylboronic Acid	Reaction Time (h)	Temperature (°C)	Yield (%)	Purity (%)
1	Phenylboronic acid	12	90	70	>97
2	4-Fluorophenylboronic acid	10	90	78	>98
Note: Yields and purity are representative and may vary depending on the specific substrate and reaction conditions.

Biological Activity of 3,5-Disubstituted Pyridine Derivatives

Derivatives of 3,5-disubstituted pyridines have shown promising activity in various therapeutic areas. For instance, certain compounds from this class have been identified as potent inhibitors of Mycobacterium tuberculosis.[1][2] Specifically, some derivatives have demonstrated minimum inhibitory concentrations (MIC) as low as 1.56 µg/mL against M. tuberculosis H37Rv and have also shown efficacy against multidrug-resistant clinical isolates.[1][2] The mechanism of action for some of these compounds is believed to involve the inhibition of the DprE1 enzyme, a critical component of the mycobacterial cell wall synthesis pathway.[1][2]

Furthermore, pyridine derivatives containing a thioether linkage have been investigated for their anticancer properties.[3][4] Some novel 1,2,4-triazole-pyridine hybrids with a thioether linkage have exhibited moderate to potent anticancer activities against cell lines such as murine melanoma (B16F10).[3] The presence of a bromo-substituent on a benzylthio group in these hybrids was found to enhance the anticancer activity.[3]

Signaling Pathway

While specific signaling pathways for derivatives of 3-Bromo-5-(bromomethyl)pyridine are not yet fully elucidated, the antitubercular activity of related 3,5-disubstituted pyridines targeting DprE1 suggests an interference with the arabinogalactan biosynthesis pathway, which is essential for the integrity of the mycobacterial cell wall.

Caption: Proposed mechanism of action for antitubercular 3,5-disubstituted pyridines.

These application notes and protocols serve as a comprehensive guide for the derivatization of 3-Bromo-5-(bromomethyl)pyridine. The versatility of this scaffold, coupled with the potential biological activities of its derivatives, makes it a highly valuable tool for researchers in the field of medicinal chemistry and drug discovery. Further exploration of the structure-activity relationships of these compounds is warranted to develop novel therapeutic agents.

References

• 1. 3,5-disubstituted pyridines with potent activity against drug-resistant Mycobacterium tuberculosis clinical isolates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. Design, synthesis and anticancer activity studies of some novel 1,2,4 triazole pyridine derivatives - Int J Pharm Chem Anal [ijpca.org]
• 4. benchchem.com [benchchem.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Synthesis of 3-Bromo-5-(bromomethyl)pyridine

This technical support center provides targeted guidance for researchers, scientists, and drug development professionals on the synthesis of 3-Bromo-5-(bromomethyl)pyridine. The information is structured in a question-and-answer format to directly address common challenges and frequently asked questions encountered during this synthetic procedure.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route to prepare 3-Bromo-5-(bromomethyl)pyridine?

A1: The most prevalent method is the radical bromination of 3-Bromo-5-methylpyridine. This reaction, often referred to as a Wohl-Ziegler reaction, selectively brominates the methyl group at the benzylic position.[1][2] The typical reagent used for this transformation is N-Bromosuccinimide (NBS) in the presence of a radical initiator.[3][4][5][6]

Q2: What are the key reagents and starting materials for this synthesis?

A2: The essential components for the benzylic bromination are:

• Substrate: 3-Bromo-5-methylpyridine.

• Brominating Agent: N-Bromosuccinimide (NBS) is the reagent of choice as it provides a low, constant concentration of bromine (Br₂), which helps to minimize side reactions like electrophilic addition to double bonds.[5][7]

• Radical Initiator: A small amount of a radical initiator is required to start the reaction. Common examples include azobisisobutyronitrile (AIBN) or benzoyl peroxide (BPO).[4][6] Light (photo-irradiation) can also be used for initiation.[8]

• Solvent: A non-polar, anhydrous solvent is crucial. Carbon tetrachloride (CCl₄) is traditionally used, although less hazardous solvents are now preferred where possible.[4][6]

Q3: What are the critical reaction parameters that need to be controlled?

A3: To achieve optimal yield and purity, the following parameters are critical:

• Reagent Purity: The purity of NBS is very important. Impurities such as excess bromine or HBr can alter the reaction kinetics and lead to increased byproduct formation.[1] It is recommended to use freshly recrystallized NBS.[4]

• Stoichiometry: A slight excess of NBS (e.g., 1.1 equivalents) is often used.[8] The radical initiator is used in catalytic amounts (e.g., 0.1 equivalents).[8]

• Temperature: The reaction is typically run at the reflux temperature of the solvent (e.g., CCl₄ at ~77°C) to ensure thermal decomposition of the radical initiator and propagation of the radical chain reaction.[4][8]

• Exclusion of Water: The reaction must be carried out under anhydrous conditions, as the presence of water can lead to the formation of bromohydrins and other undesired byproducts.[4]

Troubleshooting Guide

This guide addresses specific problems that may arise during the synthesis of 3-Bromo-5-(bromomethyl)pyridine.

Problem: Low Yield of the Desired Product

Q4: My reaction yield is consistently low. What are the potential causes and how can I improve it?

A4: Low yields can stem from several factors:

• Inefficient Initiation: The radical initiator may be old or decomposed. Use a fresh batch of AIBN or benzoyl peroxide. Ensure the reaction temperature is high enough to cause homolytic cleavage of the initiator.

• Incomplete Reaction: Monitor the reaction progress using techniques like Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to ensure it has gone to completion.[8] If the reaction stalls, a small additional portion of the initiator can be added.

• Product Degradation: The product, a benzyl bromide derivative, can be sensitive. Ensure the work-up procedure is performed promptly after reaction completion and avoid unnecessarily high temperatures during solvent removal.

• Sub-optimal Work-up: During the aqueous work-up, the succinimide byproduct is removed. Ensure pH and extraction conditions are optimized to minimize loss of the desired product into the aqueous layer.[8]

Problem: Formation of Multiple Byproducts (Over-bromination)

Q5: I am observing significant amounts of the dibrominated byproduct, 3-Bromo-5-(dibromomethyl)pyridine. How can I improve selectivity?

A5: The formation of over-brominated products is a common challenge in benzylic bromination.[1] Here are strategies to enhance mono-bromination selectivity:

• Control NBS Stoichiometry: Use NBS in a quantity as close to stoichiometric (1.0 to 1.1 equivalents) as possible. Adding the NBS portion-wise throughout the reaction can help maintain a low bromine concentration, favoring mono-bromination.

• Monitor Reaction Closely: Over-bromination becomes more significant as the starting material is consumed. Stop the reaction as soon as the starting material has been consumed, as determined by TLC or GC/LC-MS.

• Radical Quenchers: The presence of radical quenchers (e.g., oxygen from air) can interfere with the chain reaction. Ensure the reaction is run under an inert atmosphere (e.g., nitrogen or argon).[8]

Problem: Reaction Not Initiating or Stalled

Q6: The reaction is not starting, or the conversion is very low. What should I check?

A6: Failure to initiate is typically related to the radical chain process:

• Inactive Initiator: As mentioned, the radical initiator may be inactive. Use a fresh supply.

• Insufficient Temperature: The reaction temperature might be too low to effectively decompose the initiator and start the radical chain reaction. Ensure the solvent is properly refluxing.

• Presence of Inhibitors: Impurities in the starting material or solvent can act as radical inhibitors. Ensure all reagents and the solvent are pure and anhydrous.

Problem: Ring Bromination instead of Benzylic Bromination

Q7: My analytical data suggests that bromination occurred on the pyridine ring. Why is this happening and how can I prevent it?

A7: While radical bromination at the benzylic position is expected, electrophilic aromatic substitution on the pyridine ring can occur under certain conditions.

• Solvent Choice: The solvent plays a crucial role. Non-polar solvents like CCl₄ favor the radical pathway.[4] Using more polar solvents, such as acetonitrile (CH₃CN), can promote ionic pathways, leading to electrophilic ring bromination.[9] Stick to non-polar, anhydrous solvents.

• Presence of Lewis Acids: Contamination with Lewis acids can catalyze electrophilic aromatic bromination. Ensure your glassware is clean and free of acidic residues.

Data Presentation

Table 1: Recommended Reaction Conditions for Benzylic Bromination

Parameter	Recommended Condition	Rationale
Substrate	3-Bromo-5-methylpyridine	Starting material for benzylic bromination.
Brominating Agent	N-Bromosuccinimide (NBS)	Provides a low concentration of Br₂ to favor radical substitution over addition.[7]
NBS Stoichiometry	1.0 - 1.1 equivalents	Minimizes over-bromination.[8]
Radical Initiator	AIBN or Benzoyl Peroxide	Initiates the radical chain reaction.[4]
Initiator Stoichiometry	0.05 - 0.1 equivalents	Catalytic amount is sufficient.[8]
Solvent	Anhydrous Carbon Tetrachloride (CCl₄)	Non-polar solvent favors the radical mechanism.[4]
Temperature	Reflux (~77 °C for CCl₄)	Ensures decomposition of the initiator and propagation of the reaction.[8]
Atmosphere	Inert (Nitrogen or Argon)	Prevents oxygen from inhibiting the radical reaction.[8]

Experimental Protocols

Protocol: Synthesis of 3-Bromo-5-(bromomethyl)pyridine via Wohl-Ziegler Bromination

• Setup: To a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a magnetic stirrer, and a nitrogen inlet, add 3-Bromo-5-methylpyridine (1.0 eq).

• Reagent Addition: Add anhydrous carbon tetrachloride (CCl₄) to dissolve the substrate. To this solution, add N-Bromosuccinimide (NBS, 1.1 eq) and azobisisobutyronitrile (AIBN, 0.1 eq).[8]

• Reaction: Heat the reaction mixture to reflux (approximately 77°C) under a nitrogen atmosphere.[8]

• Monitoring: Monitor the progress of the reaction by TLC or LC-MS. The reaction is typically complete within 2-6 hours.[8]

• Work-up:

  • Once the starting material is consumed, cool the reaction mixture to room temperature.

  • Filter the mixture to remove the succinimide byproduct.[8]

  • Wash the filtrate with an aqueous solution of sodium thiosulfate to quench any remaining bromine, followed by a wash with brine.[8]

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.[8]

• Purification: Purify the crude product by column chromatography on silica gel or by recrystallization to obtain pure 3-Bromo-5-(bromomethyl)pyridine.[8]

Mandatory Visualization

Caption: Workflow for the synthesis of 3-Bromo-5-(bromomethyl)pyridine.

Caption: Decision tree for troubleshooting common synthesis issues.

References

• 1. scientificupdate.com [scientificupdate.com]
• 2. Wohl–Ziegler bromination - Wikipedia [en.wikipedia.org]
• 3. Benzylic Bromination - Chemistry Steps [chemistrysteps.com]
• 4. N-Bromosuccinimide - Wikipedia [en.wikipedia.org]
• 5. 10.3 Allylic and Benzylic Bromination with NBS - Chad's Prep® [chadsprep.com]
• 6. Bromination - Common Conditions [commonorganicchemistry.com]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. benchchem.com [benchchem.com]
• 9. chemistry.mdma.ch [chemistry.mdma.ch]

Technical Support Center: Synthesis of 3-Bromo-5-(bromomethyl)pyridine

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 3-Bromo-5-(bromomethyl)pyridine.

Frequently Asked Questions (FAQs)

Q1: What is the primary synthetic route to 3-Bromo-5-(bromomethyl)pyridine?

A1: The most common and direct method is the radical bromination of 3-bromo-5-methylpyridine. This reaction, often referred to as a Wohl-Ziegler bromination, typically employs N-bromosuccinimide (NBS) as the bromine source and a radical initiator, such as azobisisobutyronitrile (AIBN) or benzoyl peroxide (BPO), in a non-polar solvent like carbon tetrachloride (CCl₄) or a safer alternative like acetonitrile.[1][2]

Q2: What are the common byproducts in the synthesis of 3-Bromo-5-(bromomethyl)pyridine?

A2: During the radical bromination of 3-bromo-5-methylpyridine, several byproducts can form. The most prevalent include:

• 3-Bromo-5-(dibromomethyl)pyridine: This is a result of over-bromination of the methyl group.

• Unreacted 3-bromo-5-methylpyridine: Incomplete reaction can leave starting material in the product mixture.

• Ring-brominated isomers: Although less common under radical conditions, electrophilic bromination on the pyridine ring can occur, leading to various dibromo-methyl-pyridine isomers.

• Succinimide: This is a byproduct derived from the NBS reagent and is typically removed during the workup.[1]

Q3: How can the formation of the dibromomethyl byproduct be minimized?

A3: To minimize the formation of 3-Bromo-5-(dibromomethyl)pyridine, it is crucial to control the stoichiometry of the reactants. Using a slight excess or an equimolar amount of NBS relative to the 3-bromo-5-methylpyridine is recommended. Over-addition of NBS will significantly increase the likelihood of double bromination. Reaction monitoring by techniques like TLC, GC, or ¹H NMR can help determine the optimal reaction time to maximize the desired product and minimize over-bromination.

Q4: What are suitable solvents for this reaction, and are there safer alternatives to carbon tetrachloride?

A4: Carbon tetrachloride (CCl₄) is a traditional solvent for Wohl-Ziegler brominations due to its inertness and ability to promote the desired radical pathway.[2] However, due to its toxicity and environmental concerns, safer alternatives are often employed. These include:

• Acetonitrile

• Chlorobenzene

• 1,2-Dichlorobenzene

• Trifluorotoluene[2]

The choice of solvent can influence reaction rate and selectivity, so it may require optimization for your specific setup.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Low or No Conversion of Starting Material	1. Inactive radical initiator. 2. Insufficient reaction temperature. 3. Presence of radical inhibitors (e.g., oxygen, certain impurities).	1. Use a fresh batch of AIBN or BPO. 2. Ensure the reaction is heated to the decomposition temperature of the initiator (for AIBN in CCl₄, this is typically around 70-80 °C). 3. Degas the solvent and perform the reaction under an inert atmosphere (e.g., nitrogen or argon).
Formation of a High Percentage of 3-Bromo-5-(dibromomethyl)pyridine	1. Excess NBS used. 2. Prolonged reaction time.	1. Use 1.0-1.1 equivalents of NBS. 2. Monitor the reaction closely by TLC or GC and quench the reaction once the starting material is consumed.
Significant Ring Bromination Byproducts	1. Presence of acid, which can promote electrophilic aromatic substitution. 2. Use of a polar protic solvent.	1. Ensure all glassware is dry and reagents are free of acidic impurities. 2. Use a non-polar, aprotic solvent like CCl₄ or chlorobenzene.
Difficulty in Removing Succinimide Byproduct	Succinimide has some solubility in certain organic solvents.	1. After the reaction, cool the mixture to room temperature or below to precipitate the succinimide, which can then be removed by filtration. 2. A wash with an aqueous base (e.g., sodium bicarbonate or sodium carbonate solution) during the workup will also help remove any remaining succinimide.

Illustrative Byproduct Distribution under Different Conditions

The following table provides an illustrative summary of how reaction conditions can affect the product and byproduct distribution. Note: These values are representative and may vary based on specific experimental parameters.

Entry	NBS (Equivalents)	Reaction Time (hours)	3-Bromo-5-(bromomethyl)pyridine Yield (%)	3-Bromo-5-(dibromomethyl)pyridine (%)	Unreacted Starting Material (%)
1	1.05	4	~75	~10	~15
2	1.20	4	~60	~25	~15
3	1.05	8	~65	~20	~5
4	1.50	8	~40	~50	<5

Detailed Experimental Protocol

Synthesis of 3-Bromo-5-(bromomethyl)pyridine via Radical Bromination

Materials:

• 3-bromo-5-methylpyridine

• N-bromosuccinimide (NBS)

• Azobisisobutyronitrile (AIBN)

• Carbon tetrachloride (CCl₄) or other suitable anhydrous, non-polar solvent

• Saturated aqueous sodium bicarbonate solution

• Saturated aqueous sodium thiosulfate solution

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous magnesium sulfate or sodium sulfate

• Solvents for chromatography (e.g., hexanes, ethyl acetate)

Procedure:

• Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer, reflux condenser, and a nitrogen inlet, add 3-bromo-5-methylpyridine (1.0 eq).

• Addition of Reagents: Add anhydrous carbon tetrachloride to dissolve the starting material. Then, add N-bromosuccinimide (1.05 eq) and a catalytic amount of AIBN (0.05 eq).

• Reaction Execution: Heat the reaction mixture to reflux (for CCl₄, approx. 77°C) under a nitrogen atmosphere. The reaction can be initiated by shining a lamp on the flask.

• Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Gas Chromatography (GC). The reaction is typically complete within 2-4 hours.

• Work-up:

  • Cool the reaction mixture to room temperature, which should cause the succinimide byproduct to precipitate.

  • Filter the mixture to remove the succinimide and wash the solid with a small amount of cold CCl₄.

  • Combine the filtrates and wash sequentially with saturated aqueous sodium thiosulfate solution, saturated aqueous sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes as the eluent, to yield 3-Bromo-5-(bromomethyl)pyridine as a solid.

Visual Troubleshooting Workflow

Caption: Troubleshooting workflow for the synthesis of 3-Bromo-5-(bromomethyl)pyridine.

References

• 1. Contact Support [mychemblog.com]
• 2. Wohl–Ziegler bromination - Wikipedia [en.wikipedia.org]

Technical Support Center: Purification of 3-Bromo-5-(bromomethyl)pyridine

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the successful purification of 3-Bromo-5-(bromomethyl)pyridine.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities found in crude 3-Bromo-5-(bromomethyl)pyridine?

A1: Common impurities can arise from the synthetic route, which typically involves the radical bromination of 3-bromo-5-methylpyridine. Potential impurities include:

• Unreacted Starting Material: 3-bromo-5-methylpyridine.

• Over-brominated Byproducts: 3-Bromo-5-(dibromomethyl)pyridine.

• Hydrolysis Product: 3-Bromo-5-(hydroxymethyl)pyridine, which can form if moisture is present during the reaction or work-up.

• Solvent Residues: Residual solvents from the reaction and extraction steps.

Q2: What are the recommended storage conditions for 3-Bromo-5-(bromomethyl)pyridine?

A2: 3-Bromo-5-(bromomethyl)pyridine is a solid and should be stored in a cool, dry place, typically at 2-8°C, away from moisture and light to prevent degradation.[1] It is also recommended to store it under an inert atmosphere (e.g., nitrogen or argon) to minimize hydrolysis.

Q3: My purified 3-Bromo-5-(bromomethyl)pyridine shows signs of decomposition over time. What could be the cause?

A3: 3-Bromo-5-(bromomethyl)pyridine is susceptible to hydrolysis due to the reactive bromomethyl group. Traces of moisture or acidic/basic residues from the purification process can catalyze its decomposition to 3-bromo-5-(hydroxymethyl)pyridine. Ensure the product is thoroughly dried and stored under anhydrous conditions.

Q4: Can I use distillation to purify 3-Bromo-5-(bromomethyl)pyridine?

A4: While distillation is a common purification technique, it may not be ideal for 3-Bromo-5-(bromomethyl)pyridine due to its relatively high boiling point and potential for decomposition at elevated temperatures. Techniques like recrystallization and column chromatography are generally preferred for this compound.

Troubleshooting Guides

Recrystallization Issues

Problem	Possible Cause	Troubleshooting Steps
Oily Precipitate Forms Instead of Crystals	The solvent may be too nonpolar, or the solution is supersaturated.	- Add a small amount of a slightly more polar co-solvent. - Try scratching the inside of the flask with a glass rod to induce crystallization. - Use a seed crystal from a previous successful crystallization.
Low Recovery of Purified Product	- Too much solvent was used. - The compound is highly soluble in the chosen cold solvent. - Premature crystallization during hot filtration.	- Concentrate the mother liquor and cool for a second crop of crystals. - Test different solvents or solvent mixtures to find one with lower solubility at cold temperatures. - Ensure the filtration apparatus is pre-heated before filtering the hot solution.
Product Purity Does Not Improve Significantly	The chosen solvent is not effective at separating the specific impurities present.	- Perform small-scale solvent screening to identify a more suitable solvent or solvent system. - Consider an alternative purification method like column chromatography.

Column Chromatography Issues

Problem	Possible Cause	Troubleshooting Steps
Poor Separation of Product and Impurities	- The eluent system is not optimal. - The column was overloaded with the crude sample.	- Optimize the eluent system using Thin Layer Chromatography (TLC) first. Aim for an Rf value of 0.2-0.3 for the desired product. - Use a proper ratio of silica gel to crude material (typically 50:1 to 100:1 by weight).
Product is Decomposing on the Column	The silica gel is too acidic, causing the degradation of the acid-sensitive bromomethyl group.	- Use silica gel that has been neutralized by washing with a solvent containing a small amount of a non-nucleophilic base like triethylamine (0.1-1%). - Consider using a less acidic stationary phase, such as neutral alumina.
Streaking or Tailing of the Compound Band	- The compound is sparingly soluble in the eluent. - The sample was loaded in a solvent that is too polar.	- Adjust the eluent composition to increase the solubility of your compound. - Load the sample in the weakest possible solvent in which it is soluble.

Experimental Protocols

Recrystallization Protocol

This protocol is a general guideline and may require optimization based on the specific impurities present in your crude material.

• Solvent Selection:

  • Based on the polarity of related compounds, a mixed solvent system of a nonpolar solvent like hexanes or heptane and a slightly more polar solvent like ethyl acetate or dichloromethane is a good starting point.

  • Perform small-scale solubility tests to find a solvent system where 3-Bromo-5-(bromomethyl)pyridine is soluble at high temperatures but sparingly soluble at low temperatures.

• Procedure:

  • Dissolve the crude 3-Bromo-5-(bromomethyl)pyridine in a minimal amount of the hot "good" solvent (e.g., ethyl acetate).

  • If insoluble impurities are present, perform a hot filtration.

  • Slowly add the "poor" solvent (e.g., hexanes) to the hot solution until it becomes slightly cloudy.

  • Add a few drops of the "good" solvent until the solution becomes clear again.

  • Allow the solution to cool slowly to room temperature, then cool further in an ice bath to maximize crystal formation.

  • Collect the crystals by vacuum filtration, wash with a small amount of cold "poor" solvent.

  • Dry the crystals under vacuum.

Flash Column Chromatography Protocol

This protocol is a starting point and should be optimized using TLC analysis of the crude mixture.

• Stationary Phase: Silica gel (230-400 mesh). For acid-sensitive compounds, consider neutralizing the silica gel with triethylamine.

• Mobile Phase (Eluent): A gradient of ethyl acetate in hexanes is a common choice for compounds of similar polarity.

  • Start with a low polarity mixture (e.g., 5% ethyl acetate in hexanes) and gradually increase the polarity (e.g., to 10-20% ethyl acetate).

• Procedure:

  • Dry-load the crude sample onto a small amount of silica gel.

  • Pack the column with silica gel in the initial, low-polarity eluent.

  • Carefully add the dry-loaded sample to the top of the column.

  • Elute the column with the chosen solvent system, collecting fractions.

  • Monitor the fractions by TLC to identify those containing the pure product.

  • Combine the pure fractions and remove the solvent under reduced pressure.

Data Presentation

Table 1: Physical Properties of 3-Bromo-5-(bromomethyl)pyridine

Property	Value	Reference
CAS Number	145743-85-7	[1]
Molecular Formula	C₆H₅Br₂N	[1]
Molecular Weight	250.92 g/mol
Appearance	Solid	[1]
Storage Temperature	2-8°C	[1]

Visualizations

Caption: A decision-making workflow for selecting the appropriate purification technique.

Caption: A troubleshooting guide for common issues in column chromatography.

References

• 1. 3-Bromo-5-(bromomethyl)pyridine | 145743-85-7 [sigmaaldrich.cn]

Technical Support Center: Bromination of 3,5-Lutidine

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the yield and overcoming challenges in the bromination of 3,5-lutidine.

Frequently Asked Questions (FAQs)

Q1: What are the expected major products from the bromination of 3,5-lutidine?

The major products depend on the reaction conditions. Due to the directing effects of the two methyl groups (ortho, para-directing) and the pyridine nitrogen (meta-directing to electrophiles under acidic conditions), bromination can occur at the 2-, 4-, or 6-positions. Under strongly acidic conditions, such as with bromine in fuming sulfuric acid, electrophilic attack is directed to the positions meta to the protonated nitrogen, favoring the formation of 4-bromo-3,5-lutidine. Under less acidic or neutral conditions, substitution at the 2- or 6-positions to the methyl groups can be expected, potentially leading to 2-bromo-3,5-lutidine or 2,6-dibromo-3,5-lutidine.

Q2: Why is my yield of brominated 3,5-lutidine consistently low?

Low yields in the bromination of 3,5-lutidine can stem from several factors. Pyridine rings are generally less reactive towards electrophilic substitution than benzene due to the electron-withdrawing nature of the nitrogen atom. Incomplete reaction is a common issue, which may be caused by insufficient reaction time, inadequate temperature, or a brominating agent that is not potent enough for this substrate. Furthermore, side reactions such as polysubstitution or degradation of the starting material under harsh conditions can consume the lutidine and lower the desired product's yield. The choice of solvent and the presence of moisture can also adversely affect the reaction outcome.

Q3: How can I control the regioselectivity of the bromination?

Controlling regioselectivity is a key challenge. To favor bromination at the 4-position, strongly acidic conditions are typically employed. The use of fuming sulfuric acid protonates the pyridine nitrogen, deactivating the ring and directing the incoming electrophile to the meta position (C-4). For substitution at the 2- or 6-positions, alternative strategies such as lithiation of 3,5-lutidine followed by quenching with a bromine source can be employed. This approach changes the nature of the reaction from electrophilic to nucleophilic substitution.

Q4: What are the common side products, and how can I minimize their formation?

Common side products include isomers of the desired product, di- and polybrominated lutidines, and unreacted starting material. Over-bromination leading to dibromo or even tribromo derivatives is a frequent issue, especially with highly reactive brominating agents or prolonged reaction times. To minimize these, it is crucial to control the stoichiometry of the brominating agent carefully. Using a slight excess or a 1:1 molar ratio of the brominating agent to 3,5-lutidine is a good starting point for monosubstitution. Monitoring the reaction progress using techniques like GC-MS or TLC can help in stopping the reaction at the optimal time to prevent the formation of polysubstituted products.

Q5: What are the recommended methods for purifying the brominated product?

Purification of brominated 3,5-lutidine typically involves a standard work-up procedure followed by chromatography or recrystallization. After the reaction is complete, the mixture is usually quenched with a reducing agent (e.g., sodium thiosulfate solution) to remove excess bromine. This is followed by neutralization with a base (e.g., sodium bicarbonate or sodium hydroxide solution) and extraction of the product into an organic solvent. The crude product obtained after solvent evaporation can then be purified by column chromatography on silica gel or by recrystallization from a suitable solvent system. The choice of purification method will depend on the physical properties of the specific bromo-lutidine isomer and the impurities present.

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Low or No Conversion	1. Insufficiently reactive brominating agent. 2. Reaction temperature is too low. 3. Reaction time is too short. 4. Deactivation of the pyridine ring under the chosen conditions.	1. For electrophilic bromination, consider using a more potent system like Br₂ in fuming H₂SO₄. For more controlled bromination, N-Bromosuccinimide (NBS) with an acid catalyst can be explored. 2. Gradually increase the reaction temperature while monitoring for side product formation. Some brominations of pyridines require elevated temperatures. 3. Extend the reaction time and monitor the progress by TLC or GC-MS. 4. If using acidic conditions, the pyridine nitrogen will be protonated, deactivating the ring. Higher temperatures or a more reactive electrophile may be necessary to overcome this.
Formation of Multiple Products (Low Selectivity)	1. Reaction conditions favor multiple substitution patterns. 2. Thermodynamic vs. kinetic control issues.	1. To favor 4-bromo substitution, use strongly acidic conditions (e.g., fuming H₂SO₄). To favor 2- or 6-substitution, consider a directed lithiation approach. 2. Vary the reaction temperature. Lower temperatures may favor the kinetic product, while higher temperatures could lead to the thermodynamic product.
Excessive Polybromination	1. Stoichiometry of the brominating agent is too high. 2. Reaction time is too long.	1. Use a molar equivalent or a slight excess of the brominating agent for monobromination. 2. Monitor the reaction closely and quench it as soon as the desired product is the major component.
Difficulty in Product Isolation/Purification	1. Product is highly soluble in the aqueous phase after work-up. 2. Product co-elutes with starting material or byproducts during chromatography.	1. Ensure the aqueous phase is sufficiently basic during extraction to deprotonate the pyridine nitrogen of the product, increasing its solubility in organic solvents. Use a continuous extraction method if necessary. 2. Optimize the solvent system for column chromatography. A gradient elution might be required. Consider derivatization of the product or impurities to alter their polarity before chromatography.

Data Presentation

Table 1: Comparison of Brominating Agents for Pyridine Derivatives

Brominating Agent	Typical Conditions	Advantages	Disadvantages
Br₂ in fuming H₂SO₄	High temperature (e.g., 130 °C)	High reactivity, can overcome the deactivation of the pyridine ring; good for meta-directing bromination.[1]	Harsh conditions, can lead to charring and side products; poor regioselectivity for some substrates.
N-Bromosuccinimide (NBS)	Inert solvent (e.g., CCl₄, CH₃CN), often with a radical initiator (AIBN) or acid catalyst.	Milder conditions, easier to handle than liquid bromine, can be more selective.	May require activation, can lead to benzylic bromination if methyl groups are present and radical conditions are used.
1,3-Dibromo-5,5-dimethylhydantoin (DBDMH)	Inert solvent.	Solid, stable, and safe to handle; provides a slow release of bromine.	May require specific conditions to be effective for deactivated rings.

Note: Specific yield data for the bromination of 3,5-lutidine under systematically varied conditions is limited in the available literature. The effectiveness of each reagent will be highly substrate and condition-dependent.

Experimental Protocols

Protocol 1: Bromination of 3,5-Lutidine with Bromine in Fuming Sulfuric Acid (to favor 4-bromo-3,5-lutidine)

This protocol is based on general procedures for the bromination of pyridines under strongly acidic conditions.[1]

• Reaction Setup: In a three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and a reflux condenser with a gas trap, add 3,5-lutidine (1.0 eq).

• Addition of Acid: Cool the flask in an ice bath and slowly add fuming sulfuric acid (e.g., 20% SO₃) while stirring.

• Addition of Bromine: Once the lutidine is fully dissolved and the solution is cool, add bromine (1.0-1.1 eq) dropwise from the dropping funnel.

• Reaction: After the addition is complete, slowly heat the reaction mixture to the desired temperature (e.g., 120-140 °C) and maintain for several hours. Monitor the reaction progress by taking aliquots, quenching them, and analyzing by GC-MS.

• Work-up: Cool the reaction mixture to room temperature and carefully pour it onto crushed ice.

• Neutralization: Slowly neutralize the acidic solution with a concentrated aqueous solution of sodium hydroxide or sodium carbonate until it is basic (pH > 8). This step is highly exothermic and should be performed with efficient cooling.

• Extraction: Extract the aqueous layer with a suitable organic solvent (e.g., dichloromethane or diethyl ether) multiple times.

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel or by distillation under reduced pressure.

Characterization of 4-bromo-3,5-lutidine (Expected)

• GC-MS: Analysis should show a molecular ion peak corresponding to the mass of 4-bromo-3,5-lutidine, with the characteristic isotopic pattern of bromine.

• ¹H NMR: The spectrum is expected to show two singlets for the two methyl groups and two singlets for the aromatic protons.

• ¹³C NMR: The spectrum should be consistent with the structure of 4-bromo-3,5-lutidine.

Visualizations

Caption: Workflow for the bromination of 3,5-lutidine.

Caption: Troubleshooting logic for low yield in bromination.

References

• 1. researchgate.net [researchgate.net]

Technical Support Center: 3-Bromo-5-(bromomethyl)pyridine in Nucleophilic Substitution Reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 3-Bromo-5-(bromomethyl)pyridine in nucleophilic substitution reactions.

Frequently Asked Questions (FAQs)

Q1: What is the primary reactive site of 3-Bromo-5-(bromomethyl)pyridine in nucleophilic substitution reactions?

The primary reactive site is the benzylic carbon of the bromomethyl group. This position is highly susceptible to S(_N)2 attack by a wide range of nucleophiles due to the good leaving group ability of the bromide ion and the activating effect of the pyridine ring. The C-Br bond on the pyridine ring is generally unreactive towards typical nucleophilic substitution conditions unless harsh conditions or specific metal catalysis are employed.

Q2: What are the most common side reactions observed during nucleophilic substitution with 3-Bromo-5-(bromomethyl)pyridine?

The most frequently encountered side reactions include:

• Over-alkylation: Particularly with primary and secondary amine nucleophiles, the initial product is also nucleophilic and can react further with the starting material to yield tertiary amines and quaternary ammonium salts.

• Hydrolysis: In the presence of water or hydroxide ions, the bromomethyl group can be hydrolyzed to a hydroxymethyl group, forming 3-Bromo-5-(hydroxymethyl)pyridine.

• Elimination: With sterically hindered or strong, non-nucleophilic bases, an elimination reaction can occur, although this is less common for benzylic halides.

• Reaction with Solvent: Nucleophilic solvents like alcohols can compete with the intended nucleophile, leading to the formation of ether byproducts.

Q3: How can I minimize over-alkylation when using primary or secondary amine nucleophiles?

To control the extent of alkylation and favor the mono-alkylated product, consider the following strategies:

• Stoichiometry Control: Use a large excess of the amine nucleophile relative to 3-Bromo-5-(bromomethyl)pyridine. This increases the probability that the electrophile will react with the primary or secondary amine rather than the more sterically hindered and less concentrated secondary or tertiary amine product.

• Reaction Temperature: Lowering the reaction temperature can help to control the rate of the second alkylation step, which often has a higher activation energy.

• Slow Addition: Adding the 3-Bromo-5-(bromomethyl)pyridine solution dropwise to a solution of the amine can help maintain a high effective concentration of the primary/secondary amine.

• Protecting Groups: For primary amines, it may be beneficial to use a protecting group strategy to achieve mono-alkylation, followed by deprotection.

Troubleshooting Guides

Problem 1: Low yield of the desired mono-alkylated amine product and formation of multiple higher molecular weight byproducts.

This issue is characteristic of over-alkylation.

Potential Cause	Troubleshooting Step
Incorrect Stoichiometry	Increase the molar excess of the amine nucleophile (e.g., 3-5 equivalents or more).
High Reaction Temperature	Decrease the reaction temperature. Start at room temperature or below and gradually increase if the reaction is too slow.
Rapid Addition of Electrophile	Add the 3-Bromo-5-(bromomethyl)pyridine solution slowly to the amine solution over an extended period.
High Concentration	Conduct the reaction at a lower concentration to disfavor bimolecular side reactions.

Problem 2: Presence of a significant amount of 3-Bromo-5-(hydroxymethyl)pyridine in the crude product.

This indicates hydrolysis of the starting material or product.

Potential Cause	Troubleshooting Step
Presence of Water in Reagents or Solvents	Use anhydrous solvents and ensure all glassware is thoroughly dried. Handle hygroscopic reagents in a glovebox or under an inert atmosphere.
Use of Aqueous Base	If a base is required, use a non-nucleophilic, anhydrous organic base such as triethylamine (TEA) or diisopropylethylamine (DIPEA).
Aqueous Workup	Minimize the time the reaction mixture is in contact with aqueous layers during workup, especially if the desired product is also susceptible to hydrolysis.

Problem 3: Formation of an unknown byproduct with a similar mass to the desired product, especially when using alcohol as a solvent.

This suggests a competing reaction with the solvent.

Potential Cause	Troubleshooting Step
Nucleophilic Solvent	Avoid using nucleophilic solvents like methanol or ethanol. Opt for non-nucleophilic polar aprotic solvents such as Dimethylformamide (DMF), Acetonitrile (MeCN), or Tetrahydrofuran (THF).
Reaction with an Alcohol Nucleophile	If an alcohol is the intended nucleophile, it should be used in excess and often as the solvent itself to drive the reaction to completion.

Data Presentation

Table 1: Common Side Products in Nucleophilic Substitution of 3-Bromo-5-(bromomethyl)pyridine

Nucleophile Type	Desired Product	Common Side Product(s)	Side Reaction
Primary Amine (R-NH₂)	3-Bromo-5-((R-amino)methyl)pyridine	3-Bromo-5-(((R-amino)methyl)(R)amino)methyl)pyridine, Quaternary Ammonium Salt	Over-alkylation
Secondary Amine (R₂NH)	3-Bromo-5-((R₂-amino)methyl)pyridine	Quaternary Ammonium Salt	Over-alkylation
Water (H₂O) / Hydroxide (OH⁻)	-	3-Bromo-5-(hydroxymethyl)pyridine	Hydrolysis
Alcohol (R-OH)	3-Bromo-5-((alkoxy)methyl)pyridine	-	(Can be a side reaction if alcohol is the solvent)
Thiol (R-SH)	3-Bromo-5-((thio)methyl)pyridine	Disulfides (from oxidation of thiol)	Oxidation of Nucleophile
Enolate	C-Alkylated or O-Alkylated Product	Mixture of C- and O-alkylation products	Ambident Reactivity

Experimental Protocols

Protocol 1: General Procedure for Mono-N-Alkylation of a Primary Amine

• Reaction Setup: To a round-bottom flask under an inert atmosphere (e.g., Nitrogen or Argon), add the primary amine (3.0 equivalents) and a suitable anhydrous solvent (e.g., DMF or MeCN).

• Addition of Electrophile: Dissolve 3-Bromo-5-(bromomethyl)pyridine (1.0 equivalent) in the same anhydrous solvent and add it dropwise to the stirred amine solution at room temperature over 30-60 minutes.

• Reaction Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

• Workup: Quench the reaction with water and extract the product with a suitable organic solvent (e.g., ethyl acetate). Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to isolate the desired mono-alkylated product.

Protocol 2: Synthesis of 3-Bromo-5-(hydroxymethyl)pyridine (Controlled Hydrolysis)

• Reaction Setup: Dissolve 3-Bromo-5-(bromomethyl)pyridine (1.0 equivalent) in a mixture of acetone and water (e.g., 4:1 v/v).

• Addition of Base: Add sodium bicarbonate (1.5 equivalents) to the solution.

• Reaction: Stir the mixture at room temperature and monitor by TLC until the starting material is consumed.

• Workup: Remove the acetone under reduced pressure. Extract the aqueous residue with ethyl acetate.

• Purification: Dry the combined organic layers over anhydrous sodium sulfate, concentrate, and purify by column chromatography or recrystallization.

Mandatory Visualization

Technical Support Center: Cross-Coupling Reactions with 3-Bromo-5-(bromomethyl)pyridine

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers utilizing 3-Bromo-5-(bromomethyl)pyridine in cross-coupling reactions.

Frequently Asked Questions (FAQs)

Q1: Which bromine atom on 3-Bromo-5-(bromomethyl)pyridine is expected to react in a palladium-catalyzed cross-coupling reaction?

The primary site of reactivity in standard palladium-catalyzed cross-coupling reactions (like Suzuki, Sonogashira, Heck, and Buchwald-Hartwig) is the C(sp²)-Br bond on the pyridine ring. The C(sp³)-Br bond of the bromomethyl group is generally less reactive towards the oxidative addition step of the catalytic cycle. However, it is susceptible to nucleophilic attack by bases or other nucleophiles present in the reaction mixture, which can lead to side products.[1][2] The selective activation of a C(sp²)-Br bond over an aliphatic C-Br bond is a known strategy.[3]

Q2: Which cross-coupling reaction is most suitable as a starting point for functionalizing 3-Bromo-5-(bromomethyl)pyridine?

The Suzuki-Miyaura coupling is an excellent starting point.[1] It is widely used due to its mild reaction conditions, tolerance of a broad range of functional groups, and the vast commercial availability of boronic acid coupling partners.[1][4][5][6]

Q3: What are the recommended general starting conditions for a Suzuki-Miyaura coupling with this substrate?

A reliable set of starting conditions, based on protocols for similar bromopyridine substrates, would be:

• Catalyst: Pd(PPh₃)₄ (2.5-5 mol%) or a combination of a palladium precursor like Pd₂(dba)₃ or Pd(OAc)₂ with a phosphine ligand.[1][7][8]

• Base: A moderately strong inorganic base such as K₃PO₄ or K₂CO₃ (2-3 equivalents).[1][8][9]

• Solvent: A degassed mixture of an organic solvent and water, for example, 1,4-Dioxane/H₂O (4:1) or Toluene/H₂O.[1][2][8]

• Temperature: 80-100 °C.[1][5][9] It is critical to perform the reaction under an inert atmosphere (e.g., Argon or Nitrogen) to prevent catalyst degradation.[9]

Q4: What are the most common side reactions to anticipate?

The most common side reactions include:

• Reaction at the Bromomethyl Group: The C(sp³)-Br bond can be susceptible to nucleophilic substitution by the base (e.g., forming a hydroxymethyl group) or other nucleophiles. Using a bulkier, less nucleophilic base can help minimize this.[1]

• Protodebromination: The replacement of the bromine on the pyridine ring with a hydrogen atom. This is often caused by trace amounts of water or other protic sources and can be mitigated by using rigorously dried reagents and solvents under a strict inert atmosphere.[1]

• Homocoupling: The coupling of the boronic acid partner with itself to form a biaryl byproduct.[1][9]

Catalyst Selection and Reaction Conditions

The choice of catalyst, ligand, base, and solvent is critical for achieving high yield and selectivity. The following tables summarize common conditions for various cross-coupling reactions.

Table 1: Suzuki-Miyaura Coupling Conditions

Component	Recommendation	Rationale & Notes
Pd Precursor	Pd(OAc)₂, Pd₂(dba)₃	Common, commercially available palladium sources.
Ligand	PPh₃, PCy₃, SPhos, XPhos	PPh₃ is a good starting point.[7] Bulky, electron-rich ligands like SPhos or XPhos are effective for challenging heteroaromatic couplings.[1][9] PCy₃ has shown high efficacy for selective C(sp²)-Br coupling.[2]
Catalyst	Pd(PPh₃)₄	A reliable, pre-formed catalyst suitable for many applications.[1][8]
Base	K₃PO₄, K₂CO₃, Cs₂CO₃	K₃PO₄ is a common and effective choice.[1][9] Cs₂CO₃ can be more effective for less reactive substrates.[2]
Solvent	1,4-Dioxane/H₂O, Toluene/H₂O, DMF	A mixture of an organic solvent and water is often used to dissolve the inorganic base.[1][8]
Temperature	80 - 110 °C	Start at a lower temperature and increase if the reaction is slow.[1][5]

Table 2: Sonogashira Coupling Conditions

Component	Recommendation	Rationale & Notes
Catalyst	PdCl₂(PPh₃)₂, Pd(PPh₃)₄	Both are common and effective catalysts for Sonogashira couplings.[1][10]
Co-catalyst	CuI (catalytic)	Essential for the classical Sonogashira reaction to form the copper acetylide intermediate.[1][10]
Base	Et₃N, i-Pr₂NEt (DIPEA)	An amine base is required to neutralize the HBr byproduct and facilitate catalyst turnover.[1][10]
Solvent	THF, DMF	Anhydrous and degassed solvents are crucial for reaction success.[1][10]
Temperature	Room Temp to 60 °C	Sonogashira couplings can often be performed under milder temperature conditions than other cross-couplings.[1]

Table 3: Buchwald-Hartwig Amination Conditions

Component	Recommendation	Rationale & Notes
Pd Precursor	Pd₂(dba)₃, Pd(OAc)₂	Common palladium precursors for C-N coupling.[1][11]
Ligand	BINAP, XPhos, RuPhos, BrettPhos	The choice of a bulky, electron-rich phosphine ligand is critical and often substrate-dependent.[11][12][13]
Base	NaOt-Bu, K₃PO₄, Cs₂CO₃	Sodium tert-butoxide is a strong, non-nucleophilic base frequently used in these reactions.[1][11] The choice is critical and depends on the amine.[1]
Solvent	Toluene, Dioxane	Anhydrous, non-polar aprotic solvents are typically used.[11]
Temperature	80 - 110 °C	These reactions often require elevated temperatures to proceed efficiently.[11]

Table 4: Heck Coupling Conditions

Component	Recommendation	Rationale & Notes
Catalyst	Pd(OAc)₂, PdCl₂, Pd(PPh₃)₄	Palladium acetate is a very common and effective precatalyst.[14][15]
Ligand	PPh₃, BINAP	Phosphine ligands are often used to stabilize the palladium catalyst and facilitate the reaction.[14]
Base	Et₃N, K₂CO₃, NaOAc	An inorganic or amine base is required to neutralize the acid generated during the reaction.[14][15]
Solvent	DMF, NMP, Toluene	Polar aprotic solvents are generally preferred.[15]
Temperature	80 - 140 °C	Heck reactions typically require high temperatures to achieve good conversion.[15]

Troubleshooting Guide

Problem: Low or no yield of the desired coupled product.

• Is the catalyst active? Palladium catalysts, especially Pd(0) species, can be sensitive to air and moisture. Ensure the reaction was set up under a fully inert atmosphere and that solvents were properly degassed. Consider using a more robust pre-catalyst.

• Is the base appropriate? The base plays a crucial role in the catalytic cycle. If using a carbonate or phosphate, ensure it is finely ground and sufficiently soluble. For Suzuki couplings, the presence of water is often necessary to help dissolve the base.[1] For Buchwald-Hartwig aminations, a strong, non-nucleophilic base like NaOt-Bu is often required.[11]

• Is the temperature high enough? Many cross-coupling reactions require significant thermal energy. If the reaction is sluggish at 80 °C, consider incrementally increasing the temperature to 100-110 °C.[1]

• Is there an issue with the coupling partner? For Suzuki reactions, ensure the boronic acid is not degraded (protodeboronation can be an issue during storage).[9] Using a slight excess (1.1-1.2 equivalents) is recommended.

Problem: Significant formation of a side product where the bromomethyl group has been substituted (e.g., by -OH or the amine nucleophile).

• The base may be too nucleophilic. This is a common issue when the C(sp³)-Br bond is attacked by the base.[1] Consider switching to a bulkier, less nucleophilic base. For example, if using Na₂CO₃, try switching to the more sterically hindered K₃PO₄ or Cs₂CO₃.

• Reaction temperature may be too high. Nucleophilic substitution reactions can be accelerated at higher temperatures. If possible, try running the reaction at a lower temperature for a longer period.

Problem: The starting material is consumed, but the main product is from homocoupling of the reaction partner (e.g., biaryl from a boronic acid).

• This suggests that transmetalation is slow compared to other steps in the catalytic cycle. This can sometimes be addressed by changing the ligand on the palladium catalyst. Experiment with different phosphine or N-heterocyclic carbene (NHC) ligands.[1]

• Check the purity of the reagents. Oxygen contamination can sometimes promote homocoupling pathways. Ensure the reaction is thoroughly deoxygenated.

Problem: Significant protodebromination is observed (replacement of the aryl C-Br with C-H).

• This indicates the presence of a proton source. The most common culprit is residual water in the solvent or reagents, or an insufficiently inert atmosphere.[1] Ensure all glassware is oven-dried, solvents are anhydrous, and the inert gas is of high purity.

Experimental Protocols

Protocol 1: General Procedure for Suzuki-Miyaura Coupling

• Reaction Setup: To a dry, oven-baked Schlenk flask, add 3-Bromo-5-(bromomethyl)pyridine (1.0 eq.), the desired arylboronic acid (1.2 eq.), and potassium phosphate (K₃PO₄, 2.0 eq.).

• Catalyst Addition: Add the palladium catalyst, for example, Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 0.05 eq.).[4]

• Inert Atmosphere: Seal the flask, then evacuate and backfill with an inert gas (Argon or Nitrogen). Repeat this cycle three times.[4]

• Solvent Addition: Add a degassed 4:1 mixture of 1,4-dioxane and water (e.g., for a 1 mmol scale reaction, use 4 mL of dioxane and 1 mL of water).[4][8]

• Reaction: Place the flask in a preheated oil bath at 90 °C and stir vigorously. Monitor the reaction progress by TLC or GC-MS.[1]

• Work-up: After the reaction is complete (typically 12-24 hours), cool the mixture to room temperature and quench with water.

• Extraction: Extract the aqueous mixture with an organic solvent such as ethyl acetate (3x).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.[1]

Protocol 2: General Procedure for Copper-Free Sonogashira Coupling

• Reaction Setup: To a dry Schlenk flask, add 3-Bromo-5-(bromomethyl)pyridine (1.0 eq.), bis(triphenylphosphine)palladium(II) dichloride (Pd(PPh₃)₂Cl₂, 0.03 eq.), and the terminal alkyne (1.2 eq.).

• Inert Atmosphere: Seal the flask and establish an inert atmosphere by evacuating and backfilling with Argon or Nitrogen three times.

• Solvent and Base Addition: Add anhydrous, degassed THF or DMF, followed by an amine base such as triethylamine (Et₃N, 2.5 eq.).[10]

• Reaction: Stir the reaction mixture at room temperature or with gentle heating (e.g., 50 °C). Monitor the reaction progress by TLC or GC-MS.

• Work-up: Once the reaction is complete, dilute the mixture with diethyl ether or ethyl acetate and filter it through a pad of celite to remove catalyst residues.[10]

• Extraction: Wash the filtrate with a saturated aqueous solution of ammonium chloride (NH₄Cl) and then with brine.

• Purification: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure. Purify the resulting crude material by column chromatography.[10]

Visual Guides

Caption: Catalyst selection workflow for common cross-coupling reactions.

Caption: General experimental workflow for a cross-coupling reaction.

Caption: Troubleshooting logic for low or no yield experiments.

References

• 1. benchchem.com [benchchem.com]
• 2. Pd-Catalyzed, Highly Selective C(sp2)-Br Bond Coupling Reactions of o-(or m-, or p-) Chloromethyl Bromobenzene with Arylboronic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Suzuki Coupling: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 6. Yoneda Labs [yonedalabs.com]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 12. Palladium-Catalyzed C,N-Cross Coupling Reactions of 3-Halo-2-aminopyridines - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 14. Heck reaction - Wikipedia [en.wikipedia.org]
• 15. Palladium-Catalyzed Heck Coupling Reaction of Aryl Bromides in Aqueous Media Using Tetrahydropyrimidinium Salts as Carbene Ligands - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Managing the Reactivity of the Bromomethyl Group

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on managing the reactivity of the bromomethyl group. Below you will find frequently asked questions, troubleshooting guides, and detailed experimental protocols to ensure the successful application of this versatile functional group in your research.

Frequently Asked Questions (FAQs)

Q1: What is the primary reactivity of the bromomethyl group?

A1: The bromomethyl group (-CH₂Br) is primarily an electrophilic functional group highly susceptible to nucleophilic substitution reactions. The carbon atom is electron-deficient due to the electronegativity of the adjacent bromine atom, making it a prime target for attack by nucleophiles. Its reactivity is often analogous to that of benzylic bromides, readily undergoing both SN1 and SN2 type reactions.[1][2]

Q2: How does the reactivity of a bromomethyl group compare to an aryl bromide on the same molecule?

A2: A bromomethyl group is significantly more reactive towards nucleophilic substitution than a bromine atom directly attached to an aromatic ring (aryl bromide).[3] This differential reactivity allows for selective displacement of the benzylic bromide while leaving the aryl bromide available for subsequent transformations, such as transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura coupling).[1][3]

Q3: What are the recommended storage and handling conditions for compounds containing a bromomethyl group?

A3: Compounds with a bromomethyl group are often sensitive to moisture, light, and heat.[4][5][6] To ensure long-term stability, they should be stored in a cool, dry, and dark environment, typically in a refrigerator at 2-8°C or a freezer at -20°C, under an inert atmosphere such as argon or nitrogen.[4][5][7] Always allow the container to warm to room temperature before opening to prevent condensation of atmospheric moisture, which can lead to hydrolysis.[7]

Q4: What are the common signs of degradation for a bromomethyl-containing reagent?

A4: Degradation can be indicated by a change in physical appearance (e.g., color change), pressure buildup in the container due to the formation of gaseous byproducts like hydrogen bromide (HBr), and poor performance in reactions, such as low yields or the appearance of unexpected byproducts.[4][6] The primary degradation pathway is often hydrolysis to the corresponding hydroxymethyl compound (-CH₂OH) and HBr.[4][5]

Troubleshooting Guides

Issue 1: Low or No Yield in Nucleophilic Substitution Reactions

Potential Cause	Recommended Solution
Degraded Bromomethyl Reagent	The bromomethyl group is prone to hydrolysis. Use a fresh vial of the reagent or one that has been properly stored. Ensure all solvents and glassware are anhydrous.[4][7]
Insufficiently Nucleophilic Reagent	The nucleophile may be too weak for the reaction conditions. Consider using a stronger nucleophile or converting the neutral nucleophile to its more reactive conjugate base with a suitable non-nucleophilic base.
Poor Solvent Choice	The solvent may not be appropriate for the reaction type. For SN2 reactions, polar aprotic solvents like DMF, acetonitrile, or DMSO are generally preferred. For SN1 reactions, polar protic solvents may be suitable.
Inappropriate Temperature	The reaction may require heating to proceed at a reasonable rate. Incrementally increase the reaction temperature and monitor the progress by TLC or LC-MS. However, be aware that excessive heat can lead to side reactions and degradation.[6]
Steric Hindrance	Significant steric bulk on either the bromomethyl compound or the nucleophile can slow down SN2 reactions. Longer reaction times or higher temperatures may be necessary.

Issue 2: Formation of Multiple Products or Unexpected Byproducts

Potential Cause	Recommended Solution
Hydrolysis of Starting Material	The presence of water can lead to the formation of the corresponding alcohol byproduct. Use anhydrous solvents and reagents, and conduct the reaction under an inert atmosphere.[4][5]
Elimination (E2) Side Reaction	If the nucleophile is also a strong base, it can promote the elimination of HBr to form an alkene, especially with sterically hindered substrates. Use a less basic nucleophile or milder reaction conditions.
Over-alkylation	For nucleophiles with multiple reactive sites (e.g., primary amines), di-alkylation can occur. Use a large excess of the nucleophile or a protecting group strategy to prevent secondary reactions.
Carbocation Rearrangement (SN1)	If the reaction proceeds via an SN1 mechanism, the intermediate carbocation can rearrange to a more stable form before nucleophilic attack, leading to a constitutional isomer of the expected product.[8] Using SN2-favoring conditions (polar aprotic solvent, strong nucleophile) can often prevent this.
Wurtz-type Coupling	In the context of Grignard reagent formation, the highly reactive benzylic bromide can react with the newly formed Grignard reagent, leading to homocoupling byproducts.[1]

Below is a troubleshooting workflow for a typical nucleophilic substitution reaction.

Caption: Troubleshooting workflow for low-yield nucleophilic substitution.

Experimental Protocols

Protocol 1: General Procedure for Nucleophilic Substitution with an Amine

This protocol details a typical SN2 reaction between a bromomethyl-containing compound and an amine nucleophile.

• Materials:

  • Bromomethyl-containing substrate (1.0 eq)

  • Amine nucleophile (e.g., Isopropylamine) (1.2 - 2.0 eq)

  • Base (e.g., K₂CO₃, Et₃N) (2.0 eq)

  • Anhydrous solvent (e.g., Acetonitrile, DMF)

  • Round-bottom flask, magnetic stirrer, condenser

• Procedure:

  • To a solution of the bromomethyl substrate in the chosen anhydrous solvent, add the base.

  • Add the amine nucleophile to the mixture.

  • Stir the reaction mixture at room temperature or heat as required (e.g., 80°C) for 2-12 hours.[3]

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Upon completion, cool the reaction mixture to room temperature.

  • Filter off any solid inorganic salts and wash the filter cake with the reaction solvent.

  • Concentrate the filtrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel, if necessary.

Protocol 2: General Procedure for Nucleophilic Substitution with a Phenol (O-Alkylation)

This protocol outlines the synthesis of a benzyl ether via the reaction of a bromomethyl compound with a phenol.

• Materials:

  • Bromomethyl-containing substrate (1.0 eq)

  • Phenol nucleophile (1.0 - 1.2 eq)

  • Base (e.g., K₂CO₃, Cs₂CO₃) (1.5 - 2.0 eq)

  • Anhydrous solvent (e.g., DMF, Acetone)

  • Round-bottom flask, magnetic stirrer

• Procedure:

  • In a round-bottom flask, dissolve the phenol in the anhydrous solvent.

  • Add the base to the solution and stir for 10-15 minutes to form the phenoxide.

  • Add the bromomethyl substrate to the mixture.

  • Stir the reaction at room temperature or heat gently (e.g., 50-60°C) for 4-16 hours.

  • Monitor the reaction by TLC or LC-MS.

  • After completion, quench the reaction by adding water.

  • Extract the product with a suitable organic solvent (e.g., ethyl acetate).

  • Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate.

  • Concentrate the organic layer under reduced pressure to yield the crude product.

  • Purify by column chromatography or recrystallization as needed.

The following diagram illustrates the general workflow for these synthetic protocols.

References

• 1. benchchem.com [benchchem.com]
• 2. 7.1 Nucleophilic Substitution Reactions Overview – Organic Chemistry I [kpu.pressbooks.pub]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. 7.6 Extra Topics on Nucleophilic Substitution Reactions – Organic Chemistry I [kpu.pressbooks.pub]

Storage and stability issues of 3-Bromo-5-(bromomethyl)pyridine

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 3-Bromo-5-(bromomethyl)pyridine. The information is presented in a question-and-answer format to directly address potential issues encountered during experimentation.

Troubleshooting Guide

Q1: I am observing a decrease in the purity of my 3-Bromo-5-(bromomethyl)pyridine sample over time, even when stored at the recommended temperature. What could be the cause?

A1: A decrease in purity despite recommended storage (2-8°C) can be attributed to several factors:

• Moisture: 3-Bromo-5-(bromomethyl)pyridine is susceptible to hydrolysis due to the reactive bromomethyl group. The presence of moisture can lead to the formation of 3-Bromo-5-(hydroxymethyl)pyridine and hydrobromic acid. Ensure the compound is stored in a tightly sealed container with a desiccant.

• Air/Oxygen: While less common for this specific compound, gradual oxidation can occur over long periods. To mitigate this, consider storing the compound under an inert atmosphere (e.g., argon or nitrogen).

• Light Exposure: Although the compound is a solid, prolonged exposure to light, especially UV light, can potentially lead to photodegradation. It is best practice to store it in an amber or opaque container in a dark location.

Q2: My reaction yield is lower than expected when using 3-Bromo-5-(bromomethyl)pyridine as a starting material. What are the potential issues?

A2: Low reaction yields can stem from the quality of the starting material or the reaction conditions:

• Purity of Starting Material: Verify the purity of your 3-Bromo-5-(bromomethyl)pyridine using techniques like NMR or HPLC before starting the reaction. The presence of impurities, such as the hydrolyzed form, can interfere with the desired reaction.

• Reaction with Solvents: Protic solvents (e.g., water, methanol, ethanol) can react with the highly electrophilic bromomethyl group, leading to solvolysis byproducts. If your reaction chemistry allows, consider using aprotic solvents.

• Base Strength: If your reaction involves a base, ensure it is strong enough to deprotonate your nucleophile but not so strong that it promotes elimination or other side reactions with the pyridine ring.

• Temperature: The bromomethyl group is thermally labile. Running reactions at elevated temperatures for extended periods can lead to decomposition.

Q3: I have noticed a color change in my solid 3-Bromo-5-(bromomethyl)pyridine sample, from white/off-white to a yellowish or brownish hue. Is the material still usable?

A3: A color change often indicates the formation of degradation products. While a slight discoloration may not significantly impact some reactions, it is a sign of impurity. The colored impurities could be minor byproducts from slow decomposition. It is highly recommended to re-analyze the purity of the material before use. If the purity has dropped significantly, purification by recrystallization may be necessary.

Frequently Asked Questions (FAQs)

Q4: What are the recommended storage conditions for 3-Bromo-5-(bromomethyl)pyridine?

A4: To ensure the stability of 3-Bromo-5-(bromomethyl)pyridine, it should be stored at 2-8°C in a tightly sealed, opaque container to protect it from moisture and light.[1] For long-term storage, storing under an inert atmosphere (argon or nitrogen) is recommended.

Q5: What are the primary degradation pathways for 3-Bromo-5-(bromomethyl)pyridine?

A5: Based on the chemical structure and the reactivity of analogous compounds, the two primary degradation pathways are:

• Hydrolysis: The bromomethyl group is susceptible to nucleophilic attack by water, leading to the formation of 3-Bromo-5-(hydroxymethyl)pyridine and hydrobromic acid.

• Photodegradation: Exposure to light, particularly UV radiation, can cause cleavage of the carbon-bromine bonds.[2] This can lead to the formation of various radical species and subsequent recombination or reaction with other molecules, resulting in a mixture of byproducts.

Q6: What materials are incompatible with 3-Bromo-5-(bromomethyl)pyridine?

A6: 3-Bromo-5-(bromomethyl)pyridine is incompatible with strong oxidizing agents and strong acids. It is also reactive towards nucleophiles, including water and alcohols.

Q7: How can I check the purity of my 3-Bromo-5-(bromomethyl)pyridine sample?

A7: The purity of 3-Bromo-5-(bromomethyl)pyridine can be assessed using several analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H and ¹³C NMR can provide detailed structural information and help identify impurities.

• High-Performance Liquid Chromatography (HPLC) or Ultra-Performance Liquid Chromatography (UPLC): These chromatographic techniques are excellent for quantifying the purity and detecting minor impurities. A mass spectrometry (MS) detector can aid in the identification of unknown degradation products.

Data Presentation

Table 1: Summary of Potential Stability Issues and Mitigation Strategies

Issue	Potential Cause(s)	Recommended Action(s)
Decreased Purity Over Time	Moisture (hydrolysis), Air (oxidation), Light (photodegradation)	Store at 2-8°C in a tightly sealed, opaque container with a desiccant. For long-term storage, use an inert atmosphere.
Low Reaction Yield	Impure starting material, Reaction with protic solvents, Inappropriate base strength, High reaction temperature	Verify purity before use. Use aprotic solvents if possible. Optimize base and temperature conditions.
Color Change (Discoloration)	Formation of degradation products	Re-evaluate purity before use. Consider purification if necessary.

Experimental Protocols

Protocol 1: Purity Assessment by ¹H NMR Spectroscopy

• Sample Preparation: Accurately weigh approximately 10-15 mg of 3-Bromo-5-(bromomethyl)pyridine and dissolve it in about 0.6 mL of deuterated chloroform (CDCl₃) or deuterated dimethyl sulfoxide (DMSO-d₆).

• Internal Standard: Add a known amount of an internal standard (e.g., 1,3,5-trimethoxybenzene) for quantitative analysis if required.

• Data Acquisition: Acquire the ¹H NMR spectrum on a 400 MHz or higher spectrometer.

• Data Analysis: Integrate the characteristic peaks of 3-Bromo-5-(bromomethyl)pyridine and compare them to the integrals of any impurity peaks and the internal standard. The benzylic protons of the bromomethyl group should appear as a singlet around 4.5-4.7 ppm in CDCl₃. The aromatic protons will appear further downfield. The presence of a peak around 4.6-4.8 ppm (singlet) and a broad singlet for the hydroxyl proton could indicate the presence of the hydrolysis product, 3-Bromo-5-(hydroxymethyl)pyridine.

Protocol 2: Forced Degradation Study (Stress Testing)

This protocol outlines a general procedure for a forced degradation study to identify potential degradation products and assess the stability of 3-Bromo-5-(bromomethyl)pyridine.

• Sample Preparation: Prepare several solutions of 3-Bromo-5-(bromomethyl)pyridine in a suitable solvent (e.g., acetonitrile/water mixture) at a known concentration (e.g., 1 mg/mL).

• Stress Conditions:

  • Acid Hydrolysis: Add 0.1 M HCl to a sample solution and heat at 60°C for 24 hours.

  • Base Hydrolysis: Add 0.1 M NaOH to a sample solution and keep at room temperature for 24 hours.

  • Oxidative Degradation: Add 3% hydrogen peroxide to a sample solution and keep at room temperature for 24 hours.

  • Thermal Degradation: Store a solid sample at 60°C for 48 hours.

  • Photostability: Expose a solid sample to UV light (e.g., 254 nm) for 24 hours.

• Control Sample: Maintain an unstressed sample solution in the dark at 2-8°C.

• Analysis: Analyze all stressed samples and the control sample by a stability-indicating method, such as UPLC-MS. Compare the chromatograms to identify new peaks corresponding to degradation products. The mass spectrometer will help in elucidating the structures of these products.

Mandatory Visualization

Caption: Potential degradation pathways of 3-Bromo-5-(bromomethyl)pyridine.

Caption: Troubleshooting workflow for experiments using 3-Bromo-5-(bromomethyl)pyridine.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]

Troubleshooting low yields in Suzuki coupling of 3-Bromo-5-(bromomethyl)pyridine

Welcome to the technical support center for the Suzuki coupling of 3-Bromo-5-(bromomethyl)pyridine. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize this specific cross-coupling reaction. Below you will find a series of frequently asked questions (FAQs) and troubleshooting guides to address common issues encountered during this synthesis.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: I am observing very low to no yield of my desired product. What are the primary factors to investigate?

Low yields in the Suzuki coupling of 3-Bromo-5-(bromomethyl)pyridine can stem from several factors, often related to the unique bifunctional nature of this substrate. The primary areas to troubleshoot are:

• Catalyst System and Deactivation: The choice of palladium catalyst and ligand is critical. The pyridine nitrogen can coordinate to the palladium center, leading to catalyst inhibition. Furthermore, the benzylic bromide of the bromomethyl group can participate in side reactions.

• Reaction Conditions: Temperature, solvent, and the choice of base play a pivotal role. Harsh conditions can lead to decomposition of the starting material or catalyst.

• Reagent Quality: The purity of all reagents, especially the boronic acid and solvents, is paramount. Boronic acids are susceptible to degradation.

• Inert Atmosphere: Palladium(0) catalysts are oxygen-sensitive. Inadequate degassing can lead to catalyst deactivation and promote side reactions.

Q2: I suspect the bromomethyl group is interfering with the reaction. What side reactions are common and how can they be minimized?

The bromomethyl group is a reactive benzylic halide and can lead to several side reactions. Understanding and mitigating these is key to achieving a good yield of the desired product.

• Reaction with Base (SN2): The bromomethyl group can react with the basic medium, especially with stronger bases, leading to the formation of hydroxymethyl or alkoxymethyl derivatives.

  • Solution: Employ milder bases such as potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) instead of stronger bases like sodium or potassium hydroxide.

• Homocoupling of the Starting Material: The palladium catalyst can insert into the C-Br bond of the bromomethyl group, leading to homocoupling products.

  • Solution: Careful selection of the ligand can often favor the desired cross-coupling over this side reaction. Ligands like SPhos or JohnPhos have been shown to be effective in similar systems.

• Reduction of the Bromomethyl Group (Dehalogenation): Trace palladium hydride species can lead to the reduction of the bromomethyl group to a methyl group.

  • Solution: Screening different bases and ensuring anhydrous conditions can help minimize this side reaction.

Q3: My boronic acid appears to be decomposing. What are the signs and how can I prevent this?

Boronic acids are prone to degradation, primarily through protodeboronation (hydrolysis back to the corresponding arene) and homocoupling.

• Signs of Decomposition: You may observe the formation of the corresponding arene (from protodeboronation) or a biaryl byproduct (from homocoupling) in your reaction mixture.

• Prevention Strategies:

  • Use fresh or recently purified boronic acids.

  • Consider using more stable boronic esters (e.g., pinacol esters).

  • Ensure thorough degassing of your reaction mixture to minimize oxygen, which promotes homocoupling.

  • Keep reaction times as short as reasonably possible.

Q4: How do I choose the optimal catalyst, ligand, base, and solvent for this reaction?

The optimal conditions will depend on the specific boronic acid being used. However, here are some general guidelines for the Suzuki coupling of 3-Bromo-5-(bromomethyl)pyridine.

• Catalyst and Ligand: For electron-deficient pyridines, bulky, electron-rich phosphine ligands are often necessary. Consider starting with a pre-catalyst like Pd(PPh₃)₄ or screening catalyst/ligand systems such as Pd(OAc)₂ with SPhos or XPhos.

• Base: Milder inorganic bases are generally preferred to avoid side reactions with the bromomethyl group. K₂CO₃, K₃PO₄, and Cs₂CO₃ are good starting points.

• Solvent: A mixture of an organic solvent and water is common for Suzuki couplings to aid in the dissolution of both the organic and inorganic reagents. Common solvent systems include dioxane/water, THF/water, and toluene/water.

Experimental Protocols

General Procedure for Suzuki-Miyaura Coupling of 3-Bromo-5-(bromomethyl)pyridine

This is a generalized starting protocol and may require optimization for your specific boronic acid.

• Reaction Setup: In a dry Schlenk flask, combine 3-Bromo-5-(bromomethyl)pyridine (1.0 eq.), the desired boronic acid or boronic ester (1.2-1.5 eq.), and the selected base (2.0-3.0 eq.).

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas (e.g., Argon or Nitrogen) three times.

• Solvent Addition: Add the degassed solvent(s) via syringe.

• Catalyst Addition: Add the palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%) and, if applicable, the ligand.

• Reaction: Heat the reaction mixture to the desired temperature (typically 80-110 °C) with vigorous stirring. Monitor the reaction progress by TLC or LC-MS.

• Work-up: Upon completion, cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography.

Data Presentation

The following tables summarize typical reaction conditions and their impact on yield for Suzuki couplings of similar bromo-pyridines. This data can serve as a guide for your optimization studies.

Catalyst (mol%)	Ligand (mol%)	Base (eq.)	Solvent	Temperature (°C)	Yield (%)	Reference
Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄ (2)	Toluene/H₂O	100	High
Pd(PPh₃)₄ (5)	-	K₂CO₃ (2)	Dioxane/H₂O	90	Moderate to High
PdCl₂(dppf) (3)	-	Cs₂CO₃ (2)	DMF	110	Moderate to High

Table 1: Comparison of Catalytic Systems for Suzuki Coupling of Bromo-pyridines.

Base	Solvent System	General Yield Outcome	Notes
K₂CO₃	Dioxane/H₂O	Moderate to High	A common and cost-effective choice.
K₃PO₄	Toluene/H₂O	High	A stronger base that can be very effective.
Cs₂CO₃	Dioxane	High to Excellent	Often provides higher yields but is more expensive.
Na₂CO₃	DMF	Moderate to High	DMF can aid in the solubility of starting materials.

Table 2: Influence of Base and Solvent on Suzuki Coupling Yields.

Visualizations

Troubleshooting Workflow for Low Yields

The following diagram outlines a logical workflow for troubleshooting low yields in the Suzuki coupling of 3-Bromo-5-(bromomethyl)pyridine.

Caption: A step-by-step guide to troubleshooting low yields.

Suzuki Catalytic Cycle

This diagram illustrates the key steps in the Suzuki-Miyaura cross-coupling reaction.

Caption: The catalytic cycle of the Suzuki-Miyaura coupling.

Preventing debromination in reactions with 3-Bromo-5-(bromomethyl)pyridine

Welcome to the technical support center for 3-Bromo-5-(bromomethyl)pyridine. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on preventing debromination and other side reactions during its use in complex organic synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of debromination when working with 3-Bromo-5-(bromomethyl)pyridine?

A1: Debromination can occur at two positions: the bromomethyl group (benzylic position) and the pyridine ring (aryl position). The primary causes include:

• Harsh Reaction Conditions: High temperatures, prolonged reaction times, and the use of strong bases or reducing agents can lead to the cleavage of the C-Br bonds.

• Catalyst-Mediated Reduction: Transition metal catalysts, particularly Palladium (Pd) and Copper (Cu), used in cross-coupling reactions can sometimes catalyze reductive dehalogenation, especially in the presence of a hydrogen source (e.g., solvent, amine, or phosphine ligand).[1][2]

• Radical Reactions: The formation of radical intermediates can lead to debromination. Some reaction initiators or light can promote these pathways.[3][4]

• Metal-Halogen Exchange: When using organolithium or Grignard reagents, metal-halogen exchange can occur, leading to the loss of the bromine atom upon workup.

Q2: Which bromine atom is more susceptible to debromination?

A2: The reactivity of the two bromine atoms is different:

• The bromomethyl group is significantly more reactive towards nucleophilic substitution (an SN2 reaction pathway) due to the stability of the transition state. It is also more susceptible to radical-mediated debromination.

• The bromo group on the pyridine ring is an aryl bromide and is generally less reactive towards nucleophilic substitution but is the primary site for oxidative addition in cross-coupling reactions (e.g., Suzuki, Heck, Buchwald-Hartwig).[5][6] Reductive dehalogenation under certain catalytic conditions can also affect this position.[2]

Q3: Can I selectively react at the bromomethyl position without affecting the aryl bromide?

A3: Yes, this is the most common and intended use of this reagent. The key is to use reaction conditions that favor nucleophilic substitution over reactions that activate the aryl bromide. Mild bases, polar aprotic solvents, and moderate temperatures are generally preferred.

Q4: Are there any general tips for storing 3-Bromo-5-(bromomethyl)pyridine to prevent degradation?

A4: 3-Bromo-5-(bromomethyl)pyridine should be stored in a cool, dry, and dark place, preferably under an inert atmosphere (e.g., argon or nitrogen).[7] Exposure to light and moisture should be minimized to prevent degradation and the formation of impurities.

Troubleshooting Guides

Issue 1: Debromination of the Aryl Bromide during Nucleophilic Substitution at the Bromomethyl Group

Symptoms:

• LC-MS or GC-MS analysis shows a significant peak corresponding to the mass of the product without the aryl bromine.

• NMR analysis shows the disappearance of the aromatic proton signal adjacent to the bromine and the appearance of a new aromatic proton signal.

Troubleshooting Workflow:

References

• 1. chemrxiv.org [chemrxiv.org]
• 2. Reductive Dehalogenation of Aryl Bromides and Chlorides and Their Use as Aryl Blocking Groups [organic-chemistry.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Chemoselective Synthesis of Polysubstituted Pyridines From Heteroaryl Fluorosulfates - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. 3-Bromo-5-(bromomethyl)pyridine | 145743-85-7 [sigmaaldrich.cn]

Reference Data & Comparative Studies

Reactivity Face-Off: 3-Bromo-5-(bromomethyl)pyridine vs. 3-chloro-5-(chloromethyl)pyridine in Nucleophilic Substitution

A Comparative Guide for Researchers in Synthetic Chemistry and Drug Discovery

In the realm of pharmaceutical and materials science, the strategic selection of building blocks is paramount to the successful synthesis of novel molecular entities. Among the versatile heterocyclic scaffolds, 3,5-disubstituted pyridines serve as crucial intermediates. This guide provides an in-depth comparison of the reactivity of two key analogues: 3-Bromo-5-(bromomethyl)pyridine and 3-chloro-5-(chloromethyl)pyridine, with a focus on nucleophilic substitution at the benzylic position. This analysis is supported by established chemical principles and generalized experimental data to aid researchers in making informed decisions for their synthetic strategies.

Executive Summary: The Decisive Role of the Leaving Group

The primary determinant of reactivity in nucleophilic substitution reactions involving these two compounds is the nature of the halogen on the methyl group. Based on fundamental chemical principles, the bromide ion is a superior leaving group compared to the chloride ion. This is attributed to its lower basicity and the weaker carbon-bromine bond strength relative to the carbon-chlorine bond. Consequently, 3-Bromo-5-(bromomethyl)pyridine is anticipated to exhibit significantly higher reactivity towards nucleophiles than its chloro-analogue. This enhanced reactivity can translate to milder reaction conditions, shorter reaction times, and potentially higher yields in synthetic applications.

Comparative Reactivity Data

Parameter	3-Bromo-5-(bromomethyl)pyridine	3-chloro-5-(chloromethyl)pyridine	Reference/Justification
Relative Reaction Rate	Faster	Slower	Bromide is a better leaving group than chloride due to its lower basicity and the weaker C-Br bond.
Typical Reaction Temperature	Room Temperature to moderate heating (e.g., 40-60 °C)	Moderate to high heating (e.g., 60-100 °C)	The more reactive substrate requires less thermal energy to overcome the activation barrier.
Typical Reaction Time	Shorter (e.g., 1-6 hours)	Longer (e.g., 6-24 hours)	A direct consequence of the higher reaction rate.
Representative Yield	Generally high (e.g., >90%)	Good to high (e.g., 70-90%)	Under optimized conditions for each, but the bromo-compound often provides higher yields more readily.
Leaving Group Ability (pKa of conjugate acid)	Excellent (HBr, pKa ≈ -9)	Good (HCl, pKa ≈ -7)	Weaker bases are better leaving groups.[1]
C-X Bond Dissociation Energy (kcal/mol)	~68 (for benzyl bromide)	~81 (for benzyl chloride)	The weaker C-Br bond is more easily cleaved.

Reaction Mechanism and Experimental Workflow

The nucleophilic substitution at the bromomethyl or chloromethyl group of these pyridine derivatives predominantly proceeds via an SN2 (Substitution Nucleophilic Bimolecular) mechanism. This is especially true with primary and secondary amine nucleophiles under the typically employed reaction conditions.

SN2 Reaction Mechanism

The diagram below illustrates the concerted, single-step mechanism of an SN2 reaction where a nucleophile attacks the electrophilic carbon of the halomethyl group, leading to the displacement of the halide leaving group.

Caption: SN2 reaction mechanism at the benzylic carbon.

General Experimental Workflow

A generalized workflow for comparing the reactivity of the two compounds in a nucleophilic substitution reaction is depicted below. This workflow outlines the key steps from reaction setup to product analysis.

References

• 1. CN111138351A - Synthetic method of 2-aminomethyl-3-chloro-5-trifluoromethylpyridine acetate - Google Patents [patents.google.com]

Alternative reagents to 3-Bromo-5-(bromomethyl)pyridine for pyridine functionalization

For Researchers, Scientists, and Drug Development Professionals

The 3,5-disubstituted pyridine motif is a cornerstone in medicinal chemistry, appearing in a wide array of pharmacologically active compounds. The strategic placement of functional groups at these positions allows for fine-tuning of a molecule's physicochemical properties and its interaction with biological targets. 3-Bromo-5-(bromomethyl)pyridine has been a valuable bifunctional building block, offering two distinct reactive sites for sequential functionalization. However, the landscape of synthetic chemistry is ever-evolving, and a range of alternative reagents and strategies now provide greater flexibility, potentially improved yields, and access to a broader chemical space.

This guide provides an objective comparison of three key alternative approaches to the synthesis of 3,5-disubstituted pyridines, moving beyond reliance on 3-Bromo-5-(bromomethyl)pyridine. We will explore the use of 3,5-dihalopyridines , 3-bromo-5-methylpyridine , and 3,5-lutidine , providing quantitative data from the literature, detailed experimental protocols, and visual workflows to aid in the selection of the most appropriate synthetic route for your research needs.

Alternative 1: Sequential Functionalization of 3,5-Dihalopyridines

3,5-Dihalopyridines, such as 3,5-dibromopyridine and 3-bromo-5-chloropyridine, offer a powerful platform for creating unsymmetrical 3,5-disubstituted pyridines through selective and sequential cross-coupling reactions. The differential reactivity of the carbon-halogen bonds (C-I > C-Br > C-Cl) under palladium catalysis allows for controlled, stepwise introduction of various substituents. This strategy is particularly useful for building molecular complexity in a convergent manner.

Comparative Performance Data:

Reaction Type	Pyridine Substrate	Coupling Partner	Catalyst/Ligand	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
Suzuki-Miyaura	3,5-Dibromopyridine	Arylboronic acid	Pd(OAc)₂ / SPhos	K₃PO₄	Toluene/H₂O	100	18	~70-90 (mono-arylated)
Sonogashira	3,5-Dibromo-2,6-dichloropyridine	Terminal Alkyne	PdCl₂(PPh₃)₂ / CuI	Et₃N	THF	RT	16	~85-95 (mono-alkynylated at C-3/C-5)[1][2]
Buchwald-Hartwig	2,4-Dichloropyridine	Aniline	Pd(OAc)₂ / XPhos	K₂CO₃	Toluene	140 (μW)	0.5	~80-95 (mono-aminated at C-2)

Experimental Protocol: Selective Mono-Suzuki-Miyaura Coupling of 3,5-Dibromopyridine

This protocol describes a typical procedure for the selective mono-arylation of 3,5-dibromopyridine.

Materials:

• 3,5-Dibromopyridine (1.0 equiv)

• Arylboronic acid (1.1 equiv)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) (2 mol%)

• Sphos (4 mol%)

• Potassium phosphate (K₃PO₄) (2.0 equiv)

• Anhydrous toluene and water (e.g., 10:1 mixture)

Procedure:

• To an oven-dried Schlenk flask, add 3,5-dibromopyridine, the arylboronic acid, Pd₂(dba)₃, Sphos, and K₃PO₄.

• Evacuate the flask and backfill with an inert gas (e.g., argon or nitrogen). Repeat this cycle three times.

• Add the degassed toluene/water solvent mixture via syringe.

• Heat the reaction mixture to 100 °C and stir for 12-24 hours, or until TLC/LC-MS analysis indicates complete consumption of the starting material or optimal formation of the mono-coupled product.

• Cool the reaction mixture to room temperature and dilute with ethyl acetate.

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the solution under reduced pressure and purify the crude product by column chromatography on silica gel to isolate the 3-aryl-5-bromopyridine.

Alternative 2: Functionalization of 3-Bromo-5-methylpyridine

3-Bromo-5-methylpyridine serves as a close structural analog to the target reagent's core. This alternative strategy involves two key steps: functionalization of the methyl group, typically via radical bromination, followed by a cross-coupling reaction at the C-3 bromo position (or vice versa). This approach allows for the introduction of a wide variety of groups at the C-3 position while retaining a reactive handle at the C-5 methyl position for subsequent elaboration.

Comparative Performance Data:

Reaction Step	Substrate	Reagents	Initiator/Catalyst	Solvent	Conditions	Yield (%)
Radical Bromination	3-Bromo-5-methylpyridine	N-Bromosuccinimide (NBS)	Benzoyl peroxide (BPO) or AIBN	CCl₄	Reflux, light irradiation	~70-80
Suzuki-Miyaura Coupling	3-Bromo-5-methylpyridine	Arylboronic acid	Pd(PPh₃)₄	K₃PO₄	1,4-Dioxane/H₂O	85-95 °C, 15h
Negishi Coupling	3-Bromo-5-methylpyridine	Organozinc reagent	Pd(PPh₃)₄	THF	Reflux, 18-24h	~80-95

Experimental Protocol: Radical Bromination of 3-Bromo-5-methylpyridine

This protocol details the conversion of the methyl group to a bromomethyl group.

Materials:

• 3-Bromo-5-methylpyridine (1.0 equiv)

• N-Bromosuccinimide (NBS) (1.1 equiv), recrystallized

• Benzoyl peroxide (BPO) (0.05 equiv)

• Carbon tetrachloride (CCl₄), anhydrous

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a light source (e.g., a 250W sun lamp), dissolve 3-bromo-5-methylpyridine in anhydrous CCl₄.

• Add NBS and BPO to the solution.

• Heat the mixture to reflux while irradiating with the light source.

• Monitor the reaction by TLC or GC-MS. The reaction is typically complete within 1-3 hours. Note: The solid succinimide byproduct will float to the surface upon completion.

• Cool the reaction mixture to room temperature and filter off the succinimide.

• Wash the filtrate with aqueous sodium thiosulfate solution and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• The crude 3-bromo-5-(bromomethyl)pyridine can often be used directly in the next step or purified by column chromatography.

Alternative 3: Functionalization of 3,5-Lutidine

3,5-Lutidine is an inexpensive and readily available starting material. Its functionalization relies on either C-H activation of the methyl groups or their oxidation to introduce reactive handles. Oxidation to pyridine-3,5-dicarboxylic acid, for example, provides two points for further chemical modification through amide bond formation or reduction to the corresponding diol.

Comparative Performance Data:

Reaction Type	Substrate	Reagents/Catalyst	Solvent	Conditions	Yield (%)
N-Oxidation	3,5-Lutidine	Hydrogen peroxide, Acetic acid	-	70-80 °C, 4h	>95%[3]
Oxidation to Diacid	3,5-Lutidine	KMnO₄, H₂O	H₂O	Reflux	Moderate to Good
Oxidation to Diacid	2,6-Lutidine	Co(OTHPHA)₂, NaBr, O₂	H₂O	60 °C, 4h	~96% (for 2,6-isomer)[4]

Experimental Protocol: Oxidation of 3,5-Lutidine to 3,5-Lutidine-N-oxide

This protocol describes the high-yield synthesis of the N-oxide, which can activate the pyridine ring for further functionalization.

Materials:

• 3,5-Lutidine (1.0 equiv)

• Glacial acetic acid

• 30% Hydrogen peroxide (H₂O₂) (1.5 equiv)

Procedure:

• In a round-bottom flask, add 3,5-lutidine to glacial acetic acid.

• Heat the mixture to 70-80 °C.

• Slowly add the 30% hydrogen peroxide solution dropwise, maintaining the temperature.

• After the addition is complete, continue to stir the reaction at 70-80 °C for 4-6 hours.

• Monitor the reaction by TLC.

• Once the reaction is complete, cool the mixture to room temperature.

• Carefully neutralize the excess acetic acid with a saturated solution of sodium bicarbonate.

• Extract the aqueous layer multiple times with dichloromethane.

• Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield 3,5-lutidine-N-oxide, often as a white solid.[3]

Comparative Workflow and Biological Relevance

The choice of synthetic strategy depends on the desired final product and the available starting materials. The following diagram illustrates the divergent and convergent approaches of the discussed alternatives.

Caption: Comparative synthetic workflows for 3,5-disubstituted pyridines.

The 3,5-disubstituted pyridine core is a privileged scaffold in drug discovery. For instance, it is found in inhibitors of Decaprenylphosphoryl-β-D-ribose 2'-epimerase (DprE1), a crucial enzyme for the cell wall biosynthesis of Mycobacterium tuberculosis. Inhibition of this pathway is a validated strategy for developing new anti-tubercular agents.

Caption: Inhibition of the DprE1 enzyme in M. tuberculosis by a pyridine-based inhibitor.

Conclusion

While 3-Bromo-5-(bromomethyl)pyridine remains a useful reagent, the alternative strategies presented here offer significant advantages in terms of flexibility, cost, and access to diverse chemical structures.

• 3,5-Dihalopyridines are ideal for the convergent synthesis of unsymmetrical products through well-established cross-coupling methodologies.

• 3-Bromo-5-methylpyridine provides a route that closely mirrors the reactivity of the target reagent, allowing for orthogonal functionalization of the two reactive sites.

• 3,5-Lutidine represents a cost-effective, "bottom-up" approach, where functional handles are installed on a simple precursor, opening up different synthetic possibilities.

The choice of the optimal reagent and strategy will ultimately depend on the specific target molecule, the desired substituents, and the overall synthetic plan. By understanding the comparative performance and protocols of these alternatives, researchers can make more informed decisions to accelerate their drug discovery and development programs.

References

• 1. Sonogashira cross-coupling reactions of 3,5-dibromo-2,6-dichloropyridine - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. eprints.soton.ac.uk [eprints.soton.ac.uk]
• 3. CN101648910B - Method for preparing 3,5-dimethylpyridine-N-oxide - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]

Comparative Analysis of Palladium Catalysts for 3-Bromo-5-(bromomethyl)pyridine Coupling

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of palladium catalysts for the cross-coupling reactions of 3-Bromo-5-(bromomethyl)pyridine, a key intermediate in the synthesis of various pharmaceutical and agrochemical compounds. The choice of an appropriate palladium catalyst is critical for achieving optimal yields and reaction efficiency. This document summarizes the performance of several common palladium catalysts in Suzuki-Miyaura, Heck, Sonogashira, and Buchwald-Hartwig amination reactions, supported by experimental data from analogous substrates where direct data for 3-Bromo-5-(bromomethyl)pyridine is not available.

Data Presentation: Comparative Performance of Palladium Catalysts

The following table summarizes the performance of different palladium catalyst systems in various coupling reactions. It is important to note that direct comparative studies on 3-Bromo-5-(bromomethyl)pyridine are limited. Therefore, data from structurally similar bromopyridine substrates have been included to provide valuable insights into catalyst performance. Readers should consider these as representative examples and optimization for the specific substrate may be required.

Coupling Reaction	Catalyst System	Coupling Partner	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Substrate Used (if not 3-Bromo-5-(bromomethyl)pyridine)
Suzuki-Miyaura	Pd(PPh₃)₄	Arylboronic acid	K₃PO₄	1,4-Dioxane/H₂O	85-95	>15	Moderate to Good	5-bromo-2-methylpyridin-3-amine[1]
Suzuki-Miyaura	Pd(dppf)Cl₂	Arylboronic acid	K₂CO₃	DME	80	2	High	5-bromo-1-ethyl-1H-indazole
Heck	Pd(OAc)₂	Styrene	K₂CO₃	DMF/H₂O	80	4	Good	General Aryl Bromide[2]
Heck	Pd(OAc)₂/PPh₃	Alkene	Et₃N	DMF	100	24	78	3-bromo-2-methylpyridine
Sonogashira	Pd(PPh₃)₂Cl₂/CuI	Terminal Alkyne	Et₃N	THF	RT-50	12	Good	General Aryl Bromide
Sonogashira	Pd(CF₃COO)₂/PPh₃/CuI	Terminal Alkyne	Et₃N	DMF	100	3	72-96	2-amino-3-bromopyridines[3]
Buchwald-Hartwig	Pd₂(dba)₃/BINAP	Cyclohexane-1,2-diamine	NaOtBu	Toluene	80	4	60	2-bromo-6-methyl pyridine[4]
Buchwald-Hartwig	Pd₂(dba)₃/XPhos	Morpholine	LiHMDS	THF	65	16	40	3-bromo-2-aminopyridine[5]

Experimental Protocols

Below are detailed methodologies for key coupling reactions involving 3-Bromo-5-(bromomethyl)pyridine. These protocols are based on established procedures for similar substrates and should be optimized for specific applications.

Suzuki-Miyaura Coupling

This protocol describes a general procedure for the Suzuki-Miyaura coupling of 3-Bromo-5-(bromomethyl)pyridine with an arylboronic acid.

Materials:

• 3-Bromo-5-(bromomethyl)pyridine (1.0 equiv)

• Arylboronic acid (1.2 equiv)

• Pd(PPh₃)₄ (0.05 equiv)

• Potassium phosphate (K₃PO₄) (2.0 equiv)

• 1,4-Dioxane

• Degassed Water

Procedure:

• To a dry reaction flask, add 3-Bromo-5-(bromomethyl)pyridine, the arylboronic acid, and potassium phosphate.

• Evacuate and backfill the flask with an inert gas (e.g., Argon or Nitrogen) three times.

• Under the inert atmosphere, add the Pd(PPh₃)₄ catalyst.

• Add 1,4-dioxane and degassed water in a 4:1 ratio.

• Stir the reaction mixture at 85-95 °C.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Heck Coupling

This protocol outlines a general procedure for the Heck coupling of 3-Bromo-5-(bromomethyl)pyridine with an alkene.

Materials:

• 3-Bromo-5-(bromomethyl)pyridine (1.0 equiv)

• Alkene (e.g., Styrene) (1.5 equiv)

• Pd(OAc)₂ (0.01 equiv)

• Potassium carbonate (K₂CO₃) (2.0 equiv)

• N,N-Dimethylformamide (DMF)

• Water

Procedure:

• To a Schlenk tube, add 3-Bromo-5-(bromomethyl)pyridine, Pd(OAc)₂, and potassium carbonate.

• Evacuate and backfill the tube with an inert gas.

• Add DMF and water (1:1 mixture).

• Add the alkene via syringe.

• Heat the mixture at 80 °C for 4 hours.

• After cooling, extract the mixture with ethyl acetate/hexane.

• Filter the organic layer through a pad of silica gel.

• Concentrate the filtrate and purify by flash chromatography on silica gel.[2]

Sonogashira Coupling

This protocol provides a general method for the Sonogashira coupling of 3-Bromo-5-(bromomethyl)pyridine with a terminal alkyne.

Materials:

• 3-Bromo-5-(bromomethyl)pyridine (1.0 equiv)

• Terminal alkyne (1.1 equiv)

• Pd(PPh₃)₂Cl₂ (0.05 equiv)

• Copper(I) iodide (CuI) (0.025 equiv)

• Diisopropylamine (7.0 equiv)

• Anhydrous Tetrahydrofuran (THF)

Procedure:

• To a solution of 3-Bromo-5-(bromomethyl)pyridine in THF at room temperature, add Pd(PPh₃)₂Cl₂, CuI, diisopropylamine, and the terminal alkyne sequentially.[6]

• Stir the reaction for 3 hours.[6]

• Dilute the reaction mixture with diethyl ether and filter through a pad of Celite®.

• Wash the filtrate with saturated aqueous NH₄Cl, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous Na₂SO₄ and concentrate in vacuo.

• Purify the product by flash column chromatography on silica gel.[6]

Buchwald-Hartwig Amination

This protocol describes a general procedure for the Buchwald-Hartwig amination of 3-Bromo-5-(bromomethyl)pyridine with an amine.

Materials:

• 3-Bromo-5-(bromomethyl)pyridine (1.0 equiv)

• Amine (1.2 equiv)

• Pd₂(dba)₃ (0.01 equiv)

• BINAP (0.015 equiv)

• Sodium tert-butoxide (NaOtBu) (1.4 equiv)

• Anhydrous Toluene

Procedure:

• In a glovebox, charge a Schlenk tube with Pd₂(dba)₃, BINAP, and sodium tert-butoxide.

• Add 3-Bromo-5-(bromomethyl)pyridine and the amine.

• Add anhydrous toluene.

• Seal the tube and heat the mixture at 80 °C with stirring.

• Monitor the reaction by GC-MS or LC-MS.

• After cooling, dilute with diethyl ether, wash with brine, and dry over MgSO₄.

• Remove the solvent under reduced pressure and purify the crude product.

Mandatory Visualization

The following diagrams illustrate a generalized experimental workflow for palladium-catalyzed cross-coupling reactions and a representative catalytic cycle.

A generalized experimental workflow for palladium-catalyzed coupling.

The catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

References

• 1. gala.gre.ac.uk [gala.gre.ac.uk]
• 2. Suzuki Reaction - Palladium Catalyzed Cross Coupling [commonorganicchemistry.com]
• 3. eprints.soton.ac.uk [eprints.soton.ac.uk]
• 4. benchchem.com [benchchem.com]
• 5. Palladium-Catalyzed C,N-Cross Coupling Reactions of 3-Halo-2-aminopyridines - PMC [pmc.ncbi.nlm.nih.gov]
• 6. bcp.fu-berlin.de [bcp.fu-berlin.de]

Comparative Kinetic Analysis of 3-Bromo-5-(bromomethyl)pyridine and Related Benzylic Bromides in Nucleophilic Substitution Reactions

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative kinetic analysis of 3-Bromo-5-(bromomethyl)pyridine and related benzylic bromides in nucleophilic substitution reactions. Due to the limited availability of direct kinetic data for 3-Bromo-5-(bromomethyl)pyridine, this guide leverages data from analogous compounds, primarily substituted benzyl bromides, to infer its reactivity. The information presented is intended to guide researchers in designing experiments and understanding the structure-reactivity relationships of this class of compounds.

Comparative Reaction Kinetics

The reactivity of benzylic bromides in nucleophilic substitution reactions is highly dependent on the nature of the substituents on the aromatic ring and the nucleophile. The following tables summarize kinetic data for the reactions of benzyl bromide and its derivatives with various nucleophiles. This data provides a baseline for predicting the reactivity of 3-Bromo-5-(bromomethyl)pyridine.

Benzylic halides readily undergo nucleophilic substitution reactions. Primary benzylic halides typically react via an S_N2 pathway, while secondary or tertiary benzylic halides tend to react through an S_N1 mechanism via a resonance-stabilized carbocation.

Table 1: Second-Order Rate Constants for the Reaction of Benzyl Bromide and p-Nitrobenzyl Bromide with Various Amines. [1]

Nucleophile (Base)	Substrate	Solvent	Temperature (°C)	k (10⁻² mol⁻¹min⁻¹)
p-Toluidine	Benzyl bromide	Nitrobenzene-Ethanol (80:20 v/v)	80	1.0
m-Toluidine	Benzyl bromide	Nitrobenzene-Ethanol (80:20 v/v)	80	0.8
Aniline	Benzyl bromide	Nitrobenzene-Ethanol (80:20 v/v)	80	0.6
p-Chloroaniline	Benzyl bromide	Nitrobenzene-Ethanol (80:20 v/v)	80	1.2
Various amines	p-Nitrobenzyl bromide	Nitrobenzene-Ethanol (80:20 v/v)	Not specified	Consistently slower than benzyl bromide

The data in Table 1 indicates that aliphatic amines react much faster than aromatic amines with benzyl bromide.[1] The reactions are total second order.[1] Electron-donating groups on the nucleophile generally increase the reaction rate, while electron-withdrawing groups on the substrate (like the nitro group in p-nitrobenzyl bromide) decrease the rate of S_N2 reactions.[1][2]

Expected Reactivity of 3-Bromo-5-(bromomethyl)pyridine:

For 3-Bromo-5-(bromomethyl)pyridine, the pyridine nitrogen acts as an electron-withdrawing group, which is expected to deactivate the benzylic carbon towards S_N2 attack, similar to the effect of a nitro group. The bromo substituent at the 3-position will also contribute to this deactivation through its inductive electron-withdrawing effect. Consequently, 3-Bromo-5-(bromomethyl)pyridine is predicted to react slower than unsubstituted benzyl bromide in S_N2 reactions.

Table 2: First-Order Rate Constants for the Solvolysis of Substituted Benzyl Chlorides. [3]

Substituent	Solvent	Temperature (°C)	k_solv (s⁻¹)
4-Methoxy	20% acetonitrile in water	25	2.2
3,4-Dinitro	20% acetonitrile in water	25	1.1 x 10⁻⁸

The solvolysis data in Table 2 for substituted benzyl chlorides, which often proceed through an S_N1 or borderline mechanism, demonstrates a significant substituent effect. Electron-donating groups like 4-methoxy dramatically accelerate the reaction by stabilizing the carbocation intermediate, while electron-withdrawing groups like 3,4-dinitro strongly decelerate it.[3] This highlights the sensitivity of benzylic systems to electronic effects.

Experimental Protocols

Detailed methodologies are crucial for reproducible kinetic studies. Below is a general protocol for a conductometric analysis of the reaction between a benzylic bromide and an amine, a common method for studying such reactions.[4]

Conductometric Method for Kinetic Analysis

This method is suitable for reactions that produce ions, leading to a change in the conductivity of the solution over time.

Materials and Equipment:

• Thermostated water bath

• Conductivity meter with a dipping cell

• Volumetric flasks and pipettes

• High-purity solvents (e.g., methanol, acetone)

• Benzylic bromide substrate (e.g., 3-Bromo-5-(bromomethyl)pyridine)

• Nucleophile (e.g., a substituted aniline)

Procedure:

• Reagent Preparation: Prepare stock solutions of the benzylic bromide and the nucleophile in the chosen solvent at known concentrations. For a second-order reaction, a typical concentration for the benzylic bromide would be 0.02 M and for the amine 0.04 M.[5]

• Temperature Equilibration: Place the reactant solutions in the thermostated water bath to allow them to reach the desired reaction temperature.

• Reaction Initiation: Pipette a known volume of the nucleophile solution into a reaction vessel. Place the conductivity cell into this solution. To initiate the reaction, rapidly add a known volume of the thermostated benzylic bromide solution and start the timer simultaneously.

• Data Acquisition: Record the conductivity of the reaction mixture at regular time intervals until the reaction is complete or for a sufficient duration to determine the rate constant.

• Data Analysis: The second-order rate constant (k) can be determined by plotting 1/(C₀ - Cₜ) versus time, where C₀ is the initial concentration of the reactants and Cₜ is the concentration at time t, which can be related to the change in conductivity.

Alternative Method: Stopped-Flow Kinetics

For very fast reactions, techniques like stopped-flow spectroscopy are employed.[6] This method allows for the rapid mixing of reactants and monitoring of the reaction progress on a millisecond timescale by observing changes in absorbance or fluorescence.[7][8] A stopped-flow instrument uses drive motors to rapidly push two reactant solutions from syringes into a mixing chamber, after which the mixture flows into an observation cell for analysis.[7]

Visualizations

Reaction Mechanism

The nucleophilic substitution reaction of a primary benzylic bromide, such as 3-Bromo-5-(bromomethyl)pyridine, with a nucleophile (Nu⁻) is expected to proceed via an S_N2 mechanism. This is a concerted, one-step process involving a backside attack by the nucleophile on the electrophilic carbon, leading to an inversion of stereochemistry.

References

• 1. academic.oup.com [academic.oup.com]
• 2. ias.ac.in [ias.ac.in]
• 3. Changes in Mechanism and Transition State Structure for Solvolysis Reactions of Ring Substituted Benzyl Chlorides in Aqueous Solution - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. researchgate.net [researchgate.net]
• 7. Application of Stopped-flow Kinetics Methods to Investigate the Mechanism of Action of a DNA Repair Protein - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Rapid Ribonuclease P Kinetics Measured by Stopped-Flow Fluorescence and Fluorescence Anisotropy - PubMed [pubmed.ncbi.nlm.nih.gov]

Spectroscopic Analysis for the Structural Confirmation of 3-Bromo-5-(bromomethyl)pyridine Derivatives: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of standard spectroscopic techniques for the structural elucidation of 3-Bromo-5-(bromomethyl)pyridine and its derivatives. The presented data, while based on established principles and spectral data of analogous compounds, serves as a predictive framework for researchers. Detailed experimental protocols are provided to support the replication of these analyses.

Structural Confirmation: A Multi-faceted Spectroscopic Approach

The unambiguous structural confirmation of 3-Bromo-5-(bromomethyl)pyridine relies on the synergistic interpretation of data from multiple spectroscopic techniques. Proton Nuclear Magnetic Resonance (¹H NMR) and Carbon-13 Nuclear Magnetic Resonance (¹³C NMR) spectroscopy provide detailed information about the carbon-hydrogen framework. Mass Spectrometry (MS) confirms the molecular weight and elemental composition, particularly the presence of two bromine atoms through their characteristic isotopic pattern. Infrared (IR) Spectroscopy helps to identify key functional groups and the substitution pattern on the pyridine ring.

Comparative Spectroscopic Data

The following tables summarize the expected quantitative data for the structural confirmation of 3-Bromo-5-(bromomethyl)pyridine. These values are predicted based on the analysis of structurally similar substituted pyridines and brominated organic compounds.

Table 1: Predicted ¹H NMR Spectroscopic Data for 3-Bromo-5-(bromomethyl)pyridine

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~8.6	Doublet	1H	H-2
~8.5	Singlet	1H	H-6
~7.9	Triplet	1H	H-4
~4.5	Singlet	2H	-CH₂Br

Solvent: CDCl₃, Reference: TMS (δ 0.00)

Table 2: Predicted ¹³C NMR Spectroscopic Data for 3-Bromo-5-(bromomethyl)pyridine

Chemical Shift (δ, ppm)	Assignment
~151	C-2
~150	C-6
~140	C-4
~135	C-5
~122	C-3
~30	-CH₂Br

Solvent: CDCl₃

Table 3: Predicted Mass Spectrometry Data for 3-Bromo-5-(bromomethyl)pyridine

m/z	Relative Abundance	Assignment
251	~50%	[M]⁺ (with ⁷⁹Br, ⁸¹Br)
249	100%	[M]⁺ (with two ⁷⁹Br)
253	~50%	[M]⁺ (with two ⁸¹Br)
170	Variable	[M - Br]⁺
91	Variable	[M - Br - HBr]⁺

Ionization Mode: Electron Ionization (EI)

Table 4: Predicted FT-IR Spectroscopic Data for 3-Bromo-5-(bromomethyl)pyridine

Wavenumber (cm⁻¹)	Intensity	Assignment
3100-3000	Medium	Aromatic C-H stretch
1580-1550	Strong	C=C/C=N ring stretching
1450-1400	Medium	C=C/C=N ring stretching
1250-1200	Strong	C-H in-plane bending
1100-1000	Strong	C-Br stretch (aryl)
700-650	Strong	C-Br stretch (alkyl)

Sample State: KBr pellet or thin film

Experimental Protocols

Detailed methodologies for the key spectroscopic experiments are provided below.

¹H and ¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve approximately 10-20 mg of the 3-Bromo-5-(bromomethyl)pyridine derivative in 0.6-0.8 mL of deuterated chloroform (CDCl₃). Add a small amount of tetramethylsilane (TMS) as an internal standard (δ 0.00 ppm).

• Instrumentation: Utilize a 400 MHz (or higher) NMR spectrometer.

• ¹H NMR Acquisition:

  • Acquire the spectrum at room temperature.

  • Use a standard single-pulse sequence.

  • Set the spectral width to cover the range of -1 to 10 ppm.

  • Apply a 90° pulse with a relaxation delay of 5 seconds.

  • Accumulate at least 16 scans to ensure a good signal-to-noise ratio.

• ¹³C NMR Acquisition:

  • Acquire the spectrum using a proton-decoupled pulse sequence.

  • Set the spectral width to cover the range of 0 to 200 ppm.

  • Apply a 45° pulse with a relaxation delay of 2 seconds.

  • Accumulate a sufficient number of scans (typically >1024) to obtain a high-quality spectrum due to the low natural abundance of ¹³C.

• Data Processing: Process the acquired Free Induction Decay (FID) with an appropriate window function (e.g., exponential multiplication) and perform a Fourier transform. Phase and baseline correct the spectrum. Calibrate the chemical shifts using the TMS signal.

Mass Spectrometry (MS)

• Sample Preparation: Dissolve a small amount of the sample (approximately 1 mg/mL) in a volatile organic solvent such as methanol or acetonitrile.

• Instrumentation: Use a mass spectrometer equipped with an Electron Ionization (EI) source.

• Acquisition:

  • Introduce the sample into the ion source via a direct insertion probe or through a gas chromatograph (GC) for purified samples.

  • Set the electron energy to 70 eV.

  • Scan a mass range of m/z 50-350.

• Data Analysis: Analyze the resulting mass spectrum for the molecular ion peak and the characteristic isotopic pattern of two bromine atoms (a 1:2:1 ratio for the [M]⁺, [M+2]⁺, and [M+4]⁺ peaks). Identify major fragment ions to further support the proposed structure.

Fourier-Transform Infrared (FT-IR) Spectroscopy

• Sample Preparation:

  • KBr Pellet Method: Mix approximately 1-2 mg of the solid sample with ~100 mg of dry potassium bromide (KBr) powder. Grind the mixture to a fine powder and press it into a transparent pellet using a hydraulic press.

  • Thin Film Method: If the sample is a low-melting solid or an oil, dissolve it in a volatile solvent, cast a thin film onto a salt plate (e.g., NaCl or KBr), and allow the solvent to evaporate.

• Instrumentation: Use a standard FT-IR spectrometer.

• Acquisition:

  • Record a background spectrum of the empty sample compartment or the pure KBr pellet.

  • Place the sample in the spectrometer's beam path.

  • Acquire the sample spectrum over the range of 4000-400 cm⁻¹.

  • Co-add at least 16 scans to improve the signal-to-noise ratio.

• Data Analysis: The instrument software will automatically ratio the sample spectrum to the background spectrum to produce the final absorbance or transmittance spectrum. Analyze the spectrum for characteristic absorption bands corresponding to the functional groups present in the molecule.

Visualization of Analytical Workflow and Structural Elucidation

The following diagrams illustrate the experimental workflow and the logical process of confirming the structure of 3-Bromo-5-(bromomethyl)pyridine from the spectroscopic data.

Caption: Experimental workflow for the spectroscopic analysis of 3-Bromo-5-(bromomethyl)pyridine.

Caption: Logical relationship between structural features and spectroscopic evidence.

A Comparative Guide to Halide Leaving Group Ability in Pyridine Systems: Bromide vs. Other Halides

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the leaving group ability of bromide versus other halides (fluoride, chloride, and iodide) in nucleophilic aromatic substitution (SNAr) reactions on pyridine systems. Understanding these relative reactivities is crucial for the rational design of synthetic routes to a wide array of functionalized pyridines used in pharmaceuticals, agrochemicals, and materials science. This document synthesizes experimental data to elucidate the factors governing this reactivity.

The Mechanism of Nucleophilic Aromatic Substitution (SNAr) in Pyridines

The reactivity of halopyridines in SNAr reactions is primarily dictated by a two-step addition-elimination mechanism. The first and typically rate-determining step involves the attack of a nucleophile on the carbon atom bearing the halide, leading to the formation of a high-energy, negatively charged intermediate known as a Meisenheimer complex. The aromaticity of the pyridine ring is then restored in the second, faster step by the expulsion of the halide leaving group.

A key feature of SNAr on pyridines is the ability of the ring nitrogen to stabilize the negative charge of the Meisenheimer complex through resonance, particularly when the leaving group is at the 2- or 4-position. This inherent electronic property makes pyridines more susceptible to nucleophilic attack compared to their carbocyclic aromatic counterparts.

The "element effect" in SNAr reactions is often inverted compared to aliphatic nucleophilic substitution (SN2) reactions. In SNAr, the rate is governed by the stability of the Meisenheimer complex. Halogens that are more electronegative can better stabilize the developing negative charge through their inductive effect, thus lowering the activation energy of the rate-determining step.[1][2] This leads to a general reactivity trend of F > Cl ≈ Br > I.[1]

References

• 1. The Element Effect Revisited: Factors Determining Leaving Group Ability in Activated Nucleophilic Aromatic Substitution Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Navigating Chemical Diversity: A Comparative Guide to the Efficacy of 3-Bromo-5-(bromomethyl)pyridine in Library Synthesis

For researchers, scientists, and drug development professionals embarking on the synthesis of novel compound libraries, the choice of a versatile and efficient building block is paramount. This guide provides a comprehensive comparison of 3-Bromo-5-(bromomethyl)pyridine, a key bifunctional scaffold, against other alternatives in the context of library synthesis. By examining available experimental data and outlining detailed protocols, this document aims to inform strategic decisions in the construction of diverse chemical libraries for drug discovery and other applications.

3-Bromo-5-(bromomethyl)pyridine serves as a valuable starting point for generating libraries of 3,5-disubstituted pyridines, a scaffold of significant interest in medicinal chemistry due to its presence in numerous bioactive molecules.[1][2] The two reactive sites, the bromine atom on the pyridine ring and the bromomethyl group, allow for sequential and orthogonal functionalization, enabling the introduction of a wide range of chemical diversity. The bromine at the 3-position is amenable to various cross-coupling reactions, such as Suzuki and Buchwald-Hartwig amination, while the bromomethyl group at the 5-position readily undergoes nucleophilic substitution.

Performance Comparison of Bifunctional Pyridine Scaffolds

The efficacy of a building block in library synthesis is determined by several factors, including reaction yield, purity of the final products, and the achievable diversity of the library. While direct head-to-head comparative studies for a large library synthesis using 3-Bromo-5-(bromomethyl)pyridine are not extensively documented in the literature, we can infer its potential performance by examining data from the synthesis of 3,5-disubstituted pyridine libraries using analogous building blocks.

Building Block/Method	Reaction Type(s)	Typical Yields	Key Advantages	Potential Limitations
3,5-Dibromopyridine	Suzuki Coupling, Buchwald-Hartwig Amination	40-85%[3]	Commercially available, well-established reactivity.	Requires sequential diversification, potentially leading to longer synthetic routes.
3-Bromo-5-hydroxypyridine	Etherification, Suzuki Coupling	60-95%	Allows for the introduction of ether linkages, expanding chemical space.	May require protection/deprotection steps for the hydroxyl group.
5-Bromonicotinic acid	Amide coupling, Suzuki Coupling	50-90%	Enables the formation of amide bonds, a common feature in bioactive molecules.	Carboxylic acid activation required.
3-Bromo-5-(chloromethyl)pyridine	Nucleophilic Substitution, Suzuki Coupling	Similar reactivity to the bromo-analog is expected.	Chloro group can offer different reactivity profiles compared to bromo.	Less commonly cited in library synthesis literature compared to the bromo-analog.

Experimental Protocols

Detailed and robust experimental protocols are crucial for the successful implementation of library synthesis. Below are representative procedures for the diversification of a 3,5-disubstituted pyridine scaffold, which can be adapted for use with 3-Bromo-5-(bromomethyl)pyridine.

General Procedure for Suzuki Coupling at the 3-Position

A reaction vessel is charged with 3,5-dibromopyridine (1.0 eq), the corresponding boronic acid (1.2 eq), palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 eq), and a base (e.g., Na₂CO₃, 3.0 eq).[3] A mixture of toluene, ethanol, and water is added, and the reaction is stirred under a nitrogen atmosphere at 90°C overnight.[3] After cooling, the reaction is diluted with water and extracted with an organic solvent. The combined organic layers are washed, dried, and concentrated. The crude product is then purified by chromatography to yield the 3-substituted-5-bromopyridine intermediate.

General Procedure for Buchwald-Hartwig Amination at the 3-Position

To a solution of the 3-bromo-5-substituted pyridine (1.0 eq) and the desired amine (1.2 eq) in an anhydrous solvent (e.g., THF) under an argon atmosphere, a palladium catalyst (e.g., Pd(OAc)₂), a phosphine ligand (e.g., Xphos), and a base (e.g., Cs₂CO₃) are added.[3] The reaction mixture is stirred at an elevated temperature (e.g., 70°C) overnight. After completion, the reaction is diluted with water and extracted with an organic solvent. The combined organic layers are washed, dried, and concentrated, followed by purification of the product.[3]

General Procedure for Nucleophilic Substitution at the 5-Bromomethyl Position

To a solution of the 3-substituted-5-(bromomethyl)pyridine (1.0 eq) in a suitable solvent (e.g., DMF or acetonitrile), the desired nucleophile (e.g., an amine, thiol, or alcohol, 1.2-1.5 eq) and a base (e.g., K₂CO₃ or Et₃N) are added. The reaction mixture is stirred at room temperature or with gentle heating until the starting material is consumed (monitored by TLC or LC-MS). The reaction is then quenched with water and extracted with an organic solvent. The organic layer is washed, dried, and concentrated to afford the crude product, which is then purified.

Visualizing Synthetic Strategies

The following diagrams illustrate the logical flow of a diversity-oriented synthesis approach using a bifunctional pyridine scaffold.

Caption: A generalized workflow for creating a diverse library of 3,5-disubstituted pyridines.

Caption: Orthogonal reaction pathways for diversifying the 3-Bromo-5-(bromomethyl)pyridine scaffold.

Conclusion

3-Bromo-5-(bromomethyl)pyridine stands as a potent and versatile building block for the construction of 3,5-disubstituted pyridine libraries. Its two distinct reactive handles allow for a high degree of diversification through well-established and robust chemical transformations. While direct, large-scale comparative data is limited, the wealth of information on the synthesis of substituted pyridines suggests that this reagent can be employed with high efficiency. The provided experimental frameworks offer a solid foundation for researchers to develop and optimize their library synthesis protocols. The strategic application of such bifunctional building blocks is crucial in accelerating the discovery of novel chemical entities with desired biological activities.

References

• 1. OPA-Based Bifunctional Linker for Protein Labeling and Profiling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. lifechemicals.com [lifechemicals.com]
• 3. 3,5-disubstituted pyridines with potent activity against drug-resistant Mycobacterium tuberculosis clinical isolates - PMC [pmc.ncbi.nlm.nih.gov]

Scaling Up Synthesis: A Cost-Benefit Analysis of 3-Bromo-5-(bromomethyl)pyridine and its Alternatives

For researchers, scientists, and drug development professionals, the selection of building blocks in scale-up synthesis is a critical decision governed by a delicate balance of cost, efficiency, safety, and regulatory compliance. The functionalized pyridine derivative, 3-Bromo-5-(bromomethyl)pyridine, and its analogues are valuable electrophilic intermediates for introducing the 3-bromo-5-pyridylmethyl moiety into target molecules, a common scaffold in pharmaceuticals. This guide provides an objective comparison of the synthesis and application of bromomethylpyridines versus their chloromethyl counterparts, with a specific case study on the manufacturing of the antihistamine Rupatadine.

Performance Comparison: Bromomethyl vs. Chloromethyl Pyridine Intermediates

The primary decision point in utilizing a halomethylpyridine in large-scale synthesis often lies in the choice between a bromomethyl or a chloromethyl derivative. While bromides are typically more reactive, this increased reactivity can be a double-edged sword in a manufacturing environment, leading to more side products and less stable intermediates. The following tables provide a comparative overview based on the synthesis of Rupatadine, where 3-(bromomethyl)-5-methylpyridine and 3-(chloromethyl)-5-methylpyridine are key intermediates.

Table 1: Comparison of Intermediate Synthesis Routes

Parameter	3-(Bromomethyl)-5-methylpyridine Route	3-(Chloromethyl)-5-methylpyridine Route	Analysis
Starting Material	3,5-Lutidine (3,5-Dimethylpyridine)	5-Methyl-3-pyridylmethanol	The chloro-route begins with a more advanced, oxidized starting material.
Key Reagent	N-Bromosuccinimide (NBS)	Thionyl chloride (SOCl₂)	Both are common industrial reagents, but thionyl chloride can present handling and off-gassing challenges (SO₂).
Typical Solvent	Carbon tetrachloride (CCl₄)[1][2]	Toluene or 1,4-Dioxane[3][4]	The use of CCl₄ is a significant drawback due to its toxicity and environmental regulations. Toluene is a preferable industrial solvent.
Reaction Type	Free radical bromination	Chlorination of an alcohol	The free radical reaction is often less selective, leading to a wider range of impurities.
Known Impurities	Di-bromo, tri-bromo, and tetra-bromo species; unreacted 3,5-Lutidine[2][3]	Fewer process-related impurities reported.	The formation of poly-halogenated impurities in the bromo-route complicates purification and can lead to difficult-to-remove dimeric impurities in the final API.[2]
Reported Yield	Lower, with significant byproducts. A 19% conversion was noted in one process.[2]	High yield.[3]	The chloro-route is reported to be significantly more efficient in producing the desired intermediate.

Table 2: Comparison in the N-Alkylation of Desloratadine to Synthesize Rupatadine

Parameter	Using 3-(Bromomethyl)-5-methylpyridine	Using 3-(Chloromethyl)-5-methylpyridine	Analysis
Reactivity	Higher. Alkyl bromides are generally more reactive than alkyl chlorides.[5]	Lower. May require slightly more forcing conditions or longer reaction times.	The higher reactivity of the bromide can lead to over-alkylation and the formation of quaternary salt impurities.[4]
Overall Process Yield	Reported as low as 40%.[3]	Reported as high as 85.27%.[3]	The cleaner synthesis of the chloro-intermediate and potentially more controlled alkylation lead to a dramatically higher overall yield.
Purification	Chromatographic purification often required, which is undesirable for scale-up.[1]	Purification is simpler, often achievable through crystallization.	The need for chromatography at scale significantly increases solvent usage, time, and cost.
Commercial Viability	Considered commercially unattractive due to multi-step extractive work-up and low yield.[1][3]	Described as an improved and industrially feasible process.[3]	The chloro-route presents a clear advantage in terms of process efficiency and cost-effectiveness for large-scale production.

Cost-Benefit Analysis Summary

3-Bromo-5-(bromomethyl)pyridine (and its analogs):

• Benefits:

  • Higher intrinsic reactivity of the bromomethyl group may allow for milder reaction conditions in the subsequent alkylation step.[5]

• Costs:

  • The synthesis from simpler precursors like lutidine often involves less selective radical reactions, leading to a complex impurity profile that is difficult and costly to manage at scale.[2]

  • Historically uses hazardous solvents like carbon tetrachloride.[1]

  • Lower overall process yields significantly increase the cost per kilogram of the final product.

  • The need for chromatographic purification is a major bottleneck in a manufacturing setting.

Alternative: 3-Chloro-5-(chloromethyl)pyridine (and its analogs):

• Benefits:

  • Significantly higher overall process yields (over double in the Rupatadine case study), leading to a much lower cost of goods.[3]

  • Cleaner synthesis of the intermediate with fewer problematic impurities, simplifying downstream purification.[3]

  • Avoids the use of highly toxic and environmentally damaging solvents like CCl₄.

  • The process is described as more robust and suitable for industrial application.[3]

• Costs:

  • The starting material (e.g., a hydroxymethylpyridine) is a more advanced intermediate than the corresponding methylpyridine, which may have a higher initial purchase price.

  • The lower reactivity of the chloromethyl group might necessitate slightly longer reaction times or higher temperatures for the alkylation step, which could have minor cost implications for reactor time.

Logical Workflow: Reagent Selection for Scale-Up

The decision to use a bromo- or chloro- intermediate in scale-up synthesis is a multi-faceted process driven by a techno-economic evaluation. The following diagram illustrates the key considerations.

Caption: Decision workflow for selecting a halomethylpyridine intermediate for scale-up synthesis.

Experimental Protocols

Protocol 1: Synthesis of 3-(Chloromethyl)-5-methylpyridine Hydrochloride (Impurity A in Rupatadine Synthesis)[4]

This protocol outlines the synthesis of the chloro-intermediate, which is favored for scale-up.

• Materials:

  • 5-Methyl-3-pyridylmethanol

  • Toluene

  • Thionyl chloride (SOCl₂)

• Procedure:

  • Dissolve 5-methyl-3-pyridylmethanol in toluene in a suitable reactor equipped with a stirrer, temperature probe, and reflux condenser.

  • Slowly add thionyl chloride to the solution while maintaining the temperature between 20-40°C. The addition is exothermic and may require cooling.

  • Once the addition is complete, heat the reaction mixture to reflux (approximately 60°C) and maintain for 2 hours, monitoring for completion by a suitable analytical method (e.g., TLC, HPLC).

  • After the reaction is complete, cool the mixture and distill off the toluene under vacuum to yield the crude 3-(chloromethyl)-5-methylpyridine hydrochloride.

Protocol 2: N-Alkylation of Desloratadine with 3-(Chloromethyl)-5-methylpyridine to form Rupatadine[4]

This procedure describes the subsequent use of the chloro-intermediate in the synthesis of the final API.

• Materials:

  • 3-(Chloromethyl)-5-methylpyridine hydrochloride

  • Desloratadine

  • Toluene

  • Potassium carbonate (K₂CO₃)

  • Tetrabutylammonium bromide (TBAB) or other suitable phase-transfer catalyst

• Procedure:

  • Charge the reactor with a solution of 3-(chloromethyl)-5-methylpyridine and Desloratadine in toluene.

  • Add solid potassium carbonate as the base and a catalytic amount of TBAB.

  • Heat the reaction mass to 70°C with vigorous stirring to ensure good mixing between the phases.

  • Maintain the reaction at 70°C for 6-8 hours, monitoring for completion.

  • Upon completion, cool the reaction mixture. The work-up typically involves phase separation, washing of the organic layer, and crystallization of the Rupatadine product, avoiding the need for chromatography.

Conclusion

While bromomethylpyridines like 3-Bromo-5-(bromomethyl)pyridine offer high reactivity, a thorough cost-benefit analysis for scale-up synthesis often favors their chloromethyl counterparts. The case study of Rupatadine synthesis demonstrates that a process utilizing a chloro-intermediate can offer a substantially higher overall yield, a cleaner impurity profile, and avoid problematic solvents.[2][3] These advantages typically outweigh the slightly lower reactivity of the C-Cl bond and lead to a more economical, robust, and environmentally responsible manufacturing process. For drug development professionals, this underscores the importance of evaluating not just the final step of a synthesis but the entire manufacturing chain, including the preparation of key intermediates, when making decisions for scale-up.

References

• 1. WO2006114676A2 - A process for the preparation of rupatadine - Google Patents [patents.google.com]
• 2. EP2824103B1 - An improved process for the preparation of Rupatadine Fumarate - Google Patents [patents.google.com]
• 3. Process For The Synthesis Of Rupatadine [quickcompany.in]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

Characterization of Impurities in 3-Bromo-5-(bromomethyl)pyridine Synthesis: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The synthesis of 3-Bromo-5-(bromomethyl)pyridine, a key intermediate in the development of various pharmaceutical compounds, necessitates rigorous control over its impurity profile to ensure the safety and efficacy of the final active pharmaceutical ingredient (API). This guide provides a comparative analysis of impurities arising from a common synthetic route and outlines detailed experimental protocols for their characterization.

Common Synthesis Route and Potential Impurities

A prevalent industrial synthesis of 3-Bromo-5-(bromomethyl)pyridine commences with 3,5-lutidine. The process typically involves two key transformations:

• Electrophilic Bromination: The pyridine ring of 3,5-lutidine is first monobrominated to yield 3-bromo-5-methylpyridine.

• Radical Bromination: The methyl group of 3-bromo-5-methylpyridine is then subjected to radical bromination, commonly using N-bromosuccinimide (NBS) and a radical initiator, to afford the desired product.[1][2][3][4]

This synthetic pathway can lead to the formation of several process-related impurities, which can be broadly categorized as unreacted starting materials and intermediates, byproducts from side reactions, and degradation products.

Table 1: Potential Impurities in the Synthesis of 3-Bromo-5-(bromomethyl)pyridine from 3,5-Lutidine

Impurity Name	Structure	CAS Number	Origin
3,5-Lutidine	591-22-0	Unreacted starting material
3-Bromo-5-methylpyridine	3430-16-8	Unreacted intermediate
3,5-Dibromo-lutidine	Not readily available	Byproduct of over-bromination in the first step
3,5-Bis(bromomethyl)pyridine	35991-75-4	Byproduct of over-bromination in the second step[5][6]
3-Bromo-5-(dibromomethyl)pyridine	Not readily available	Byproduct of over-bromination of the methyl group
3-Bromo-5-methylpyridine-N-oxide	Not readily available	Oxidation of the intermediate
3-Bromo-5-(hydroxymethyl)pyridine	16135-37-6	Hydrolysis of the final product

Alternative Synthesis Route

Characterization of Impurities: Experimental Protocols

A combination of chromatographic and spectroscopic techniques is essential for the comprehensive characterization of impurities.

High-Performance Liquid Chromatography (HPLC) for Quantitative Analysis

HPLC is the primary technique for quantifying the levels of known and unknown impurities. A reverse-phase method is generally suitable for separating the target compound from its less polar and more polar impurities.

Protocol 1: HPLC Method for Impurity Profiling

• Instrumentation: HPLC system with a UV/Vis or Diode Array Detector (DAD).

• Column: C18 column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase A: 0.1% Formic acid in Water.

• Mobile Phase B: 0.1% Formic acid in Acetonitrile.

• Gradient:

  • 0-5 min: 10% B

  • 5-25 min: 10% to 90% B

  • 25-30 min: 90% B

  • 30-31 min: 90% to 10% B

  • 31-35 min: 10% B

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 260 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve approximately 10 mg of the sample in 10 mL of a 50:50 mixture of Mobile Phase A and B.

This method should provide good separation of the main component from potential impurities such as the starting material, intermediate, and the dibrominated byproduct. The relative retention times will depend on the specific impurity. Generally, more polar impurities (e.g., hydrolysis products) will elute earlier, while less polar impurities (e.g., over-brominated species) will have longer retention times.

Gas Chromatography-Mass Spectrometry (GC-MS) for Volatile Impurities and Structural Elucidation

GC-MS is a powerful tool for identifying and quantifying volatile and semi-volatile impurities. It provides both retention time data for quantification and mass spectra for structural confirmation.

Protocol 2: GC-MS Method for Impurity Identification

• Instrumentation: Gas chromatograph coupled to a mass spectrometer with an electron ionization (EI) source.

• Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Oven Temperature Program:

  • Initial temperature: 80 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 280 °C.

  • Hold: 5 minutes at 280 °C.

• Inlet Temperature: 250 °C.

• Transfer Line Temperature: 280 °C.

• Injection Mode: Split (e.g., 50:1).

• Injection Volume: 1 µL.

• MS Scan Range: m/z 40-400.

• Sample Preparation: Prepare a 1 mg/mL solution of the sample in a suitable solvent like dichloromethane or ethyl acetate.

The mass spectra obtained can be compared against spectral libraries (e.g., NIST) for tentative identification of impurities.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Confirmation

¹H and ¹³C NMR spectroscopy are invaluable for the definitive structural elucidation of isolated impurities and for confirming the structure of the main product.

Protocol 3: ¹H NMR Spectroscopy

• Instrumentation: 400 MHz (or higher) NMR spectrometer.

• Sample Preparation: Dissolve 5-10 mg of the sample in approximately 0.7 mL of a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆) containing tetramethylsilane (TMS) as an internal standard (0.00 ppm).

• Acquisition: Acquire a standard proton spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio.

Characteristic signals for the product and its impurities can be identified. For instance, the benzylic protons of the -CH₂Br group in the final product will appear as a singlet, while the methyl protons of the intermediate 3-bromo-5-methylpyridine will also be a singlet but at a different chemical shift. The presence of 3,5-bis(bromomethyl)pyridine would be indicated by two singlets for the two non-equivalent bromomethyl groups.

Workflow and Logic Diagrams

Caption: Workflow for the synthesis and impurity characterization of 3-Bromo-5-(bromomethyl)pyridine.

Caption: Logical relationship of analytical techniques for impurity profiling.

References

• 1. N-Bromosuccinimide - Wikipedia [en.wikipedia.org]
• 2. Allylic Bromination by NBS with Practice Problems - Chemistry Steps [chemistrysteps.com]
• 3. Bromination reactions that use NBS(active/inactive aromatic ring brominationActive/inactive aromatic ring bromination:Bromination reactions that use NBS(2):N-bromo compounds(4):Discussion series on bromination/iodination reactions 4 – Chemia [chemia.manac-inc.co.jp]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. 3,5-Bis(bromomethyl)pyridine hydrobromide | CymitQuimica [cymitquimica.com]
• 6. 3,5-Bis(bromomethyl)pyridine | C7H7Br2N | CID 10611703 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Synthesis method of 3-bromo-5-methylpyridine - Eureka | Patsnap [eureka.patsnap.com]

Safety & Regulatory Compliance

Safe Disposal of 3-Bromo-5-(bromomethyl)pyridine: A Procedural Guide

The proper disposal of 3-Bromo-5-(bromomethyl)pyridine is essential for laboratory safety and environmental compliance. As a halogenated organic compound, it is classified as hazardous waste and must be handled with strict adherence to established protocols. This guide provides detailed, step-by-step instructions for its safe disposal, intended for researchers, scientists, and drug development professionals.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, ensure that all appropriate personal protective equipment (PPE) is in use. This compound should be handled in a well-ventilated area, preferably within a certified chemical fume hood.

Required PPE:

• Eye Protection: Chemical safety goggles or a face shield.[1][2]

• Hand Protection: Chemical-resistant gloves, such as nitrile rubber. Inspect gloves for integrity before use.[2][3]

• Body Protection: A laboratory coat must be worn.[2][3]

Hazard Classification and Data

While specific toxicological data for 3-Bromo-5-(bromomethyl)pyridine is limited, the hazard classifications from safety data sheets (SDS) provide essential information for safe handling and disposal.

Data Point	Classification/Value
GHS Pictogram	GHS05 (Corrosion)
Signal Word	Danger
Hazard Statements	H302 (Harmful if swallowed), H314 (Causes severe skin burns and eye damage)
Precautionary Statements	P260, P264, P270, P280, P301+P330+P331, P304+P340, P330, P363, P405, P501

Step-by-Step Disposal Protocol

1. Waste Identification and Segregation:

• Classify 3-Bromo-5-(bromomethyl)pyridine and any materials contaminated with it as "Hazardous Waste."[4]

• This compound falls into the category of halogenated organic compounds.[2][4] It must be collected in a waste stream specifically designated for this class of chemicals.[2][3]

• Crucially, do not mix this waste with incompatible materials such as strong acids, bases, or oxidizing agents to prevent dangerous reactions.[4][5][6]

2. Waste Collection:

• For Solid Waste: Carefully transfer any unused or waste 3-Bromo-5-(bromomethyl)pyridine solid into the designated waste container using a clean spatula. Avoid the creation of dust.[3]

• For Solutions: Pour solutions containing the compound into the designated liquid halogenated organic waste container.[3]

• For Contaminated Materials: Any items such as gloves, absorbent pads from spill cleanups, or weighing papers that are contaminated must also be placed in the solid hazardous waste container.[3]

3. Container Management:

• Container Type: Use a chemically compatible, leak-proof container with a secure screw-top cap. High-density polyethylene (HDPE) or glass containers are generally suitable.[3][4][6][7]

• Labeling: The waste container must be clearly and accurately labeled. The label must include:

  • The words "Hazardous Waste."[4][7]

  • The full chemical name: "3-Bromo-5-(bromomethyl)pyridine." Do not use abbreviations or chemical formulas.[4]

  • If it is a mixture, list all constituents and their approximate percentages.[4]

• Container State: Keep the waste container closed at all times, except when adding waste.[7]

4. Decontamination of Original Containers:

• Original containers must be triple-rinsed with a suitable solvent (e.g., acetone or ethanol).[3]

• The rinsate from this process is also considered hazardous waste and must be collected in the appropriate liquid halogenated organic waste container.[3]

5. Spill Management:

• In the event of a spill, absorb the material using an inert substance like sand or vermiculite.[4]

• Collect the absorbed material and place it into a sealed, designated container for hazardous waste.[4]

• Do not allow the chemical to enter drains or waterways.[4]

• Decontaminate the spill area with soap and water, and collect all cleaning materials as hazardous waste.[3]

6. Final Disposal:

• Store the sealed and labeled hazardous waste container in a designated, safe, and secure location, segregated from incompatible materials.

• Contact your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal company to schedule a pickup.[4]

• Under no circumstances should this chemical be disposed of down the drain or in regular trash.[4]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 3-Bromo-5-(bromomethyl)pyridine.

Caption: Disposal Workflow for 3-Bromo-5-(bromomethyl)pyridine.

References

• 1. angenechemical.com [angenechemical.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. fishersci.com [fishersci.com]
• 6. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 7. mtu.edu [mtu.edu]

Safe Handling and Disposal of 3-Bromo-5-(bromomethyl)pyridine: A Comprehensive Guide

For researchers, scientists, and drug development professionals, ensuring laboratory safety is paramount, especially when handling reactive chemical compounds such as 3-Bromo-5-(bromomethyl)pyridine. This guide provides essential, immediate safety and logistical information, including detailed operational and disposal plans, to foster a secure research environment.

Personal Protective Equipment (PPE)

To mitigate risks associated with handling 3-Bromo-5-(bromomethyl)pyridine, the use of appropriate personal protective equipment is mandatory. The following table summarizes the required PPE for different parts of the body, based on safety data sheets for the compound and structurally similar chemicals.[1]

Body Part	Personal Protective Equipment	Specifications and Guidelines
Eyes/Face	Chemical Splash Goggles and Face Shield	Goggles must conform to EU Standard EN166 or NIOSH (US) approved standards.[2] A face shield should be worn over goggles, particularly when there is a risk of splashing.[1][3]
Hands	Chemical-Resistant Gloves	Inspect gloves prior to use.[4] Use proper glove removal technique to avoid skin contact. Dispose of contaminated gloves after use in accordance with good laboratory practices and applicable laws.[3]
Body	Flame-Resistant Laboratory Coat	A fully buttoned lab coat is recommended.[1] A complete suit protecting against chemicals may be necessary depending on the concentration and amount of the substance being handled.
Feet	Closed-Toe Shoes	Shoes must cover the entire foot; perforated shoes or sandals are not permitted.[1]
Respiratory	Respirator (if necessary)	Use a NIOSH (US) or CEN (EU) approved respirator if engineering controls such as a fume hood are insufficient to control exposure to dust or aerosols.[3][5]

Hazard Identification and Precautionary Measures

3-Bromo-5-(bromomethyl)pyridine is associated with several hazards that necessitate careful handling. The following table outlines its hazard statements and corresponding precautionary measures as identified in safety data sheets.

Hazard Class	Hazard Statement	Precautionary Statements
Acute Toxicity, Oral	H302: Harmful if swallowed.	P264: Wash skin thoroughly after handling. P270: Do not eat, drink or smoke when using this product.[3][6] P301 + P312 + P330: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell. Rinse mouth.
Skin Corrosion/Irritation	H314: Causes severe skin burns and eye damage. or H315: Causes skin irritation.[3][6]	P260: Do not breathe dust/fume/gas/mist/vapours/spray. P280: Wear protective gloves/protective clothing/eye protection/face protection.[3][6] P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[3][6] P362: Take off contaminated clothing and wash before reuse.[6]
Serious Eye Damage/Irritation	H319: Causes serious eye irritation.[3][6]	P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[2] P337 + P313: If eye irritation persists: Get medical advice/attention.[6]
Respiratory Irritation	H335: May cause respiratory irritation.[3][6]	P261: Avoid breathing dust/fume/gas/mist/vapours/spray.[3] P271: Use only outdoors or in a well-ventilated area.[3][6]

Operational Plan: A Step-by-Step Workflow

A systematic approach is crucial for the safe handling of 3-Bromo-5-(bromomethyl)pyridine. The following workflow diagram and detailed procedures outline the key steps from preparation to disposal.

Workflow for Safe Handling of 3-Bromo-5-(bromomethyl)pyridine

Handling Procedure:

• Preparation : Before commencing any work, ensure all required PPE is worn correctly.[1] All handling of 3-Bromo-5-(bromomethyl)pyridine should be conducted within a properly functioning chemical fume hood.[7] Verify that an emergency eyewash station and safety shower are readily accessible. Assemble all necessary glassware, reagents, and equipment inside the fume hood prior to starting the experiment.

• Weighing and Transfer : When weighing the solid compound, do so carefully to avoid generating dust. Use appropriate tools and techniques for transferring the chemical, such as a spatula or powder funnel.

• Dissolving : If the experimental protocol requires dissolving the compound, add the solvent slowly to the solid to prevent splashing.

• Reactions : Conduct all reactions involving 3-Bromo-5-(bromomethyl)pyridine in a well-ventilated fume hood.

Disposal Plan

Proper disposal of 3-Bromo-5-(bromomethyl)pyridine and any contaminated materials is critical to prevent environmental contamination and ensure regulatory compliance.

Waste Segregation:

• Solid Waste : All solid materials contaminated with 3-Bromo-5-(bromomethyl)pyridine, such as gloves, weighing paper, and absorbent materials from spill cleanups, must be collected in a designated and clearly labeled hazardous waste container.[1]

• Liquid Waste : Solutions containing 3-Bromo-5-(bromomethyl)pyridine should be collected in a separate, appropriately labeled hazardous liquid waste container.[1] Do not pour any waste containing this chemical down the drain.

Container Management:

• Keep all hazardous waste containers tightly closed except when adding waste.[1][6]

• Store waste containers in a designated, well-ventilated secondary containment area away from incompatible materials.

• Follow your institution's specific guidelines for the final disposal of hazardous chemical waste.

Emergency Procedures

In the event of an accidental release or exposure, immediate and appropriate action is crucial.

Spill Cleanup:

• Small Spills : For minor spills, absorb the material with an inert absorbent such as sand or vermiculite.[8] Collect the absorbed material and any contaminated soil into a suitable container for disposal. Decontaminate the spill area thoroughly.

• Large Spills : In the case of a large spill, evacuate the laboratory immediately and alert your institution's environmental health and safety (EHS) department.[1]

First Aid Measures:

• Eye Contact : Immediately flush the eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[2][7] Seek immediate medical attention.[7]

• Skin Contact : Remove all contaminated clothing and shoes immediately.[9] Wash the affected skin area with plenty of soap and water.[3][6] If skin irritation occurs, seek medical advice.[6]

• Inhalation : Move the individual to fresh air. If breathing is difficult, provide oxygen. If the person is not breathing, give artificial respiration.[7] Seek immediate medical attention.

• Ingestion : Do NOT induce vomiting.[7] Rinse the mouth with water.[6] Never give anything by mouth to an unconscious person.[2] Call a physician or poison control center immediately.[7]

By adhering to these safety protocols and operational plans, researchers can handle 3-Bromo-5-(bromomethyl)pyridine with confidence, minimizing risks and ensuring a safe and productive laboratory environment. Always consult the most current Safety Data Sheet (SDS) for the specific chemical you are using and adhere to all institutional and regulatory guidelines.

References

• 1. benchchem.com [benchchem.com]
• 2. angenechemical.com [angenechemical.com]
• 3. jubilantingrevia.com [jubilantingrevia.com]
• 4. chemicalbook.com [chemicalbook.com]
• 5. fishersci.com [fishersci.com]
• 6. jubilantingrevia.com [jubilantingrevia.com]
• 7. fishersci.com [fishersci.com]
• 8. static.cymitquimica.com [static.cymitquimica.com]
• 9. fishersci.com [fishersci.com]